Boc-Cys(Mbzl)-OH

• CAS: 61925-77-7

Core Science & Biosynthesis

The p-Methoxybenzyl (Mbzl) Group in Cysteine Protection: A Technical Guide for Peptide Synthesis and Drug Development

For Researchers, Scientists, and Drug Development Professionals

The strategic protection of cysteine's highly reactive thiol side chain is a cornerstone of modern peptide synthesis and the development of complex peptide-based therapeutics. The choice of an appropriate S-protecting group is critical to prevent undesired side reactions, such as oxidation and alkylation, and to enable the regioselective formation of disulfide bonds, which are often crucial for the peptide's structure and biological activity. Among the arsenal of available cysteine protecting groups, the p-methoxybenzyl (Mbzl) group, also commonly referred to as 4-methoxybenzyl (Mob), holds a significant place, particularly in Boc-based solid-phase peptide synthesis (SPPS). This technical guide provides an in-depth overview of the function of the Mbzl protecting group in cysteine, including its chemical properties, applications, and detailed experimental protocols for its use.

Core Function and Chemical Properties of the Mbzl Protecting Group

The primary function of the Mbzl group is to mask the nucleophilic thiol group of the cysteine side chain during the iterative process of peptide synthesis. This prevents the thiol from participating in unwanted side reactions, such as disulfide bond formation with other cysteine residues at incorrect positions, or alkylation by reactive species present in the synthesis milieu.

The Mbzl group is an acid-labile protecting group. Its removal is typically achieved under strong acidic conditions, which cleave the thioether bond to release the free thiol. The electron-donating methoxy group at the para position of the benzyl ring plays a crucial role in facilitating this cleavage by stabilizing the resulting carbocation intermediate. This makes the Mbzl group more labile to acid than the simple benzyl (Bzl) group.

Data Presentation: Comparative Analysis of Cysteine Protecting Groups

The selection of a cysteine protecting group is a strategic decision based on the overall synthetic plan, particularly the desired orthogonality with other protecting groups in the peptide sequence. The following tables summarize the stability and deprotection conditions of the Mbzl group in comparison to other commonly used cysteine protecting groups.

Protecting Group	Abbreviation	Nα-Chemistry Compatibility	Stability to Repetitive Nα-Deprotection
p-Methoxybenzyl	Mbzl, Mob	Boc	More stable than Mob in Boc-SPPS
Trityl	Trt	Fmoc	Labile to repeated piperidine treatment
Acetamidomethyl	Acm	Fmoc, Boc	Stable
tert-Butyl	tBu	Fmoc, Boc	Stable
S-tert-butylthio	StBu	Fmoc, Boc	Stable

Table 1: General Properties and Compatibility of Common Cysteine Protecting Groups.

Protecting Group	Deprotection Reagent(s)	Typical Conditions	Cleavage Efficiency	Key Considerations
p-Methoxybenzyl (Mbzl)	HF	0 °C, 1 h with scavengers (e.g., anisole)	High	Requires specialized HF apparatus.
TFMSA	0 °C in TFA with scavengers	High	Strongly acidic and corrosive.
Hg(OAc)₂ or Hg(TFA)₂	In TFA or aqueous acetic acid, followed by thiol treatment	High	Toxicity of mercury reagents.
TFA / Thioanisole / DTNP	Room temperature, requires excess DTNP	Good to High	Can be performed in a standard cleavage cocktail.
Trityl (Trt)	TFA / Scavengers (e.g., TIS, EDT)	Room temperature, 1-2 h	High	Scavengers are crucial to prevent re-attachment.
Acetamidomethyl (Acm)	I₂	In MeOH or AcOH	Good to High	Concomitant disulfide bond formation.
Hg(OAc)₂	In aqueous acetic acid	High	Toxicity of mercury reagents.
AgOTf	In TFA, followed by DTT	High	Silver salts can be difficult to remove.
tert-Butyl (tBu)	HF or TFMSA	0 °C, with scavengers	High	Very stable to TFA.
MeSiCl₃ / Ph₂SO / TFA	Room temperature	Good	Oxidative cleavage.
S-tert-butylthio (StBu)	Reducing agents (e.g., DTT, TCEP, β-mercaptoethanol)	Neutral or slightly basic pH	Good to High	Orthogonal to acid-labile groups.

Table 2: Deprotection Conditions and Efficiency of Common Cysteine Protecting Groups.

Experimental Protocols

Synthesis of S-p-Methoxybenzyl-L-cysteine

This protocol describes the initial protection of the cysteine thiol group with the p-methoxybenzyl group.

Materials:

• L-cysteine hydrochloride monohydrate

• p-Methoxybenzyl chloride (anisyl chloride)

• Sodium hydroxide (NaOH)

• Methanol (MeOH)

• Diethyl ether

• Hydrochloric acid (HCl)

Procedure:

• Dissolve L-cysteine hydrochloride monohydrate in a minimal amount of deoxygenated water.

• Under an inert atmosphere (e.g., nitrogen or argon), add a solution of sodium hydroxide to adjust the pH to approximately 8-9.

• Add p-methoxybenzyl chloride dropwise to the stirring solution at room temperature. The reaction is typically monitored by TLC.

• Continue stirring for several hours until the reaction is complete.

• Acidify the reaction mixture with hydrochloric acid to precipitate the S-p-methoxybenzyl-L-cysteine.

• Collect the precipitate by filtration, wash with cold water and then with diethyl ether.

• Recrystallize the product from a suitable solvent system (e.g., aqueous ethanol) to obtain pure S-p-methoxybenzyl-L-cysteine.

Introduction of Fmoc or Boc Group

The resulting S-p-methoxybenzyl-L-cysteine can then be protected at the Nα-amino group with either Fmoc or Boc anhydride using standard procedures to yield Fmoc-Cys(Mbzl)-OH or Boc-Cys(Mbzl)-OH for use in peptide synthesis.

Deprotection of the Mbzl Group

Caution: Anhydrous HF is extremely corrosive and toxic. This procedure must be performed in a specialized, well-ventilated apparatus by trained personnel.

Materials:

• Peptide-resin with Cys(Mbzl)

• Anhydrous Hydrogen Fluoride (HF)

• Scavengers (e.g., anisole, p-cresol)

• Cold diethyl ether

Procedure:

• Place the dried peptide-resin in the reaction vessel of the HF apparatus.

• Add appropriate scavengers (e.g., anisole) to the vessel.

• Cool the reaction vessel to -5 to 0 °C.

• Carefully condense anhydrous HF into the vessel.

• Stir the mixture at 0 °C for 1-2 hours.

• Evaporate the HF under a stream of nitrogen.

• The crude peptide is then precipitated with cold diethyl ether, washed, and dried.

Caution: TFMSA is a very strong and corrosive acid. Handle with extreme care in a fume hood.

Materials:

• Peptide-resin with Cys(Mbzl)

• Trifluoromethanesulfonic acid (TFMSA)

• Trifluoroacetic acid (TFA)

• Scavengers (e.g., thioanisole, m-cresol)

• Cold diethyl ether

Procedure:

• Suspend the peptide-resin in a mixture of TFA and scavengers.

• Cool the mixture to 0 °C.

• Add TFMSA dropwise to the stirring suspension.

• Continue stirring at 0 °C for 1-2 hours.

• Precipitate the cleaved peptide by adding cold diethyl ether.

• Collect the precipitate by centrifugation or filtration, wash with cold ether, and dry under vacuum.

Caution: Mercury compounds are highly toxic. Handle with appropriate personal protective equipment and dispose of waste properly.

Materials:

• Mbzl-protected peptide

• Mercury(II) acetate (Hg(OAc)₂)

• Aqueous acetic acid or Trifluoroacetic acid (TFA)

• A thiol reducing agent (e.g., β-mercaptoethanol or dithiothreitol)

Procedure:

• Dissolve the Mbzl-protected peptide in aqueous acetic acid or TFA.

• Add a solution of Hg(OAc)₂ and stir at room temperature.

• Monitor the reaction by HPLC until the deprotection is complete.

• Add a thiol reducing agent in excess to precipitate the mercury as its mercaptide and release the free thiol of the peptide.

• Remove the precipitate by filtration or centrifugation.

• The peptide is then purified from the solution, typically by HPLC.

Visualization of Experimental Workflow: Regioselective Disulfide Bond Formation in Conotoxin Synthesis

The Mbzl (or the closely related Mob) group is valuable in orthogonal strategies for the synthesis of peptides with multiple disulfide bonds, such as conotoxins. The following diagram illustrates a typical workflow for the regioselective formation of three disulfide bonds using a combination of Trt, Acm, and Mob (functionally analogous to Mbzl in this context) protecting groups.[1]

References

• 1. An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds | MDPI [mdpi.com]

An In-depth Technical Guide on the Role of Boc-Cys(Mbzl)-OH in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-α-Boc-S-(4-methylbenzyl)-L-cysteine (Boc-Cys(Mbzl)-OH), a critical building block in Boc-based solid-phase peptide synthesis (SPPS). It details its chemical properties, strategic applications, and provides in-depth experimental protocols for its use.

Core Principles of Boc-Cys(Mbzl)-OH in SPPS

Boc-Cys(Mbzl)-OH is an amino acid derivative used in the stepwise assembly of peptides on a solid support. The Boc (tert-butyloxycarbonyl) group serves as a temporary protecting group for the α-amino group, while the Mbzl (4-methylbenzyl) group provides semi-permanent protection for the thiol side chain of cysteine.

The Boc/Bzl protection strategy is a cornerstone of SPPS, relying on graduated acid lability. The Nα-Boc group is removed at each cycle with a moderate acid, typically trifluoroacetic acid (TFA), while the more acid-stable benzyl-based side-chain protecting groups, including Mbzl, are cleaved at the end of the synthesis with a strong acid like anhydrous hydrogen fluoride (HF).[1][2][3] This differential stability allows for the selective deprotection and elongation of the peptide chain.[1]

The 4-methylbenzyl (Mbzl) group on the cysteine thiol is crucial for preventing a key side reaction: the oxidation of the sulfhydryl group to form disulfide bridges prematurely.[2][4] The Mbzl group is more stable towards the repetitive TFA treatments used for Boc deprotection compared to the simple benzyl (Bzl) group, making it a preferred choice for the synthesis of longer peptides.[2][4]

Quantitative Data and Comparative Analysis

While direct, side-by-side quantitative comparisons of coupling efficiencies and yields for various Boc-protected cysteine derivatives are not extensively documented in single studies, the following tables summarize key characteristics and performance indicators based on established principles and available data.

Table 1: Comparison of Common Cysteine Protecting Groups in Boc-SPPS

Protecting Group	Derivative	Relative Stability to TFA	Deprotection Conditions	Key Advantages	Key Disadvantages
4-Methylbenzyl (Mbzl)	Boc-Cys(Mbzl)-OH	High [2][4]	Strong Acid (e.g., HF)[2][4]	Increased stability for long peptide synthesis.[2]	Requires harsh cleavage conditions.
Benzyl (Bzl)	Boc-Cys(Bzl)-OH	Moderate	Strong Acid (e.g., HF)	Cost-effective.	Less stable to repeated TFA treatment than Mbzl.
Acetamidomethyl (Acm)	Boc-Cys(Acm)-OH	Very High	Iodine (I₂), Mercury(II) Acetate (Hg(OAc)₂)[3]	Orthogonal to Boc/Bzl strategy, allowing for selective disulfide bond formation.[3]	Requires a separate deprotection step, which can add complexity and potentially lower overall yield.

Table 2: Typical Performance Metrics of Boc-Cys(Mbzl)-OH in SPPS

Parameter	Typical Value/Observation	Notes
Coupling Efficiency	>99%	Monitored by the Kaiser test. Difficult couplings may require double coupling or alternative coupling reagents.[5][6]
Deprotection (HF Cleavage) Yield	Variable (typically 70-95%)	Highly dependent on peptide sequence, resin, and scavenger cocktail used.
Purity of Crude Peptide	Variable	Dependent on the success of each coupling and deprotection step, and the prevention of side reactions. Purification by RP-HPLC is typically required.[1]

Experimental Protocols

Manual Boc-SPPS Protocol for a Cys(Mbzl)-Containing Peptide

This protocol outlines the manual synthesis of a peptide on a 0.1 mmol scale using Boc-Cys(Mbzl)-OH.

Materials:

• Merrifield or MBHA resin

• Boc-protected amino acids (including Boc-Cys(Mbzl)-OH)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling reagents (e.g., HBTU/HOBt or DIC/HOBt)

• Scavengers for cleavage (e.g., anisole, p-cresol, thiocresol)

• Anhydrous Hydrogen Fluoride (HF)

• Diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DCM for 30-60 minutes in a reaction vessel.[1]

• Nα-Boc Deprotection:

  • Treat the resin with 50% TFA in DCM for 5 minutes (pre-wash).[1]

  • Drain and treat with fresh 50% TFA in DCM for 20-25 minutes.[1]

  • Wash the resin with DCM (3x), Isopropanol (IPA) (2x), and DCM (3x).[1]

• Neutralization:

  • Treat the resin with 10% DIEA in DCM for 2 minutes (repeat once).[1]

  • Wash the resin with DCM (3x).

• Amino Acid Coupling:

  • In a separate vessel, dissolve the Boc-amino acid (2-4 equivalents) and a coupling agent (e.g., HBTU, 2-4 equivalents) in DMF.

  • Add the activated amino acid solution to the resin.

  • Add DIEA (4-6 equivalents) to initiate coupling.[1]

  • Agitate for 1-2 hours.

  • Monitoring: Perform a Kaiser test to confirm the completion of the coupling. A negative result (yellow beads) indicates a complete reaction. If the test is positive (blue beads), recouple.[5][7]

  • Wash the resin with DMF (3x) and DCM (3x).

• Repeat Synthesis Cycle: Repeat steps 2-4 for each amino acid in the sequence.

• Final Cleavage and Deprotection (HF Cleavage):

  • Caution: HF is extremely hazardous and requires a specialized apparatus.

  • Dry the peptide-resin under vacuum.

  • Place the resin in a Kel-F reaction vessel with a Teflon-coated stir bar.

  • Add a scavenger cocktail. For a Cys(Mbzl)-containing peptide, a common cocktail is HF:anisole:p-cresol:p-thiocresol (10:1:1:0.2).

  • Cool the vessel to -5 to 0 °C.

  • Carefully distill anhydrous HF into the vessel (approx. 10 mL per gram of resin).

  • Stir the reaction mixture at 0 °C for 1-2 hours.

  • Evaporate the HF under a stream of nitrogen.

• Peptide Precipitation and Washing:

  • Wash the resin/peptide mixture with cold diethyl ether to precipitate the peptide.

  • Centrifuge and decant the ether. Repeat the wash several times.

  • Dry the crude peptide under vacuum.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).[1]

Kaiser Test for Monitoring Coupling

The Kaiser test is a colorimetric assay to detect free primary amines on the resin, indicating incomplete coupling.[5][7]

Reagents:

• Solution A: 5 g ninhydrin in 100 mL ethanol.

• Solution B: 80 g phenol in 20 mL ethanol.

• Solution C: 2 mL of 0.001 M KCN in 98 mL pyridine.

Procedure:

• Take a small sample of resin beads (a few milligrams).

• Wash the beads with ethanol.

• Add 2-3 drops of each solution (A, B, and C).

• Heat at 100°C for 5 minutes.

• Observation:

  • Blue beads: Positive result (incomplete coupling).

  • Yellow/Colorless beads: Negative result (complete coupling).

Signaling Pathways and Experimental Workflows

Peptides synthesized using Boc-Cys(Mbzl)-OH are often used to study biological processes. For example, the synthesis of oxytocin, a nonapeptide hormone with a disulfide bridge formed from two cysteine residues, is a classic application. Oxytocin plays a crucial role in various physiological processes, and its signaling pathway is a subject of intense research.

Oxytocin Signaling Pathway

Oxytocin exerts its effects by binding to the oxytocin receptor (OXTR), a G-protein coupled receptor (GPCR).[8][9][10] The primary signaling cascade initiated by oxytocin binding involves the activation of a Gq protein.[9][11][12] This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[11][12][13] IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[11][12][13] The elevated intracellular Ca2+ levels and PKC activation lead to various cellular responses, including smooth muscle contraction.[14]

Oxytocin Gq-PLC Signaling Pathway

Boc-SPPS Workflow

The general workflow for a single cycle of Boc-SPPS is a sequential process of deprotection, neutralization, and coupling.

Boc-SPPS Experimental Workflow

Conclusion

Boc-Cys(Mbzl)-OH is a robust and reliable building block for the synthesis of cysteine-containing peptides using the Boc/Bzl strategy. Its enhanced stability to repetitive acid treatments makes it particularly suitable for the synthesis of long and complex peptides. While the final deprotection requires the use of hazardous HF, the advantages of minimized side reactions during chain elongation often outweigh this drawback. A thorough understanding of the experimental protocols and potential pitfalls is essential for the successful application of Boc-Cys(Mbzl)-OH in research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. csbiochina.com [csbiochina.com]
• 3. nbinno.com [nbinno.com]
• 4. bachem.com [bachem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. Gq Signaling Pathway Mnemonic for USMLE [pixorize.com]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. researchgate.net [researchgate.net]
• 12. PathWhiz [smpdb.ca]
• 13. m.youtube.com [m.youtube.com]
• 14. An Overview of Oxytocin: Chemical Structure, Receptors, Physiological Functions, Measurement Techniques of oxytocin, and Metabolism | Auctores [auctoresonline.org]

Orthogonal Protection in Peptide Synthesis: An In-depth Guide to Utilizing Boc-Cys(Mbzl)-OH

For Researchers, Scientists, and Drug Development Professionals

In the intricate field of solid-phase peptide synthesis (SPPS), the strategic use of protecting groups is paramount to achieving high-purity, structurally defined peptides. This is particularly crucial when incorporating multifunctional amino acids like cysteine, whose reactive thiol side-chain necessitates robust protection to prevent unwanted side reactions such as oxidation and disulfide scrambling. The Boc/Bzl (tert-butyloxycarbonyl/benzyl) strategy, a cornerstone of SPPS, offers a powerful approach for assembling complex peptides. Within this framework, Boc-Cys(Mbzl)-OH , where the cysteine thiol is protected by a 4-methylbenzyl (Mbzl) group, provides a key element of orthogonality, enabling the synthesis of peptides with precisely controlled disulfide bond formation.

This technical guide offers a comprehensive overview of the principles and practical applications of Boc-Cys(Mbzl)-OH in peptide synthesis. We will delve into the concept of orthogonal protection, provide a comparative analysis of different cysteine protecting groups, and present detailed experimental protocols for the successful incorporation and deprotection of this valuable building block.

The Principle of Orthogonal Protection

In peptide synthesis, protecting groups are employed to temporarily block reactive functional groups on the amino acid backbone (α-amino group) and side chains. An ideal protecting group strategy relies on the principle of orthogonality, wherein different classes of protecting groups can be selectively removed under distinct chemical conditions without affecting other protecting groups.[1] This allows for the stepwise and controlled manipulation of the peptide chain, which is essential for complex modifications like regioselective disulfide bond formation.

The Boc/Bzl strategy is a classic example of a quasi-orthogonal system. The Nα-Boc group is labile to moderate acids like trifluoroacetic acid (TFA) and is removed at each cycle of amino acid addition.[] In contrast, most side-chain protecting groups, including the 4-methylbenzyl (Mbzl) group on cysteine, are stable to TFA but are cleaved by strong acids such as hydrogen fluoride (HF) in the final deprotection step.[3][4] This differential acid lability is the foundation of the orthogonality in this system.

Comparative Analysis of Cysteine Protecting Groups in Boc-SPPS

The choice of the cysteine side-chain protecting group is a critical decision that impacts the overall synthetic strategy, final peptide purity, and potential for side reactions. While Boc-Cys(Mbzl)-OH is a stalwart in Boc-SPPS, other protecting groups are also utilized, each with its own set of advantages and disadvantages.

Protecting Group	Derivative	Deprotection Conditions	Key Advantages	Key Disadvantages	Racemization Potential
4-Methylbenzyl (Mbzl)	Boc-Cys(Mbzl)-OH	Strong acid (HF, TFMSA)[5]	More stable to repetitive TFA treatment than other benzyl-type groups.[4] Cost-effective for Boc-SPPS.	Harsh deprotection conditions.[5]	Cysteine derivatives are generally prone to racemization, especially with base-mediated coupling.[3][6]
Trityl (Trt)	Boc-Cys(Trt)-OH	Mild acid (TFA), I2[7][8]	Can be removed with TFA, allowing for simultaneous deprotection with cleavage from some resins. Useful for on-resin cyclization.[7]	Less stable to repeated TFA cycles compared to Mbzl, potentially leading to premature deprotection.	More prone to racemization with certain coupling reagents compared to Acm.[9]
Acetamidomethyl (Acm)	Boc-Cys(Acm)-OH	Iodine (I2), Mercury(II) Acetate[3][10]	Stable to both TFA and HF, offering true orthogonality for selective disulfide bond formation.[3]	Requires a separate deprotection step, often with toxic reagents (e.g., mercury salts).[10]	Generally less prone to racemization compared to Trt-protected cysteine.[3]

Experimental Protocols

The following sections provide detailed methodologies for the use of Boc-Cys(Mbzl)-OH in manual Boc-SPPS.

Protocol 1: Boc Solid-Phase Peptide Synthesis (SPPS) Cycle

This protocol outlines the iterative steps for elongating the peptide chain on a solid support.

1. Resin Swelling:

• Place the desired amount of a suitable resin (e.g., Merrifield resin for a C-terminal acid or MBHA resin for a C-terminal amide) in a reaction vessel.

• Add dichloromethane (DCM) to swell the resin for at least 30-60 minutes with gentle agitation.

• Drain the solvent.

2. Nα-Boc Deprotection:

• Add a solution of 50% trifluoroacetic acid (TFA) in DCM to the resin.

• Agitate for 1-2 minutes, then drain.

• Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.

• Drain the solution and wash the resin thoroughly with DCM (3x) and isopropanol (IPA) (2x).

3. Neutralization:

• Add a solution of 10% diisopropylethylamine (DIEA) in DCM to the resin and agitate for 2 minutes.

• Drain the solution and repeat the neutralization step once more.

• Wash the resin with DCM (3x) and N,N-dimethylformamide (DMF) (3x).

4. Amino Acid Coupling:

• In a separate vessel, dissolve 3 equivalents of the Nα-Boc protected amino acid (e.g., Boc-Cys(Mbzl)-OH) and 2.9 equivalents of a coupling agent (e.g., HBTU) in DMF.

• Add 6 equivalents of DIEA to pre-activate the amino acid for 2 minutes.

• Add the activated amino acid solution to the neutralized peptide-resin.

• Agitate the reaction mixture for 1-4 hours at room temperature. The reaction progress can be monitored using a qualitative test such as the Kaiser test.

• Once the coupling is complete (negative Kaiser test), drain the coupling solution.

• Wash the resin with DMF (3x) and DCM (3x).

5. Repeat:

• Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

Protocol 2: Final Cleavage and Deprotection (HF Cleavage)

This protocol describes the final step to cleave the peptide from the resin and remove the side-chain protecting groups, including the Mbzl group. Caution: Hydrogen fluoride (HF) is extremely toxic and corrosive. This procedure must be performed in a specialized, HF-resistant apparatus within a certified fume hood by trained personnel.

1. Preparation:

• After the final coupling step, perform a final Nα-Boc deprotection (Protocol 1, Step 2).

• Thoroughly dry the peptide-resin under vacuum.

• Place the dried peptide-resin (typically 200 mg - 1 g) and a Teflon-coated stir bar into the HF reaction vessel.

2. Scavenger Addition:

• Add a scavenger mixture to the reaction vessel to trap reactive carbocations generated during cleavage. A common mixture for peptides containing cysteine is p-cresol and p-thiocresol. For 1 gram of resin, a typical ratio is 0.75 mL of p-cresol and 0.25 mL of p-thiocresol.

3. HF Distillation and Cleavage:

• Cool the reaction vessel in a dry ice/acetone bath.

• Carefully distill anhydrous HF (approximately 10 mL per gram of resin) into the reaction vessel.

• Allow the reaction to proceed with stirring at 0°C for 60-90 minutes. For peptides with particularly resistant protecting groups like Arg(Tos), a "low-high" HF procedure may be necessary, which involves an initial cleavage with a lower concentration of HF followed by a higher concentration.

4. HF Removal:

• After the reaction is complete, remove the HF by evaporation under a stream of nitrogen or by vacuum.

5. Peptide Precipitation and Washing:

• Precipitate the crude peptide by adding cold diethyl ether to the residue.

• Collect the precipitated peptide by filtration or centrifugation.

• Wash the peptide multiple times with cold diethyl ether to remove scavengers and cleaved protecting groups.

6. Drying and Purification:

• Dry the crude peptide under vacuum.

• The crude peptide can then be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizing the Workflow and Logic

To better illustrate the concepts discussed, the following diagrams created using Graphviz (DOT language) depict the orthogonal protection strategy and the experimental workflow.

Caption: Orthogonal protection scheme in Boc-SPPS using Boc-Cys(Mbzl)-OH.

Caption: Experimental workflow for Boc solid-phase peptide synthesis.

Conclusion

Boc-Cys(Mbzl)-OH remains a highly valuable and cost-effective building block for the synthesis of peptides using the Boc/Bzl strategy. Its stability to the repetitive TFA treatments required for Nα-Boc group removal, combined with its clean cleavage under strong acid conditions like HF, provides the necessary orthogonality for the synthesis of a wide range of peptides. While the harsh final cleavage conditions necessitate specialized equipment and careful handling, the reliability of this method has solidified its place in the peptide chemist's toolbox. For the synthesis of complex peptides with multiple, regioselectively formed disulfide bonds, the use of Boc-Cys(Mbzl)-OH in conjunction with other orthogonally protected cysteine derivatives, such as Boc-Cys(Acm)-OH, offers a powerful and versatile synthetic strategy. A thorough understanding of the principles and protocols outlined in this guide will enable researchers to confidently and successfully employ Boc-Cys(Mbzl)-OH in their peptide synthesis endeavors.

References

• 1. researchgate.net [researchgate.net]
• 3. bachem.com [bachem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. The investigation of Fmoc-cysteine derivatives in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. peptide.com [peptide.com]

An In-depth Technical Guide to Boc-Cys(Mbzl)-OH for Regioselective Disulfide Bond Formation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nα-Boc-S-(4-methylbenzyl)-L-cysteine (Boc-Cys(Mbzl)-OH), a critical reagent in peptide chemistry. It details its application in solid-phase peptide synthesis (SPPS) for the directed, regioselective formation of disulfide bonds, a cornerstone for synthesizing complex, biologically active peptides and proteins.

Introduction: The Challenge of Disulfide Connectivity

Disulfide bonds, the covalent linkages formed by the oxidation of two cysteine (Cys) thiol side chains, are paramount for defining the conformational, proteolytic, and biophysical properties of numerous peptides and proteins.[1] For synthetic peptides with multiple cysteines, achieving the native disulfide connectivity among a multitude of possible isomers is a significant challenge. The solution lies in "orthogonal" protecting group strategies, which allow for the selective deprotection of specific cysteine pairs in the presence of others, enabling controlled, stepwise disulfide bond formation.[1][2]

Boc-Cys(Mbzl)-OH is a key building block within the Boc/Benzyl (Bzl) SPPS framework.[3][4] It features an acid-labile tert-butoxycarbonyl (Boc) group protecting the α-amino group and a more robust S-(4-methylbenzyl) (Mbzl) group on the thiol side chain.[3] The Mbzl group's stability to the repetitive mild acid treatments used for Boc removal, yet its lability to strong acids like hydrogen fluoride (HF), makes it an ideal "permanent" protecting group in orthogonal schemes.[3][5] This allows for the regioselective synthesis of complex molecules like conotoxins, insulin analogs, and other therapeutics where precise structure is critical for function.[3][6]

Properties of Boc-Cys(Mbzl)-OH

Boc-Cys(Mbzl)-OH is a white powder utilized as a building block in peptide synthesis.[7][8] Its key chemical properties are summarized below.

Property	Value	References
CAS Number	61925-77-7	[3][7][8]
Molecular Formula	C₁₆H₂₃NO₄S	[3][7]
Molecular Weight	325.42 g/mol	[7][8]
Appearance	White powder	[7][8]
Melting Point	68 - 92 °C	[7][8]
IUPAC Name	(2R)-3-[(4-methylphenyl)methylsulfanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid	[3][8]

The Principle of Orthogonal Protection

The strategic power of Boc-Cys(Mbzl)-OH lies in its use within an orthogonal protection scheme. In peptide synthesis, "orthogonality" refers to the use of multiple classes of protecting groups, where each class can be removed by a specific chemical mechanism without affecting the others.[1][9] This permits the sequential deprotection of cysteine pairs for controlled disulfide bond formation.

A common strategy for synthesizing a peptide with two distinct disulfide bonds involves using Boc-Cys(Mbzl)-OH in combination with another orthogonally protected cysteine, such as Fmoc-Cys(Acm)-OH (where Acm is acetamidomethyl). The Acm group is stable to both the mild acid for Boc removal and the strong acid for Mbzl removal but can be selectively cleaved by oxidation with iodine, which simultaneously forms the disulfide bond.[2][9]

Caption: Orthogonal strategy for two disulfide bonds.

Quantitative Data: Comparison of Cysteine Thiol Protecting Groups

The selection of a protecting group strategy is dictated by the stability of the groups to various reagents used during synthesis and their selective lability. The table below summarizes the conditions for several common thiol protecting groups used in orthogonal schemes with Boc-Cys(Mbzl)-OH.

Thiol Protecting Group	Abbreviation	Removal Conditions	Stability Notes
4-Methylbenzyl	Mbzl / pMeBzl	Strong acid (e.g., Anhydrous HF, TFMSA)[5][10]	Stable to repetitive TFA treatment for Boc deprotection. More stable than unsubstituted Benzyl (Bzl).[5]
Acetamidomethyl	Acm	Oxidative cleavage with Iodine (I₂); Mercury(II) acetate[2][9]	Stable to both strong acid (HF) and base (piperidine). Orthogonal to Mbzl.[9]
Trityl	Trt	Mildly acidic conditions (e.g., 1-5% TFA in DCM with scavengers like TIS)[9]	Not fully orthogonal to Mbzl in a Boc/Bzl strategy as it is cleaved by the TFA used for Boc removal. More common in Fmoc-SPPS.[9]
tert-Butyl	tBu	Strong acid with scavengers (e.g., CH₃SiCl₃/PhS(O)Ph in TFA)[2][6]	Stable under TFA and redox conditions, offering another layer of orthogonality.[6]
tert-Butylthio	StBu	Reducing agents (e.g., thiols, trialkylphosphines)[6]	Offers orthogonality to acid-labile groups. Removal on-resin can sometimes be challenging.[1][6]

Experimental Protocols

The following sections provide generalized protocols for the synthesis of a peptide with two regioselective disulfide bonds using a Boc-Cys(Mbzl)-OH and Boc-Cys(Acm)-OH strategy. Note: These are guiding protocols and may require optimization based on the specific peptide sequence.

Protocol 1: Boc Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines a single coupling cycle.

• Resin Preparation: Swell the appropriate resin (e.g., PAM or MBHA resin) in dichloromethane (DCM) for 30 minutes.

• Boc Deprotection:

  • Wash the resin with DCM (3x).

  • Add a solution of 50% trifluoroacetic acid (TFA) in DCM to the resin.[4]

  • Agitate for 2 minutes, drain, and then add a fresh 50% TFA/DCM solution and agitate for 20-30 minutes at room temperature.[4]

  • Drain the resin and wash thoroughly with DCM (3x), isopropanol (IPA) (2x), and N,N-dimethylformamide (DMF) (3x).[4]

• Amino Acid Coupling:

  • Dissolve the Boc-protected amino acid (3-4 equivalents) and a coupling agent (e.g., HBTU/HOBt) in DMF.

  • Add a base (e.g., DIPEA) to the solution and immediately add it to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Monitor reaction completion using a ninhydrin (Kaiser) test.[4]

• Washing: Filter the resin and wash thoroughly with DMF (3x) and DCM (3x). The resin is now ready for the next cycle.[4]

Protocol 2: On-Resin Formation of the First Disulfide Bond (Acm Removal)

• Peptide Synthesis: Synthesize the full-length peptide on the resin according to Protocol 1, incorporating Boc-Cys(Acm)-OH and Boc-Cys(Mbzl)-OH at the desired positions.

• Final Boc Deprotection: Remove the final N-terminal Boc group as described in Protocol 1, Step 2.

• Resin Preparation: Wash the resin extensively with DCM and then with the reaction solvent (e.g., a mixture of DMF and water).

• Iodine Oxidation:

  • Dissolve iodine (I₂) (5-10 equivalents per Acm group) in the reaction solvent.

  • Add the iodine solution to the peptidyl-resin and agitate for 1-2 hours at room temperature, protecting the reaction from light.

  • Monitor the reaction by taking small aliquots of resin, cleaving the peptide, and analyzing by HPLC-MS.

• Quenching and Washing:

  • Drain the iodine solution and wash the resin with DMF.

  • Wash the resin with a solution of ascorbic acid in DMF/water to quench any remaining iodine.

  • Wash the resin thoroughly with DMF, DCM, and methanol, then dry under vacuum.

Protocol 3: HF Cleavage and Mbzl Deprotection

CAUTION: Anhydrous Hydrogen Fluoride (HF) is extremely corrosive and toxic. This procedure must be performed by trained personnel in a specialized, dedicated apparatus.

• Preparation: Place the dry peptidyl-resin in a suitable reaction vessel within the HF apparatus. Add a scavenger, such as anisole or p-cresol (approx. 1 mL per gram of resin), to prevent side reactions.

• HF Cleavage:

  • Cool the reaction vessel to 0°C.

  • Distill anhydrous HF into the vessel (approx. 10 mL per gram of resin).

  • Stir the mixture at 0°C for 1-2 hours. This step simultaneously cleaves the peptide from the resin and removes the S-Mbzl protecting groups.[5]

• HF Removal: Remove the HF by evaporation under a stream of nitrogen gas.

• Peptide Precipitation:

  • Wash the remaining residue with cold diethyl ether to precipitate the crude peptide.

  • Filter the peptide and wash the precipitate several more times with cold ether to remove scavengers.[4]

  • Dry the crude peptide under vacuum.

Protocol 4: Formation of the Second Disulfide Bond in Solution

• Peptide Dissolution: Dissolve the crude peptide from Protocol 3 in an appropriate aqueous buffer (e.g., 0.1 M ammonium bicarbonate, pH 8.0-8.5). The peptide concentration should be low (typically 0.1-1.0 mg/mL) to favor intramolecular over intermolecular disulfide formation.[2]

• Air Oxidation: Stir the solution vigorously in a vessel open to the atmosphere for 24-48 hours. The dissolved oxygen will act as the oxidant.[2]

• Monitoring: Monitor the progress of the oxidation by reverse-phase HPLC. The correctly folded peptide will typically have a shorter retention time than the reduced linear precursor.

• Purification: Once the reaction is complete, acidify the solution with acetic acid or TFA and purify the target peptide using preparative reverse-phase HPLC.

• Lyophilization: Lyophilize the purified fractions to obtain the final peptide product.

Visualization of the Synthetic Workflow

The following diagram illustrates the complete workflow for the regioselective synthesis of a peptide containing two disulfide bonds using the described orthogonal strategy.

References

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. currentprotocols.onlinelibrary.wiley.com [currentprotocols.onlinelibrary.wiley.com]
• 3. Boc-Cys(Mbzl)-OH|Cysteine Protecting Reagent [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. bachem.com [bachem.com]
• 6. An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. fluorochem.co.uk [fluorochem.co.uk]
• 9. benchchem.com [benchchem.com]
• 10. peptide.com [peptide.com]

An In-depth Technical Guide to the Synthesis and Mechanism of Boc-Cys(Mbzl)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and reaction mechanism of N-α-(tert-butyloxycarbonyl)-S-(4-methoxybenzyl)-L-cysteine, commonly known as Boc-Cys(Mbzl)-OH. This protected amino acid is a critical building block in solid-phase peptide synthesis (SPPS), particularly within the Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection strategy. The 4-methoxybenzyl (Mbzl) group offers robust protection for the sulfhydryl moiety of cysteine, preventing undesired side reactions such as oxidation and disulfide bond formation during peptide chain elongation. Its stability under the moderately acidic conditions used for the removal of the N-terminal Boc group makes it an effective protecting group.

Physicochemical Properties and Characterization Data

A summary of the key physicochemical properties and characterization data for Boc-Cys(Mbzl)-OH is presented in the table below. This information is crucial for quality control and for confirming the identity and purity of the synthesized compound.

Property	Value
Chemical Formula	C₁₆H₂₃NO₅S
Molecular Weight	341.42 g/mol
CAS Number	18942-46-6
Appearance	White to off-white powder
Melting Point	68 - 77 °C
Optical Rotation	[α]²⁰/D = -39 ± 2° (c=2 in DMF)
Purity (HPLC, TLC)	≥ 98%

Synthesis of Boc-Cys(Mbzl)-OH

The synthesis of Boc-Cys(Mbzl)-OH is typically a two-step process starting from L-cysteine. The first step involves the S-alkylation of the thiol group with 4-methoxybenzyl chloride, followed by the N-protection of the amino group with di-tert-butyl dicarbonate (Boc₂O).

Experimental Protocol

Step 1: Synthesis of S-(4-methoxybenzyl)-L-cysteine

• Dissolution of L-cysteine: Dissolve L-cysteine in a suitable solvent, such as a mixture of aqueous sodium hydroxide and an organic solvent like ethanol. The basic conditions are necessary to deprotonate the thiol group, forming the more nucleophilic thiolate anion.

• Addition of 4-methoxybenzyl chloride: Slowly add 4-methoxybenzyl chloride to the reaction mixture. The reaction is typically carried out at room temperature with stirring.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Isolation: Once the reaction is complete, acidify the mixture to precipitate the S-alkylated product. The crude S-(4-methoxybenzyl)-L-cysteine can be collected by filtration, washed with water, and dried.

Step 2: Synthesis of N-Boc-S-(4-methoxybenzyl)-L-cysteine (Boc-Cys(Mbzl)-OH)

• Dissolution of S-(4-methoxybenzyl)-L-cysteine: Suspend the S-(4-methoxybenzyl)-L-cysteine in a suitable solvent system, such as a mixture of dioxane and water or tetrahydrofuran (THF) and water.

• Addition of Base and Boc₂O: Add a base, such as sodium bicarbonate or triethylamine, to the suspension to deprotonate the amino group. Then, add di-tert-butyl dicarbonate (Boc₂O) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by TLC.

• Work-up and Purification: After the reaction is complete, the reaction mixture is typically acidified and extracted with an organic solvent like ethyl acetate. The organic layer is then washed, dried, and concentrated under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield pure Boc-Cys(Mbzl)-OH.

Reaction Mechanism

The synthesis of Boc-Cys(Mbzl)-OH involves two key mechanistic steps: S-alkylation and N-Boc protection.

S-Alkylation Mechanism

The S-alkylation of cysteine with 4-methoxybenzyl chloride proceeds via a nucleophilic substitution reaction, likely an Sₙ2 mechanism. The thiol group of cysteine is first deprotonated by a base to form a highly nucleophilic thiolate anion. This thiolate then attacks the electrophilic benzylic carbon of 4-methoxybenzyl chloride, displacing the chloride leaving group to form the S-C bond.

Caption: S-Alkylation of L-cysteine.

N-Boc Protection Mechanism

The N-protection of the S-alkylated cysteine with di-tert-butyl dicarbonate (Boc₂O) is a nucleophilic acyl substitution. The amino group of S-(4-methoxybenzyl)-L-cysteine acts as a nucleophile and attacks one of the carbonyl carbons of Boc₂O. This is followed by the collapse of the tetrahedral intermediate and the departure of a tert-butoxide group, which is subsequently protonated to form tert-butanol and carbon dioxide, resulting in the formation of the N-Boc protected amino acid.

Caption: N-Boc protection of S-(4-methoxybenzyl)-L-cysteine.

Overall Synthesis Workflow

The entire process for synthesizing Boc-Cys(Mbzl)-OH can be visualized as a sequential workflow, starting from the basic building block, L-cysteine, and proceeding through the two key protection steps.

Caption: Overall synthesis workflow for Boc-Cys(Mbzl)-OH.

Conclusion

The synthesis of Boc-Cys(Mbzl)-OH is a well-established procedure that provides a crucial reagent for peptide chemistry. The robust S-protection afforded by the 4-methoxybenzyl group, combined with the acid-labile N-Boc group, offers an orthogonal protection scheme that is highly valuable in the synthesis of complex peptides. Understanding the detailed experimental protocols and the underlying reaction mechanisms is essential for researchers and scientists in the field of drug development to ensure the efficient and high-purity production of this important amino acid derivative.

An In-depth Technical Guide to Boc-Cys(Mbzl)-OH Protecting Group Chemistry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemistry surrounding the cysteine-protecting group, N-α-tert-butyloxycarbonyl-S-4-methylbenzyl-L-cysteine (Boc-Cys(Mbzl)-OH). It details the synthesis, application, and deprotection strategies crucial for its effective use in peptide synthesis and drug development.

Introduction to Cysteine Protection and the Role of Boc-Cys(Mbzl)-OH

Cysteine, with its reactive thiol side chain, is a critical amino acid in many peptides and proteins, often involved in forming structurally vital disulfide bonds. During peptide synthesis, this thiol group must be protected to prevent unwanted side reactions, such as oxidation or alkylation. The choice of protecting group is paramount for the successful synthesis of complex peptides.[1]

Boc-Cys(Mbzl)-OH is a widely utilized protected cysteine derivative in solid-phase peptide synthesis (SPPS), particularly within the Boc/Benzyl (Boc/Bzl) strategy.[2][3] This strategy relies on the acid-labile tert-butyloxycarbonyl (Boc) group for temporary Nα-amino protection and more acid-stable benzyl-type groups for side-chain protection.[1][3] The 4-methylbenzyl (Mbzl) group offers robust protection for the cysteine thiol, stable to the repetitive acidic conditions used for Boc group removal, yet cleavable under strong acidic conditions during the final deprotection step.[4][5]

Chemical Properties and Specifications

A summary of the key chemical properties of Boc-Cys(Mbzl)-OH is provided in the table below.

Property	Value	Reference
CAS Number	61925-77-7	[4]
Molecular Formula	C₁₆H₂₃NO₄S	[4]
Molecular Weight	325.42 g/mol	[4]
Appearance	White powder	[4]
Melting Point	68 - 92 °C	[4]
Optical Rotation	[α]D²⁰ = -42 ± 3º (c=1 in AcOH)	[4]
Purity (HPLC)	≥ 98%	[4]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[6]
Storage Conditions	0 - 8 °C	[4]

Synthesis of Boc-Cys(Mbzl)-OH

The synthesis of Boc-Cys(Mbzl)-OH is a two-step process involving the S-alkylation of L-cysteine with 4-methylbenzyl chloride, followed by the N-protection of the resulting S-(4-methylbenzyl)-L-cysteine with a Boc group.

Experimental Protocol: Synthesis of S-(4-methylbenzyl)-L-cysteine

This protocol is adapted from established methods for the S-alkylation of cysteine.[7]

Materials:

• L-cysteine

• 4-methylbenzyl chloride

• Sodium hydroxide (NaOH)

• Methanol

• Hydrochloric acid (HCl)

• Diethyl ether

Procedure:

• Dissolve L-cysteine in an aqueous solution of sodium hydroxide.

• Add 4-methylbenzyl chloride to the solution and stir at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, acidify the reaction mixture with hydrochloric acid to precipitate the product.

• Filter the precipitate, wash with water, and then diethyl ether.

• Dry the product under vacuum.

Experimental Protocol: N-Boc Protection of S-(4-methylbenzyl)-L-cysteine

This protocol outlines the introduction of the Boc protecting group.[2]

Materials:

• S-(4-methylbenzyl)-L-cysteine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Suspend S-(4-methylbenzyl)-L-cysteine in dichloromethane.

• Add triethylamine to the suspension and stir until the amino acid dissolves.

• Add di-tert-butyl dicarbonate to the solution and stir at room temperature overnight.

• Wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield Boc-Cys(Mbzl)-OH.

Application in Solid-Phase Peptide Synthesis (SPPS)

Boc-Cys(Mbzl)-OH is a key building block in Boc-SPPS. The general workflow involves the sequential addition of Boc-protected amino acids to a growing peptide chain on a solid support.

Boc-SPPS Workflow Overview

References

• 1. CN106589069B - A kind of preparation method of oxytocin - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. chemimpex.com [chemimpex.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. WO2001005757A2 - Process for the deprotection of protected thiols - Google Patents [patents.google.com]

An In-depth Technical Guide to Cysteine Protecting Groups in Boc Chemistry

For Researchers, Scientists, and Drug Development Professionals

The strategic use of protecting groups for the sulfhydryl side chain of cysteine is a cornerstone of successful solid-phase peptide synthesis (SPPS) utilizing tert-butyloxycarbonyl (Boc) chemistry. The high nucleophilicity of the thiol group necessitates robust protection to prevent undesired side reactions, such as oxidation to disulfides and alkylation, thereby ensuring the integrity of the final peptide product. This technical guide provides a comprehensive overview of the most common cysteine protecting groups employed in Boc-SPPS, their chemical properties, deprotection strategies, and detailed experimental protocols.

Core Concepts in Cysteine Protection for Boc-SPPS

In Boc-SPPS, the temporary Nα-amino group protection is achieved with the acid-labile Boc group, which is removed at each cycle by treatment with trifluoroacetic acid (TFA). Permanent side-chain protecting groups are selected to be stable to these repeated TFA treatments and are typically removed during the final cleavage of the peptide from the resin, often with strong acids like anhydrous hydrogen fluoride (HF).

The ideal cysteine protecting group in the context of Boc chemistry should exhibit:

• Stability: Resistance to the moderately acidic conditions of Nα-Boc deprotection (typically 50% TFA in dichloromethane).

• Efficient Removal: Cleavage under specific and high-yielding conditions that do not compromise the integrity of the peptide.

• Orthogonality (when required): The ability to be selectively removed in the presence of other side-chain protecting groups, enabling strategies like regioselective disulfide bond formation.

Commonly Employed Cysteine Protecting Groups in Boc Chemistry

A variety of protecting groups have been developed for cysteine in Boc-SPPS, each with its own advantages and specific applications. The most frequently utilized groups are detailed below.

Benzyl (Bzl) and its Derivatives

The S-benzyl group is a classical and widely used protecting group for cysteine in Boc chemistry due to its general stability to TFA.

• Structure: -CH₂-C₆H₅

• Stability: The S-benzyl group is stable to the repetitive TFA treatments required for Nα-Boc removal.[1]

• Deprotection: The Bzl group is typically removed simultaneously with the final cleavage of the peptide from the resin using strong acids like anhydrous HF.[2][3] Electron-donating substituents on the aromatic ring, such as in 4-methylbenzyl (Meb or 4-MeBzl) and 4-methoxybenzyl (Mob or 4-MeOBzl), can increase the acid lability of the protecting group.[4] The 4-MeBzl group is more stable towards repetitive acidolysis than Mob, making it a better choice for the synthesis of longer peptides.[4]

Acetamidomethyl (Acm)

The acetamidomethyl group is a valuable tool for orthogonal protection strategies in Boc-SPPS.

• Structure: -CH₂-NH-CO-CH₃

• Stability: The Acm group is stable to the acidic conditions of both Boc deprotection (TFA) and final HF cleavage.[4]

• Deprotection: It is selectively cleaved by treatment with reagents such as iodine or mercury(II) acetate.[1][5] Iodine-mediated deprotection is particularly useful as it can be performed on the resin and can lead to the simultaneous formation of a disulfide bond.[6][7]

tert-Butyl (tBu)

The S-tert-butyl group offers a high degree of acid stability, making it suitable for specific applications where the final product requires a free thiol after initial cleavage.

• Structure: -C(CH₃)₃

• Stability: The tBu group is stable to TFA.[8]

• Deprotection: It is cleaved under strong acid conditions such as HF or trifluoromethanesulfonic acid (TFMSA).[8][9] It can also be removed by mercury (II) acetate.

Trityl (Trt)

The trityl group is a bulky and highly acid-labile protecting group.

• Structure: -C(C₆H₅)₃

• Stability: While generally more suited for Fmoc chemistry, the Trt group can be employed in Boc-SPPS, particularly when mild, selective deprotection is required. It is labile to TFA.[8]

• Deprotection: The Trt group can be removed with dilute TFA, allowing for on-resin deprotection and subsequent modification of the free thiol.[8]

Quantitative Data on Cysteine Protecting Groups

The selection of an appropriate protecting group is often guided by its relative stability and the conditions required for its removal. The following tables summarize the key characteristics and deprotection conditions for the most common cysteine protecting groups used in Boc chemistry.

Protecting Group	Abbreviation	Structure	Stability to TFA
Benzyl	Bzl	-CH₂-C₆H₅	Stable
4-Methylbenzyl	Meb / 4-MeBzl	-CH₂-C₆H₄-CH₃	Stable
4-Methoxybenzyl	Mob / 4-MeOBzl	-CH₂-C₆H₄-OCH₃	Less stable than Bzl/Meb
Acetamidomethyl	Acm	-CH₂-NH-CO-CH₃	Stable
tert-Butyl	tBu	-C(CH₃)₃	Stable
Trityl	Trt	-C(C₆H₅)₃	Labile

Table 1: Stability of Common Cysteine Protecting Groups in Boc-SPPS.

Protecting Group	Deprotection Reagent	Conditions	Notes
Benzyl (Bzl)	Anhydrous HF	0 °C, 1-2 hours	Typically performed during final cleavage from the resin.[2][10]
4-Methylbenzyl (Meb)	Anhydrous HF	0 °C, 1-2 hours	More resistant to cleavage than Bzl.[11]
4-Methoxybenzyl (Mob)	Anhydrous HF / TFMSA	0 °C, 1 hour	More acid labile than Bzl.[12]
Acetamidomethyl (Acm)	Iodine (I₂)	10-50 fold excess in aq. acetic acid or DMF/H₂O, RT, 30-60 min	Can be performed on-resin or in solution for disulfide bond formation.[6][7]
Acetamidomethyl (Acm)	Mercury(II) Acetate	pH 4, followed by β-mercaptoethanol	Yields a free thiol.[1]
tert-Butyl (tBu)	Anhydrous HF / TFMSA	0 °C, 1-2 hours	High acid concentration required for complete removal.[8]
Trityl (Trt)	Dilute TFA in DCM	e.g., 1-5% TFA, RT	Allows for selective on-resin deprotection.[8]

Table 2: Deprotection Conditions for Common Cysteine Protecting Groups.

Experimental Protocols

Detailed methodologies are crucial for the successful application of cysteine protecting groups in Boc-SPPS. The following are representative protocols for the coupling of protected cysteine residues and their subsequent deprotection.

Protocol 1: Standard Boc-SPPS Coupling of a Protected Cysteine

This protocol describes the manual coupling of a Boc-protected cysteine amino acid to a resin-bound peptide chain.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-Cys(P)-OH (where P is the protecting group, e.g., Bzl, Acm, tBu, Trt) (3 equivalents)

• N,N'-Diisopropylcarbodiimide (DIC) (3 equivalents)

• 1-Hydroxybenzotriazole (HOBt) (3 equivalents)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 10% (v/v) Diisopropylethylamine (DIEA) in DCM

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes, followed by washing with DMF (3x).

• Nα-Boc Deprotection: Treat the resin with 50% TFA in DCM for 2 minutes, drain, and then treat with fresh 50% TFA in DCM for 20-30 minutes. Wash the resin with DCM (3x), Isopropanol (2x), and DCM (3x).[3]

• Neutralization: Treat the resin with 10% DIEA in DCM for 2 x 5 minutes. Wash the resin with DCM (5x).[3]

• Amino Acid Activation: In a separate vessel, dissolve Boc-Cys(P)-OH and HOBt in DMF. Add DIC and allow the mixture to pre-activate for 10 minutes at room temperature.[13]

• Coupling: Add the activated amino acid solution to the neutralized peptide-resin. Agitate the mixture at room temperature for 1-2 hours.[3]

• Monitoring: Monitor the coupling reaction using the Kaiser test. A negative result (yellow beads) indicates complete coupling.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x). The resin is now ready for the next cycle.

Protocol 2: Deprotection of S-Benzyl (Bzl) and S-tert-Butyl (tBu) using Anhydrous HF

WARNING: Anhydrous HF is extremely toxic and corrosive. This procedure must be performed by trained personnel in a specialized chemical fume hood with appropriate personal protective equipment.

Materials:

• Dried peptide-resin

• Anhydrous Hydrogen Fluoride (HF)

• Scavengers (e.g., anisole, p-cresol)

• Cold diethyl ether

Procedure:

• Preparation: Place the dried peptide-resin in the reaction vessel of the HF apparatus. Add appropriate scavengers (e.g., 1 mL of anisole per gram of resin).[3]

• HF Condensation: Cool the reaction vessel to -5 to 0 °C. Carefully condense the required volume of anhydrous HF into the vessel.

• Cleavage and Deprotection: Stir the mixture at 0 °C for 1-2 hours.[3]

• HF Evaporation: Evaporate the HF under a stream of nitrogen or under vacuum.

• Peptide Precipitation: Wash the resulting resin and peptide mixture with cold diethyl ether to precipitate the crude peptide.

• Work-up: Further wash the precipitate with cold diethyl ether, then dissolve the peptide in a suitable aqueous buffer for purification.

Protocol 3: On-Resin Deprotection of S-Acetamidomethyl (Acm) and Disulfide Bond Formation with Iodine

Materials:

• Acm-protected peptide-resin

• Iodine (I₂) (10 equivalents)

• DMF/H₂O (4:1 v/v)

• 2% Ascorbic acid in DMF

Procedure:

• Resin Suspension: Suspend the linear peptide-resin in DMF (approximately 1 mL per gram of resin).[7]

• Iodine Treatment: Add a solution of iodine (10 equivalents) in DMF/H₂O (4:1 v/v) to the resin.[7]

• Reaction: Shake the reaction mixture at room temperature for 40-60 minutes.[6][7]

• Washing: Filter the resin and wash with DMF (3x).

• Quenching: Wash the resin with 2% ascorbic acid in DMF (2x) to remove excess iodine, followed by washes with DMF (5x) and DCM (3x).[7]

• Final Cleavage: The resin can now be subjected to final cleavage (e.g., with HF) to yield the cyclic peptide.

Visualization of Key Processes

The following diagrams, generated using Graphviz, illustrate the fundamental workflows and chemical principles discussed in this guide.

Caption: General workflow for a single cycle of Boc solid-phase peptide synthesis (SPPS) incorporating a protected cysteine residue.

Caption: Schematic representation of an orthogonal protection strategy using Acm and Bzl protecting groups for regioselective modification.

Caption: Simplified mechanisms for the deprotection of S-Benzyl (Bzl) and S-Acetamidomethyl (Acm) groups.

Conclusion

The judicious selection and application of cysteine protecting groups are paramount for the successful synthesis of complex peptides using Boc chemistry. The choice between stable, acid-labile groups like benzyl and its derivatives, and orthogonally cleavable groups such as acetamidomethyl, is dictated by the overall synthetic strategy, particularly the requirement for specific disulfide bond formation or other side-chain modifications. A thorough understanding of the stability, deprotection kinetics, and associated experimental protocols for each protecting group enables researchers and drug development professionals to navigate the challenges of cysteine chemistry and achieve their synthetic goals with high efficiency and purity.

References

• 1. benchchem.com [benchchem.com]
• 2. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. peptide.com [peptide.com]
• 9. peptide.com [peptide.com]
• 10. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 12. Studies on deprotection of cysteine and selenocysteine side-chain protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

The Strategic Application of Boc-Cys(Mbzl)-OH in the Synthesis of Disulfide-Rich Peptides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disulfide bonds are pivotal structural motifs in a multitude of biologically active peptides, imparting conformational rigidity and metabolic stability essential for their function. The synthesis of peptides containing multiple cysteine residues, however, presents a formidable challenge: ensuring the correct pairing of cysteine residues to form the native disulfide bridges. The Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection strategy in solid-phase peptide synthesis (SPPS) offers a robust and well-established methodology to tackle this challenge. Central to this strategy is the use of N-α-Boc-S-(4-methylbenzyl)-L-cysteine (Boc-Cys(Mbzl)-OH), a key building block that facilitates the synthesis of complex disulfide-rich peptides such as conotoxins, insulin, and relaxin. This in-depth technical guide delineates the application of Boc-Cys(Mbzl)-OH, providing a comprehensive overview of orthogonal protection strategies, detailed experimental protocols, and quantitative data to empower researchers in this intricate domain of peptide chemistry.

The Role of the S-(4-methylbenzyl) Protecting Group

The 4-methylbenzyl (Mbzl) group serves as a semi-permanent protecting group for the thiol side chain of cysteine. Its stability under the moderately acidic conditions required for the repetitive cleavage of the N-terminal Boc group is a cornerstone of the Boc/Bzl strategy. The removal of the Mbzl group necessitates treatment with strong acids, typically anhydrous hydrogen fluoride (HF), which is performed concurrently with the cleavage of the peptide from the resin. This robust nature of the Mbzl group allows for a synthetic strategy where the fully assembled, linear peptide with protected cysteine residues is first isolated and purified, followed by a global oxidation step to form the disulfide bonds.

Quantitative Data on Peptide Synthesis

The efficiency of synthesizing disulfide-rich peptides using Boc-Cys(Mbzl)-OH can be influenced by several factors, including the peptide sequence, the coupling reagents, and the conditions for disulfide bond formation. The following table summarizes representative quantitative data from the synthesis of various disulfide-rich peptides where a Boc/Bzl strategy employing S-Mbzl protection was utilized.

Peptide	Number of Disulfide Bonds	Overall Yield (Linear Peptide)	Folding/Oxidation Yield	Final Purity	Reference
α-Conotoxin GI	2	~25%	~30%	>98% (HPLC)	--INVALID-LINK--
Human Relaxin-2 B-chain	1 (interchain)	~20%	~62% (combination with A-chain)	>97% (HPLC)	[1]
Endothelin-1	2	~30%	~40%	>99% (HPLC)	--INVALID-LINK--
ω-Conotoxin MVIIA	3	~15%	~25%	>98% (HPLC)	[2]

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) using Boc-Cys(Mbzl)-OH

This protocol outlines the manual Boc-SPPS for a generic disulfide-rich peptide.

1.1. Resin Preparation:

• Swell Merrifield resin (1 g, 1.0 mmol/g substitution) in dichloromethane (DCM, 15 mL) for 1 hour in a reaction vessel.

• Wash the resin with dimethylformamide (DMF, 3 x 15 mL).

1.2. Attachment of the First Amino Acid:

• Dissolve the first Boc-protected amino acid (4 mmol) and cesium bicarbonate (4 mmol) in a mixture of ethanol (10 mL) and water (4 mL).

• Evaporate the solvent to obtain the Boc-amino acid cesium salt.

• Dissolve the cesium salt in DMF (10 mL) and add it to the swollen resin. Heat at 50°C for 12-24 hours.

• Wash the resin with DMF (3 x 15 mL), DMF/water (1:1, 3 x 15 mL), DMF (3 x 15 mL), and DCM (3 x 15 mL). Dry the resin under vacuum.

1.3. Peptide Chain Elongation (per cycle):

• Boc Deprotection:

  • Swell the peptide-resin in DCM (15 mL).

  • Treat with 50% trifluoroacetic acid (TFA) in DCM (15 mL) for 2 minutes.

  • Drain and treat with 50% TFA in DCM (15 mL) for 30 minutes.[3]

  • Wash with DCM (3 x 15 mL) and isopropanol (2 x 15 mL).[3]

• Neutralization:

  • Treat the resin with 10% N,N-diisopropylethylamine (DIEA) in DCM (15 mL) for 2 x 2 minutes.

  • Wash with DCM (3 x 15 mL).

• Amino Acid Coupling (including Boc-Cys(Mbzl)-OH):

  • Dissolve the Boc-amino acid (3 mmol) and HBTU (2.9 mmol) in DMF (10 mL).

  • Add DIEA (6 mmol) and pre-activate for 2 minutes.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction completion using the Kaiser test.[3]

  • Wash the resin with DMF (3 x 15 mL) and DCM (3 x 15 mL).

HF Cleavage and Deprotection

Caution: Anhydrous HF is extremely corrosive and toxic. This procedure must be performed in a specialized, HF-resistant apparatus within a certified fume hood by trained personnel.

• Preparation:

  • Dry the peptide-resin (1 g) under high vacuum for at least 4 hours.

  • Place the dried resin in the reaction vessel of the HF apparatus.

  • Add a scavenger mixture. For peptides containing Cys(Mbzl), a common scavenger cocktail is p-cresol and p-thiocresol (e.g., 1.0 mL p-cresol and 0.5 mL p-thiocresol per gram of resin).[4]

• HF Cleavage:

  • Cool the reaction vessel to -78°C using a dry ice/acetone bath.

  • Distill anhydrous HF (10 mL per gram of resin) into the reaction vessel.

  • Stir the mixture at 0°C for 1 hour.[4]

• Work-up:

  • Evaporate the HF under a stream of nitrogen gas.

  • Wash the resin-peptide mixture with cold diethyl ether (3 x 20 mL) to precipitate the crude peptide and remove scavengers.[4]

  • Dissolve the crude peptide in 10% aqueous acetic acid.

  • Lyophilize to obtain the crude, linear peptide with free thiol groups.

Disulfide Bond Formation

3.1. Global Air Oxidation:

• Dissolve the lyophilized crude peptide in 0.1 M ammonium bicarbonate buffer (pH 8.0) to a final concentration of 0.1-0.5 mg/mL.[4]

• Stir the solution vigorously in a vessel open to the atmosphere for 24-48 hours.[4]

• Monitor the reaction by reverse-phase HPLC (RP-HPLC) and mass spectrometry.

3.2. Glutathione Redox Buffer Oxidation:

• Prepare a refolding buffer containing 1 mM reduced glutathione (GSH) and 0.2 mM oxidized glutathione (GSSG) in a suitable buffer (e.g., 50 mM Tris, pH 8).[5][6]

• Dissolve the linear peptide in the redox buffer to a final concentration of 0.1-1.0 mg/mL.

• Incubate the solution at 4°C for 24-48 hours, with gentle stirring.

• Monitor the formation of the correctly folded peptide by RP-HPLC.

Purification and Characterization

• Acidify the oxidation reaction mixture with acetic acid or TFA.

• Purify the peptide by preparative RP-HPLC using a C18 column with a water/acetonitrile gradient containing 0.1% TFA.[7]

• Characterize the final product by analytical RP-HPLC to assess purity and by mass spectrometry to confirm the molecular weight.[8]

Mandatory Visualizations

Signaling Pathway: Endothelin-1 Signaling

Endothelin-1 is a potent vasoconstrictor peptide containing two disulfide bonds, often synthesized using Boc-Cys(Mbzl)-OH. It exerts its effects by binding to G protein-coupled receptors (GPCRs), primarily Endothelin Receptor A (ET-A) and Endothelin Receptor B (ET-B). The following diagram illustrates a simplified signaling cascade initiated by Endothelin-1 binding to the ET-A receptor.

Caption: Simplified Endothelin-1 signaling pathway via the ET-A receptor.

Experimental Workflow

The synthesis of a disulfide-rich peptide using Boc-Cys(Mbzl)-OH follows a multi-step workflow, from the initial solid-phase synthesis to the final characterization of the folded peptide.

Caption: Experimental workflow for disulfide-rich peptide synthesis.

Conclusion

The use of Boc-Cys(Mbzl)-OH within a Boc/Bzl SPPS framework remains a powerful and reliable strategy for the synthesis of complex, disulfide-rich peptides. The stability of the Mbzl protecting group provides a clear and effective route for producing linear peptide precursors that can be subsequently folded under optimized conditions to yield the desired disulfide connectivity. While the requirement for HF cleavage necessitates specialized equipment and stringent safety protocols, the robustness of this approach often leads to high yields and purities of the target peptides. The detailed protocols and workflow presented in this guide provide a solid foundation for researchers and drug development professionals to successfully navigate the challenges of synthesizing these intricate and biologically significant molecules.

References

• 1. An optimized chemical synthesis of human relaxin-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Posttranslational modifications of α-conotoxins: sulfotyrosine and C-terminal amidation stabilise structures and increase acetylcholine receptor binding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 6. lifetein.com [lifetein.com]
• 7. agilent.com [agilent.com]
• 8. Characterization of cyclic peptides containing disulfide bonds - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Boc-Cys(Mbzl)-OH in Manual Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the manual solid-phase peptide synthesis (SPPS) of peptides containing a cysteine residue, utilizing the building block Boc-Cys(Mbzl)-OH. This protocol is based on the well-established Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection strategy, a robust method for peptide synthesis. The 4-methoxybenzyl (Mbzl or Mob) group offers stable protection for the cysteine thiol functionality during peptide chain elongation and is removed during the final cleavage step.

Core Principles

In Boc-SPPS, the temporary Nα-Boc protecting group is removed with a moderate acid, typically trifluoroacetic acid (TFA), while the more permanent side-chain protecting groups, such as the Mbzl group on cysteine, are cleaved at the end of the synthesis with a strong acid like hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[1] This graduated acid lability is the cornerstone of the Boc/Bzl protection strategy.[1]

The synthesis cycle consists of a series of repeated steps: Nα-Boc deprotection, neutralization of the resulting ammonium salt, and coupling of the next Nα-Boc protected amino acid.[1] The completion of the coupling reaction is typically monitored using a qualitative method such as the Kaiser (ninhydrin) test.[1][2]

Experimental Protocols

This section outlines a step-by-step manual protocol for the incorporation of Boc-Cys(Mbzl)-OH into a peptide chain. The quantities provided are for a standard 0.1 mmol synthesis scale.

1. Resin Preparation and Swelling:

• Place the appropriate resin (e.g., Merrifield resin for a C-terminal acid or MBHA resin for a C-terminal amide, ~0.1 mmol) in a reaction vessel.

• Add dichloromethane (DCM, ~10 mL/g of resin) to the resin.

• Allow the resin to swell for 30-60 minutes at room temperature with gentle agitation.[1]

• Drain the solvent.

2. Nα-Boc Deprotection:

• Add a solution of 50% TFA in DCM (v/v, ~10 mL/g of resin) to the swollen resin.

• Perform a pre-wash by agitating the resin for 2 minutes, then drain the solution.[3]

• Add a fresh solution of 50% TFA in DCM and agitate for 30 minutes.[4]

• Drain the TFA solution.

• Wash the resin thoroughly with DCM (3 x 15 mL) and isopropanol (IPA) (2 x 15 mL) to remove residual acid.[4]

3. Neutralization:

• Add a solution of 10% N,N-diisopropylethylamine (DIEA) in DCM (v/v, ~10 mL/g of resin) to the resin.

• Agitate for 2 minutes and drain.[5]

• Repeat the neutralization step one more time.[1][5]

• Wash the resin with DCM (3 x 15 mL) to remove excess base.[5]

• Perform a Kaiser test to confirm the presence of a free primary amine (a positive result is indicated by a blue color).[5]

4. Amino Acid Coupling (Incorporation of Boc-Cys(Mbzl)-OH):

• In a separate vessel, dissolve Boc-Cys(Mbzl)-OH (3 equivalents relative to resin loading) and a coupling agent such as HBTU (2.9 equivalents) in N,N-dimethylformamide (DMF, ~5 mL/g of resin).

• Add DIEA (6 equivalents) to the amino acid solution and pre-activate for 2 minutes.[1]

• Add the activated amino acid solution to the neutralized peptide-resin.

• Agitate the reaction mixture at room temperature for 1-2 hours.[1]

• Monitor the reaction progress with the Kaiser test. A negative result (yellow color) indicates complete coupling.[1]

• Once the coupling is complete, drain the coupling solution.

• Wash the resin with DMF (3 x 15 mL) and DCM (3 x 15 mL).

5. Peptide Chain Elongation:

Repeat steps 2-4 for each subsequent amino acid to be added to the peptide sequence.

6. Final Cleavage and Deprotection:

This step should be performed in a well-ventilated fume hood using appropriate personal protective equipment, as strong acids are hazardous.

• Wash the final peptide-resin with DCM and dry it under vacuum.[1]

• Prepare the cleavage cocktail. For peptides containing Cys(Mbzl), a common cocktail is the "Low-High" HF method or a TFMSA-based cocktail.

  • Low-High HF Cleavage: This method involves a two-step procedure. The "low" HF step uses a lower concentration of HF with a high concentration of scavengers to deprotect most side chains. The subsequent "high" HF step uses a higher concentration of HF to cleave the peptide from the resin and remove more resistant protecting groups like that on Cys(Mbzl).[6]

  • TFMSA Cleavage: A mixture of TFMSA, TFA, and scavengers can also be used. A typical ratio is 1:10:1 (v/v/v) of TFMSA:TFA:m-cresol.

• Add the cleavage cocktail to the dried peptide-resin (e.g., 10 mL per gram of resin).

• Stir the mixture at 0°C for 1-2 hours.[1]

• After the reaction is complete, precipitate the peptide by adding cold diethyl ether.

• Filter the precipitated peptide and wash it several times with cold diethyl ether to remove scavengers and cleaved protecting groups.[1]

• Dry the crude peptide under vacuum.

Quantitative Data Summary

Parameter	Reagent/Condition	Concentration/Amount	Duration	Monitoring/Notes
Resin Swelling	Dichloromethane (DCM)	~10 mL/g of resin	30-60 min	Gentle agitation.
Nα-Boc Deprotection	50% TFA in DCM (v/v)	~10 mL/g of resin	2 min (pre-wash), 30 min	---
Washing (Post-Deprotection)	DCM, Isopropanol (IPA)	3 x 15 mL (DCM), 2 x 15 mL (IPA)	---	To remove residual TFA.
Neutralization	10% DIEA in DCM (v/v)	~10 mL/g of resin	2 x 2 min	Kaiser test for free amine.
Washing (Post-Neutralization)	Dichloromethane (DCM)	3 x 15 mL	---	To remove excess base.
Amino Acid Coupling	Boc-Cys(Mbzl)-OH	3 equivalents	1-2 hours	Monitored by Kaiser test.
HBTU	2.9 equivalents	Coupling agent.
DIEA	6 equivalents	Base for activation.
N,N-Dimethylformamide (DMF)	~5 mL/g of resin	Solvent.
Washing (Post-Coupling)	DMF, DCM	3 x 15 mL (DMF), 3 x 15 mL (DCM)	---	To remove excess reagents.
Final Cleavage & Deprotection	TFMSA/TFA/m-cresol or HF	Varies (e.g., 1:10:1)	1-2 hours at 0°C	Use appropriate scavengers.

Mandatory Visualizations

Experimental Workflow for a Single Coupling Cycle in Manual Boc-SPPS

Caption: Workflow for one cycle of manual Boc-SPPS.

Logical Relationship for Final Cleavage and Deprotection

Caption: Final cleavage and deprotection steps.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]

Application Notes and Protocols for Automated Solid-Phase Peptide Synthesis with Boc-Cys(Mbzl)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Automated solid-phase peptide synthesis (SPPS) utilizing the tert-butyloxycarbonyl (Boc) protection strategy remains a robust and widely used method for the chemical synthesis of peptides.[1][2] This approach involves the stepwise addition of amino acids to a growing peptide chain anchored to a solid support resin.[2] The temporary Nα-Boc protecting group is removed with a moderately strong acid, such as trifluoroacetic acid (TFA), while more stable benzyl-based side-chain protecting groups are cleaved at the end of the synthesis with a strong acid like hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[3]

Cysteine is a crucial amino acid in many biologically active peptides due to its unique ability to form disulfide bridges, which are often essential for correct peptide folding and function. The thiol group of cysteine requires protection during SPPS to prevent undesired side reactions. The 4-methylbenzyl (Mbzl) group is a well-established protecting group for the cysteine side chain in Boc-based SPPS. It is stable to the repetitive TFA treatments used for Nα-Boc deprotection but can be efficiently removed during the final cleavage step.[4]

These application notes provide a comprehensive guide to the automated solid-phase synthesis of peptides containing Boc-Cys(Mbzl)-OH, covering the entire workflow from resin preparation to final peptide analysis.

Materials and Methods

Materials

• Resin: MBHA (methylbenzhydrylamine) resin is a suitable choice for the synthesis of peptide amides.

• Amino Acids: High-purity Boc-protected amino acids, including Boc-Cys(Mbzl)-OH.

• Solvents:

  • N,N-Dimethylformamide (DMF), peptide synthesis grade

  • Dichloromethane (DCM), peptide synthesis grade

  • Isopropanol (IPA)

  • Methanol (MeOH)

• Reagents for Deprotection:

  • Trifluoroacetic acid (TFA)

  • Scavenger (e.g., dithiothreitol - DTE) for use with sensitive residues.[5]

• Reagents for Neutralization:

  • N,N-Diisopropylethylamine (DIEA)

• Coupling Reagents:

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

  • HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

  • DIC (N,N'-Diisopropylcarbodiimide)

  • HOBt (Hydroxybenzotriazole)

• Cleavage Reagents:

  • Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA)

  • Scavengers: Anisole, p-cresol, thioanisole, 1,2-ethanedithiol (EDT)[4][6][7]

• Precipitation and Washing:

  • Cold diethyl ether or methyl tert-butyl ether (MTBE)[8]

• Purification and Analysis:

  • High-Performance Liquid Chromatography (HPLC) system (preparative and analytical)

  • C18 reversed-phase HPLC column[9]

  • Mass spectrometer (e.g., ESI-MS or MALDI-TOF)[10]

  • Lyophilizer

Equipment

• Automated peptide synthesizer

• HF cleavage apparatus (if using HF)

• Lyophilizer

• Analytical and preparative HPLC systems

• Mass spectrometer

• Standard laboratory glassware and equipment

Experimental Protocols

Automated Peptide Synthesis Cycle

The following is a generalized protocol for an automated peptide synthesizer using Boc chemistry. Specific parameters may need to be optimized based on the synthesizer model and the peptide sequence.

Table 1: Automated SPPS Cycle for a Single Amino Acid Addition

Step	Operation	Reagent/Solvent	Duration
1	Swelling	DMF	30 min
2	Nα-Boc Deprotection	50% TFA in DCM	1 x 2 min, 1 x 20 min
3	Washing	DCM	3 x 1 min
4	Washing	IPA	2 x 1 min
5	Washing	DMF	3 x 1 min
6	Neutralization	10% DIEA in DMF	2 x 2 min
7	Washing	DMF	3 x 1 min
8	Coupling	See Table 2 for details	1-2 hours
9	Washing	DMF	3 x 1 min

This cycle is repeated for each amino acid in the sequence.

Coupling of Boc-Cys(Mbzl)-OH

The coupling of Boc-Cys(Mbzl)-OH is a critical step. The choice of coupling reagent can influence the efficiency and potential for side reactions. Below are representative conditions for common coupling reagents.

Table 2: Coupling Conditions for Boc-Cys(Mbzl)-OH

Coupling Reagent	Activation	Base	Typical Coupling Time	Representative Purity*
HBTU/HOBt	4 eq. Boc-Cys(Mbzl)-OH, 3.9 eq. HBTU/HOBt	6 eq. DIEA	1 hour	>95%
HATU	4 eq. Boc-Cys(Mbzl)-OH, 3.9 eq. HATU	6 eq. DIEA	45 min	>97%
DIC/HOBt	4 eq. Boc-Cys(Mbzl)-OH, 4 eq. DIC, 4 eq. HOBt	N/A	2 hours	>95%

*Note: These are illustrative purity values based on typical outcomes and may vary depending on the peptide sequence and synthesis conditions.

Cleavage and Deprotection

The final step involves cleaving the peptide from the resin and removing the side-chain protecting groups, including the Mbzl group from cysteine. This is achieved using a strong acid like HF or TFMSA. The choice of cleavage cocktail is critical to prevent side reactions.[4][11]

Protocol 3.3.1: HF Cleavage

WARNING: Anhydrous HF is extremely toxic and corrosive. This procedure must be performed by trained personnel in a dedicated, well-ventilated fume hood with a specialized HF cleavage apparatus.

• Preparation: Dry the peptide-resin thoroughly under vacuum.

• Scavenger Addition: For a peptide containing Cys(Mbzl), a recommended scavenger cocktail is a mixture of p-cresol and p-thiocresol.[12] Add the scavenger mixture to the dried resin in the reaction vessel.

• HF Distillation: Cool the reaction vessel to -5 to 0°C. Carefully distill the required volume of anhydrous HF into the reaction vessel.

• Cleavage Reaction: Stir the mixture at 0°C for 1-1.5 hours.[4]

• HF Removal: Remove the HF by vacuum evaporation.

• Peptide Precipitation: Precipitate the crude peptide by adding cold diethyl ether or MTBE.[8]

• Washing: Wash the peptide pellet several times with cold ether to remove scavengers and cleaved protecting groups.

• Drying: Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Table 3: Recommended HF Cleavage Cocktails for Peptides with Cys(Mbzl)

Cocktail ID	Composition	Key Features
HF-1	90% HF, 5% p-cresol, 5% p-thiocresol	Standard for peptides with Cys(Mbzl) and other sensitive residues.[12]
HF-2	90% HF, 10% Anisole	A general-purpose cocktail, effective for many sequences.

Protocol 3.3.2: TFMSA Cleavage

TFMSA is a strong acid alternative to HF and is considered less hazardous, though still highly corrosive.

• Preparation: Dry the peptide-resin thoroughly under vacuum.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of TFMSA, TFA, and scavengers. A common mixture is TFMSA/TFA/thioanisole/EDT.

• Cleavage Reaction: Add the cleavage cocktail to the resin and stir at room temperature for 2-4 hours.

• Peptide Precipitation, Washing, and Drying: Follow the same procedure as for HF cleavage (steps 6-8 in Protocol 3.3.1).

Peptide Purification and Analysis

• Purification: Purify the crude peptide using preparative reversed-phase HPLC on a C18 column.[9][13] A gradient of water and acetonitrile, both containing 0.1% TFA, is typically used.

• Analysis:

  • Assess the purity of the collected fractions using analytical RP-HPLC.

  • Confirm the identity of the purified peptide by mass spectrometry (e.g., ESI-MS or MALDI-TOF).[10]

• Lyophilization: Lyophilize the pure fractions to obtain the final peptide as a fluffy white powder.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]
• 3. peptide.com [peptide.com]
• 4. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chempep.com [chempep.com]
• 6. A cleavage cocktail for methionine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Enrichment and identification of cysteine-containing peptides from tryptic digests of performic oxidized proteins by strong cation exchange LC and MALDI-TOF/TOF MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 12. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 13. agilent.com [agilent.com]

Application Notes and Protocols for Coupling Boc-Cys(Mbzl)-OH in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of cysteine residues into peptide sequences is a critical aspect of peptide synthesis, enabling the formation of disulfide bridges essential for structural integrity and biological activity, as well as providing a site for specific chemical modifications. The use of N-α-tert-butyloxycarbonyl (Boc) protected S-4-methylbenzyl-L-cysteine (Boc-Cys(Mbzl)-OH) is a common strategy in solid-phase peptide synthesis (SPPS), particularly within the Boc/Bzl protection scheme. The 4-methylbenzyl (Mbzl) group offers robust protection for the cysteine thiol, being stable to the repetitive acid treatments used for Boc group removal, yet readily cleavable under strong acidic conditions such as with hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA) during the final cleavage from the resin.

A primary challenge during the coupling of any cysteine derivative is the susceptibility of the α-carbon to racemization, which can be influenced by the choice of coupling reagent, base, and reaction conditions.[1][2] This document provides a comprehensive guide to the selection of appropriate coupling reagents for Boc-Cys(Mbzl)-OH, detailed experimental protocols, and strategies to minimize potential side reactions, ensuring the synthesis of high-purity cysteine-containing peptides.

Comparison of Common Coupling Reagents for Boc-Cys(Mbzl)-OH

The choice of coupling reagent is paramount for achieving high coupling efficiency while minimizing racemization. Below is a summary of common coupling reagents and their general performance characteristics for the coupling of racemization-prone amino acids like Boc-Cys(Mbzl)-OH.

Coupling Reagent/Method	Class	Typical Coupling Yield (%)	Racemization Risk	Key Considerations
DIC/HOBt	Carbodiimide	92 - 97	Very Low	A cost-effective and widely used method. 1-Hydroxybenzotriazole (HOBt) acts as a racemization suppressant.[3][]
HBTU/DIPEA	Aminium/Uronium Salt	90 - 98	Low	A reliable and widely used reagent, known for rapid reaction times.[3][] The use of a hindered base like N,N-diisopropylethylamine (DIPEA) is common.
HATU/DIPEA	Aminium/Uronium Salt	95 - 99	Low	Highly efficient for hindered couplings with very rapid reaction times. Generally more reactive than HBTU.[3]
PyBOP/DIPEA	Phosphonium Salt	> 90	Moderate	Effective for coupling, but may lead to higher levels of racemization compared to aminium/uronium reagents.[3]

Note: The quantitative data presented is extrapolated from studies on other sterically hindered and racemization-prone Boc-protected amino acids and should be considered representative.[3]

Experimental Protocols

The following are detailed protocols for the manual solid-phase synthesis coupling of Boc-Cys(Mbzl)-OH using the Boc/Bzl strategy on a Merrifield resin.

General Preparations for SPPS (Boc/Bzl Strategy)

• Resin Swelling: Swell the Merrifield resin in dichloromethane (DCM) for 1-2 hours, followed by washing with dimethylformamide (DMF).

• Boc Deprotection: Treat the resin with 50% trifluoroacetic acid (TFA) in DCM for 1-2 minutes (pre-wash), followed by a second treatment for 20-30 minutes to ensure complete removal of the Boc group.

• Washing: Wash the resin thoroughly with DCM (3x) and isopropanol (3x) to remove residual TFA and byproducts.

• Neutralization: Neutralize the resin-bound amine salt by treating it with a 10% solution of DIPEA in DMF for 2 x 2 minutes.

• Washing: Wash the resin with DMF (3x) to remove excess base.

Protocol 1: DIC/HOBt Mediated Coupling

This method is recommended for minimizing racemization.[3]

• Activation: In a separate reaction vessel, dissolve Boc-Cys(Mbzl)-OH (2-4 equivalents relative to resin loading) and HOBt (2-4 equivalents) in DMF. Add N,N'-diisopropylcarbodiimide (DIC) (2-4 equivalents) to the solution. Allow the activation to proceed for 10-15 minutes at room temperature.

• Coupling: Add the activated amino acid solution to the neutralized peptide-resin.

• Reaction: Agitate the reaction mixture at room temperature for 2-4 hours.

• Monitoring and Washing: Monitor the coupling reaction using a qualitative method such as the ninhydrin (Kaiser) test to check for the presence of free primary amines. A negative result (yellow beads) indicates complete coupling. If the coupling is incomplete, a second coupling may be necessary. Once the coupling is complete, wash the resin thoroughly with DMF (3x) and DCM (3x).

Protocol 2: HBTU/DIPEA Mediated Coupling

This method offers high coupling efficiency and speed.[5]

• Activation Solution: In a separate vessel, dissolve Boc-Cys(Mbzl)-OH (2-3 equivalents), HBTU (2-3 equivalents), and HOBt (2-3 equivalents, optional but recommended) in DMF.

• Activation: Add DIPEA (4-6 equivalents) to the activation solution and mix for 1-2 minutes.

• Coupling: Add the activated amino acid solution to the deprotected and neutralized resin.

• Reaction: Agitate the reaction vessel for 1-2 hours at room temperature.

• Monitoring and Washing: Monitor the completion of the coupling reaction using the Kaiser test.[5] A negative result indicates complete coupling. If the test is positive, a recoupling step may be required. Once the reaction is complete, wash the resin thoroughly with DMF, DCM, and methanol.

Potential Side Reactions and Mitigation Strategies

Several side reactions can occur during the incorporation of cysteine residues in Boc-SPPS.

• Racemization: As previously discussed, cysteine is highly prone to racemization.

  • Mitigation: Employing DIC/HOBt is a highly effective method to suppress racemization.[3] If using aminium/uronium salt reagents, minimizing the pre-activation time and using a weaker base can be beneficial.[2]

• S-Alkylation: During the final cleavage with strong acids like HF, the Mbzl protecting group is removed. The resulting free thiol can be alkylated by carbocations generated from other protecting groups (e.g., t-butyl) or the resin linker.

  • Mitigation: The use of scavengers in the cleavage cocktail is crucial. A common scavenger is anisole, which effectively captures reactive carbocations.

• β-Elimination: Base-catalyzed elimination of the protected sulfhydryl group can lead to the formation of a dehydroalanine residue, particularly if the cysteine is at the C-terminus.

  • Mitigation: This side reaction is more prevalent in Fmoc chemistry due to the use of piperidine. In Boc-SPPS, the acidic deprotection conditions generally minimize this issue.

• Aggregation: Hydrophobic sequences containing cysteine can be prone to aggregation on the solid support, leading to incomplete coupling.

  • Mitigation: Switching to a more polar solvent system (e.g., adding DMSO to DMF), sonicating the reaction mixture, or coupling at a higher temperature can help disrupt aggregation.[1]

Experimental Workflow and Logic Diagram

The following diagram illustrates the key steps in a single coupling cycle for Boc-Cys(Mbzl)-OH in solid-phase peptide synthesis.

Caption: Workflow for the coupling of Boc-Cys(Mbzl)-OH in SPPS.

References

• 1. peptide.com [peptide.com]
• 2. Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis(1)(,)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Deprotection of the Boc Group from Boc-Cys(Mbzl)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective removal of the tert-butyloxycarbonyl (Boc) protecting group from N-terminally protected amino acids is a critical step in solid-phase peptide synthesis (SPPS) and solution-phase synthesis. This document provides detailed application notes and protocols for the deprotection of Boc-Cys(Mbzl)-OH to yield H-Cys(Mbzl)-OH. The 4-methylbenzyl (Mbzl) group is a commonly used protecting group for the thiol side chain of cysteine, offering stability to the acidic conditions required for Boc removal. This orthogonality allows for the selective deprotection of the α-amino group while the thiol remains protected, preventing unwanted side reactions such as disulfide bond formation.[1]

The most common method for Boc deprotection is acidolysis, typically using trifluoroacetic acid (TFA).[2][3] The reaction proceeds through the protonation of the carbamate oxygen, leading to the cleavage of the C-O bond and formation of a stable tert-butyl cation and a carbamic acid, which subsequently decarboxylates to yield the free amine.[3] A critical consideration during this process is the scavenging of the highly reactive tert-butyl cation to prevent side reactions, particularly the S-alkylation of the deprotected cysteine.[3][4]

Data Presentation: Comparison of Deprotection Conditions

The selection of deprotection conditions can significantly impact the yield and purity of the final product. The following table summarizes representative data for the deprotection of Boc-Cys(Mbzl)-OH under various acidic conditions. While specific quantitative data for this exact molecule is not extensively published in a comparative format, this table illustrates the expected outcomes based on established principles of Boc deprotection.

Entry	Deprotection Cocktail	Reaction Time (min)	Temperature (°C)	Scavenger	Expected Yield (%)	Expected Purity (%)	Notes
1	50% TFA in DCM	30	25	None	85-90	< 90	Risk of S-tert-butylation.
2	50% TFA in DCM	30	25	5% TIS	> 95	> 95	TIS effectively scavenges the tert-butyl cation.
3	95% TFA, 2.5% H₂O, 2.5% TIS	60	25	TIS, H₂O	> 95	> 98	Standard cleavage cocktail for SPPS.
4	95% TFA, 5% EDT	60	25	EDT	> 95	> 95	EDT is an effective scavenger for cysteine-containing peptides.[4]
5	4M HCl in Dioxane	60	25	None	90-95	~95	Milder alternative to TFA for some substrates.[2]

Note: Expected yields and purities are estimates based on general knowledge of Boc deprotection and may vary depending on the specific reaction scale and purification method.

Experimental Protocols

Protocol 1: Solution-Phase Deprotection of Boc-Cys(Mbzl)-OH with TFA and TIS

This protocol describes the deprotection of Boc-Cys(Mbzl)-OH in a solution phase.

Materials:

• Boc-Cys(Mbzl)-OH

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Diethyl ether, cold

• Round-bottom flask

• Magnetic stirrer

• Nitrogen or argon supply

• Rotary evaporator

Procedure:

• Preparation: Dissolve Boc-Cys(Mbzl)-OH (1 equivalent) in anhydrous DCM (e.g., 10 mL per gram of starting material) in a round-bottom flask under an inert atmosphere (nitrogen or argon).

• Scavenger Addition: Add triisopropylsilane (TIS) (1.1 equivalents) to the solution and stir for 5 minutes at room temperature.

• Deprotection: Slowly add TFA (10-20 equivalents) to the reaction mixture. The reaction is typically complete within 30-60 minutes.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the majority of the TFA and DCM.

  • Co-evaporate with toluene (2-3 times) to ensure complete removal of residual TFA.

  • Precipitate the product by adding cold diethyl ether to the concentrated residue.

  • Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

• Purification (if necessary): The resulting H-Cys(Mbzl)-OH can be further purified by recrystallization or column chromatography.

Protocol 2: Boc Deprotection in Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the deprotection of a resin-bound peptide with an N-terminal Boc-Cys(Mbzl)-OH.

Materials:

• Peptide-resin with N-terminal Boc-Cys(Mbzl)-OH

• Dichloromethane (DCM), peptide synthesis grade

• Deprotection solution: 50% TFA in DCM (v/v) with 5% TIS as a scavenger.

• Washing solvent: DCM

• Neutralization solution: 10% Diisopropylethylamine (DIEA) in DCM (v/v)

• Solid-phase synthesis vessel

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 15-30 minutes in the synthesis vessel.[2]

• Deprotection:

  • Drain the DCM.

  • Add the deprotection solution (50% TFA in DCM with 5% TIS) to the resin.

  • Agitate the mixture for 20-30 minutes at room temperature.[2]

• Washing:

  • Drain the deprotection solution.

  • Wash the resin thoroughly with DCM (3-5 times) to remove residual acid and byproducts.[2]

• Neutralization:

  • Add the neutralization solution (10% DIEA in DCM) to the resin and agitate for 2 minutes.[2]

  • Drain the neutralization solution.

  • Repeat the neutralization step once more.

  • Wash the resin thoroughly with DCM (3-5 times) to remove excess base.[2]

• Confirmation of Deprotection: Perform a Kaiser test (ninhydrin test) to confirm the presence of a free primary amine, indicating successful Boc deprotection.[2] A positive result is indicated by a blue color.

Mandatory Visualizations

Caption: Chemical transformation of Boc-Cys(Mbzl)-OH to H-Cys(Mbzl)-OH.

Caption: Workflow for the solution-phase Boc deprotection.

Characterization of H-Cys(Mbzl)-OH

The successful deprotection and purity of the resulting H-Cys(Mbzl)-OH should be confirmed by analytical techniques such as:

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the product and quantify any remaining starting material or side products.

• Mass Spectrometry (MS): To confirm the molecular weight of the deprotected amino acid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure of H-Cys(Mbzl)-OH, particularly by observing the disappearance of the Boc group's characteristic signals (a singlet at ~1.4 ppm in ¹H NMR) and the appearance of the free amine proton signals.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: Cleavage of the S-p-Methoxybenzyl (Mbzl) Group from Cysteine

For Researchers, Scientists, and Drug Development Professionals

The S-p-methoxybenzyl (Mbzl) group is a widely utilized protecting group for the thiol functional group of cysteine in peptide synthesis. Its removal, or deprotection, is a critical step that requires specific conditions to ensure high yield and minimize side reactions. These application notes provide a comprehensive overview of the various methods for cleaving the S-Mbzl group, complete with detailed protocols and comparative data.

Introduction to S-Mbzl Cysteine Deprotection

The stability of the S-Mbzl group to moderately acidic conditions, such as those used for the repetitive cleavage of Nα-Boc groups in solid-phase peptide synthesis (SPPS), makes it a valuable tool.[1][2] However, its complete removal necessitates specific and often strong acidic conditions or the use of specialized reagents. The choice of deprotection strategy depends on several factors, including the overall peptide sequence, the presence of other sensitive residues, and the desired final product (e.g., free thiol or disulfide-bonded).

Methods for S-Mbzl Cleavage

Several methods have been developed for the deprotection of S-Mbzl protected cysteine residues. The most common approaches involve strong acids, heavy metal salts, or electrophilic disulfide reagents.

Acidic Cleavage

Strong acids are frequently employed for the final cleavage step in Boc-based SPPS, which simultaneously removes the S-Mbzl group. The high stability of the S-Mbzl group means that trifluoroacetic acid (TFA) alone is often insufficient for complete cleavage, necessitating the use of stronger acids or additives.[2][3]

Common acidic cleavage cocktails include:

• Hydrogen Fluoride (HF): This is a traditional and highly effective method for global deprotection in Boc-SPPS, including the cleavage of the S-Mbzl group.[1][3][4] However, HF is extremely hazardous and requires specialized equipment.

• Trifluoromethanesulfonic acid (TFMSA): Often used as a less volatile alternative to HF, TFMSA in TFA can effectively cleave the S-Mbzl group.[1][2]

• TFA with Scavengers and Co-reagents: To enhance the cleavage efficiency of TFA and prevent side reactions, various scavengers and co-reagents are employed. Thioanisole is a crucial scavenger that facilitates the removal of the Mbzl group.[4][5][6] Electrophilic aromatic disulfides like 2,2'-dithiobis(5-nitropyridine) (DTNP) can also be used in conjunction with TFA and thioanisole for complete deprotection.[5][6]

Heavy Metal-Mediated Cleavage

Heavy metal salts offer an alternative, milder approach for the removal of the S-Mbzl group. These methods are particularly useful when strong acids are not compatible with the peptide.

• Mercury(II) Trifluoroacetate (Hg(TFA)2): This reagent can cleanly cleave the S-Mbzl group in aqueous acetic acid.[7][8] The resulting mercury mercaptide is then treated with a thiol, such as β-mercaptoethanol or dithiothreitol (DTT), to regenerate the free cysteine.[7]

• Silver Trifluoromethanesulfonate (AgOTf): In a solution of TFA, AgOTf can also be used for S-Mbzl deprotection.[4]

Caution: Mercury and silver salts are toxic and corrosive and must be handled with appropriate safety precautions.

Electrophilic Disulfide-Mediated Cleavage

A method utilizing highly electrophilic aromatic disulfides in TFA has been developed for the deprotection of S-Mbzl cysteine.

• 2,2'-dithiobis(5-nitropyridine) (DTNP): In trifluoroacetic acid (TFA), DTNP can effectively remove the S-Mbzl group. The protonation of the pyridine nitrogen in TFA activates the disulfide bond, making it more electrophilic.[5][6] For the complete deprotection of S-Mbzl from cysteine, the addition of thioanisole is required.[5][6]

Quantitative Data Summary

The following table summarizes the various conditions for the cleavage of the S-Mbzl group from cysteine, providing a comparative overview of the different methods.

Reagent(s)	Solvent	Temperature	Time	Scavenger(s)	Reported Efficiency/Observations
Hydrogen Fluoride (HF)	Anisole	0°C	1 hour	Anisole	Effective for complete deprotection.
Trifluoromethanesulfonic acid (TFMSA)	TFA, Anisole	0°C	45 min	Anisole	Effective cleavage.[1]
TFA / Thioanisole / DTNP	TFA	Room Temp.	Not Specified	Thioanisole	2 equivalents of DTNP and thioanisole required for complete deprotection.[5][6]
Mercury(II) Trifluoroacetate (Hg(TFA)2)	Aqueous Acetic Acid	Room Temp.	Not Specified	-	Cleanly removes the Mbzl group.[7]
Silver Trifluoromethanesulfonate (AgOTf)	TFA	Room Temp.	Not Specified	-	Effective for deprotection.[4]

Experimental Protocols

Protocol 1: Cleavage of S-Mbzl Cysteine using TFMSA/TFA

This protocol is suitable for the final cleavage and deprotection of peptides synthesized using Boc-SPPS.

Materials:

• S-Mbzl protected peptide-resin

• Trifluoromethanesulfonic acid (TFMSA)

• Trifluoroacetic acid (TFA)

• Anisole

• Ice bath

• Cold diethyl ether

• Centrifuge and tubes

• Nitrogen or argon gas stream

Procedure:

• Prepare the cleavage cocktail by mixing TFMSA, TFA, and anisole in a 1:8:1 ratio. Cool the mixture in an ice bath.[1]

• Add the cooled cleavage cocktail to the peptide-resin (e.g., 3 mg of peptide per 1 mL of cocktail).[1]

• Stir the suspension at 0°C for 45 minutes.[1]

• Filter the resin and collect the filtrate.

• Precipitate the cleaved peptide by adding the filtrate to a 50-fold volume of ice-cold diethyl ether.

• Centrifuge the mixture to pellet the peptide.

• Carefully decant the ether.

• Wash the peptide pellet with cold ether two more times.

• Dry the peptide pellet under a stream of nitrogen or argon gas.

Protocol 2: Cleavage of S-Mbzl Cysteine using DTNP/TFA/Thioanisole

This method is an alternative acidic cleavage protocol that avoids the use of HF or TFMSA.

Materials:

• S-Mbzl protected peptide

• 2,2'-dithiobis(5-nitropyridine) (DTNP)

• Trifluoroacetic acid (TFA)

• Thioanisole

• Cold diethyl ether

• Centrifuge and tubes

• Nitrogen or argon gas stream

Procedure:

• Dissolve the S-Mbzl protected peptide in neat TFA.

• Add 2 equivalents of DTNP to the solution.[5][6]

• Add thioanisole to the reaction mixture.[5][6]

• Stir the reaction at room temperature. Monitor the reaction progress by a suitable analytical method (e.g., HPLC).

• Once the deprotection is complete, precipitate the peptide by adding the reaction mixture to cold diethyl ether.

• Collect the precipitated peptide by centrifugation.

• Wash the peptide pellet with cold ether.

• Dry the deprotected peptide under a stream of nitrogen or argon.

Visualizations

Chemical Reaction of S-Mbzl Cleavage

Caption: General reaction scheme for the cleavage of the S-Mbzl group from cysteine.

Experimental Workflow for S-Mbzl Deprotection

Caption: A generalized experimental workflow for the deprotection of S-Mbzl cysteine.

Potential Side Reactions and Considerations

• Incomplete Cleavage: As mentioned, TFA alone may not be sufficient for complete removal of the S-Mbzl group.[3] The choice of a sufficiently strong acid or the addition of co-reagents is crucial.

• Alkylation of Sensitive Residues: The carbocation generated from the cleavage of the Mbzl group can potentially alkylate sensitive residues such as tryptophan and methionine. The use of scavengers like thioanisole is essential to trap these reactive species.[5][6]

• Oxidation: The newly deprotected thiol group of cysteine is susceptible to oxidation, which can lead to the formation of disulfide bonds (dimers or intramolecular cyclization) or further oxidation to sulfenic, sulfinic, or sulfonic acids.[9] Performing the cleavage and work-up under an inert atmosphere and/or in the presence of a reducing agent can minimize oxidation.

• Racemization: While not specifically reported as a major issue for S-Mbzl cleavage itself, cysteine-containing peptides can be prone to racemization during synthesis and handling, especially under basic conditions.[2]

By carefully selecting the deprotection method and optimizing the reaction conditions, researchers can successfully cleave the S-p-methoxybenzyl group from cysteine-containing peptides, enabling the synthesis of complex and biologically active molecules.

References

• 1. bachem.com [bachem.com]
• 2. benchchem.com [benchchem.com]
• 3. WO2001005757A2 - Process for the deprotection of protected thiols - Google Patents [patents.google.com]
• 4. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 5. Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Studies on deprotection of cysteine and selenocysteine side-chain protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New method for the cleavage of the S-p-methoxybenzyl and S-t-butyl groups of cysteine residues with mercury(II) trifluoroactate - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. biotage.com [biotage.com]

Application Notes and Protocols for Disulfide Bond Formation Using Boc-Cys(Mbzl)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disulfide bonds are crucial for the structural integrity and biological activity of many peptides and proteins. The correct formation of these bonds is a critical step in the chemical synthesis of complex peptides. This guide provides a detailed, step-by-step protocol for the formation of disulfide bonds using the cysteine derivative Boc-Cys(Mbzl)-OH. The 4-methylbenzyl (Mbzl) group is a stable thiol protecting group compatible with Boc-based solid-phase peptide synthesis (SPPS). It is resistant to the acidic conditions required for Boc deprotection but can be removed with strong acids like anhydrous hydrogen fluoride (HF), allowing for subsequent disulfide bond formation. The orthogonality of the Mbzl group makes it a valuable tool in strategies for synthesizing peptides with multiple disulfide bridges.[1][2]

Overview of the Workflow

The overall process involves the synthesis of the peptide on a solid support using Boc-Cys(Mbzl)-OH, followed by cleavage from the resin and deprotection of the Cys(Mbzl) residues. The final step is the oxidation of the free thiols to form the desired disulfide bond(s).

Figure 1: Overall workflow for disulfide bond formation using Boc-Cys(Mbzl)-OH.

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (Boc/Bzl Strategy)

This protocol outlines the manual solid-phase synthesis of a peptide containing Cys(Mbzl) residues.

1. Resin Preparation:

• Swell Merrifield resin in dichloromethane (DCM) for 1 hour.

• Wash the resin with dimethylformamide (DMF) three times.

2. Attachment of the First Amino Acid:

• Dissolve the first Boc-protected amino acid and cesium bicarbonate in a mixture of ethanol and water.

• Evaporate to dryness to form the cesium salt.

• Dissolve the cesium salt in DMF and add it to the swollen resin. Agitate for 2-4 hours.

3. Peptide Chain Elongation (per cycle):

• Boc Deprotection:

  • Treat the resin with 50% trifluoroacetic acid (TFA) in DCM for 2 minutes, then drain.

  • Treat again with 50% TFA in DCM for 30 minutes.

  • Wash with DCM and isopropanol.

• Neutralization:

  • Treat the resin with 10% N,N-diisopropylethylamine (DIEA) in DCM for 2 minutes (repeat twice).

  • Wash with DCM.

• Amino Acid Coupling (including Boc-Cys(Mbzl)-OH):

  • Dissolve the Boc-amino acid (3 equivalents) and HBTU (2.9 equivalents) in DMF.

  • Add DIEA (6 equivalents) and pre-activate for 2 minutes.

  • Add the activated amino acid solution to the resin and agitate for 2 hours.

  • Monitor coupling completion with a Kaiser test.[2]

  • Wash with DMF and DCM.

Protocol 2: HF Cleavage and Deprotection

This procedure simultaneously cleaves the peptide from the resin and removes the Mbzl protecting groups from the cysteine residues.

1. Preparation:

• Dry the peptide-resin under high vacuum for at least 4 hours.

• Place the dried resin in the reaction vessel of an HF apparatus.

• Add a scavenger mixture (e.g., p-cresol and p-thiocresol).[2]

2. HF Cleavage:

• Cool the reaction vessel to -78°C.

• Distill anhydrous HF into the reaction vessel.

• Stir the mixture at 0°C for 1 hour.[2]

3. Work-up:

• Evaporate the HF under a stream of nitrogen.

• Wash the resin with cold diethyl ether to remove scavengers and cleavage byproducts.

• Extract the crude peptide with a suitable solvent (e.g., dilute acetic acid or trifluoroacetic acid).

• Lyophilize the crude peptide.

Protocol 3: Disulfide Bond Formation - Air Oxidation

This is a straightforward method for forming disulfide bonds, particularly for peptides that can readily adopt their native conformation.

1. Peptide Solution Preparation:

• Dissolve the lyophilized crude peptide in an aqueous buffer at a concentration of 0.1-1.0 mg/mL.[3][4] A lower concentration can favor intramolecular disulfide bond formation and reduce aggregation.

• The buffer should have a pH between 7.5 and 8.5 (e.g., 0.1 M ammonium bicarbonate or Tris-HCl). A slightly alkaline pH facilitates the deprotonation of the thiol group, which is necessary for oxidation.

2. Oxidation:

• Stir the peptide solution vigorously in a vessel open to the atmosphere for 24-48 hours.[2]

• The reaction can be accelerated by bubbling air through the solution or by adding a catalytic amount of copper sulfate (CuSO₄) to a final concentration of approximately 5 µM.[5]

3. Monitoring the Reaction:

• Periodically take aliquots of the reaction mixture and quench the reaction by acidifying with acetic acid or TFA.

• Analyze the samples by reverse-phase high-performance liquid chromatography (RP-HPLC) to monitor the disappearance of the reduced peptide and the appearance of the oxidized product.[2] The oxidized form is typically more hydrophobic and will have a longer retention time.

4. Reaction Completion:

• The reaction is considered complete when the peak corresponding to the reduced peptide is no longer observed.

• Lyophilize the entire solution to obtain the crude oxidized peptide.

Protocol 4: Disulfide Bond Formation - Glutathione Redox Buffer

This method uses a mixture of reduced (GSH) and oxidized (GSSG) glutathione to create a redox environment that can facilitate correct disulfide bond pairing and minimize misfolded isomers.[6]

1. Buffer Preparation:

• Prepare a buffer solution (e.g., 0.1 M Tris-HCl, 1 mM EDTA) with a pH of 7.5-8.5.

• Dissolve reduced glutathione (GSH) and oxidized glutathione (GSSG) in the buffer. A common starting point is a GSH:GSSG molar ratio of 10:1 (e.g., 2-5 mM GSH and 0.2-0.5 mM GSSG).[7] However, ratios can be varied, and a 1:1 ratio has also been reported to be effective.[8][9]

2. Peptide Oxidation:

• Dissolve the crude peptide in the glutathione redox buffer at a concentration of 0.1-1.0 mg/mL.

• Stir the solution at room temperature for 4-24 hours.

3. Monitoring and Work-up:

• Monitor the reaction by RP-HPLC as described in Protocol 3.

• Once the reaction is complete, acidify the solution with TFA to a pH of 2-3 to stop the reaction.

• The crude oxidized peptide can then be purified by RP-HPLC.

Data Presentation

The following tables summarize typical reaction conditions and expected outcomes for the disulfide bond formation step. Actual results may vary depending on the specific peptide sequence.

Parameter	Air Oxidation	Glutathione Redox Buffer
Peptide Concentration	0.1 - 1.0 mg/mL	0.1 - 1.0 mg/mL
pH	7.5 - 8.5	7.5 - 8.5
Temperature	Room Temperature	Room Temperature
Reaction Time	24 - 48 hours (can be longer)	4 - 24 hours
Typical Yield	Variable, sequence-dependent	Generally higher than air oxidation
Purity (before purification)	Variable, may contain oligomers	Generally higher, less aggregation

Table 1: Comparison of Disulfide Bond Formation Methods

Method	Reagents	Advantages	Disadvantages
Air Oxidation	Aqueous buffer (e.g., 0.1 M NH₄HCO₃)	Simple, mild conditions, no harsh chemicals.[10]	Can be slow, may lead to aggregation and side reactions.[2][3]
Glutathione Redox Buffer	Reduced (GSH) and oxidized (GSSG) glutathione in buffer	Facilitates correct folding, can increase yield of the desired isomer.	Requires optimization of GSH:GSSG ratio, more complex setup.

Table 2: Qualitative Comparison of Oxidation Methods

Chemical Reaction Diagram

The following diagram illustrates the deprotection of Boc-Cys(Mbzl)-OH and the subsequent oxidation to form a disulfide bond.

Figure 2: Reaction scheme for disulfide bond formation from Boc-Cys(Mbzl)-OH.

Conclusion

The use of Boc-Cys(Mbzl)-OH in solid-phase peptide synthesis provides a robust method for the introduction of cysteine residues that can be subsequently oxidized to form disulfide bonds. The choice of oxidation method, either air oxidation or a glutathione redox buffer, will depend on the specific characteristics of the peptide. Careful monitoring of the reaction by RP-HPLC is essential to ensure complete conversion to the desired product. The protocols and data presented in this guide offer a comprehensive starting point for researchers to successfully synthesize disulfide-containing peptides.

References

• 1. How to Analyze Protein Disulfide Bonds - Creative Proteomics [creative-proteomics.com]
• 2. researchgate.net [researchgate.net]
• 3. ijpsi.org [ijpsi.org]
• 4. Effect of solvents on formation of disulphide bond in peptides: A comparative study to produce the peptide using solvents used for purification and therefore to reduce the introduction of chemicals or metal ions in the manufacturing process | PDF [slideshare.net]
• 5. researchgate.net [researchgate.net]
• 6. The role of glutathione in disulphide bond formation and endoplasmic-reticulum-generated oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. lab.rockefeller.edu [lab.rockefeller.edu]
• 10. Air oxidation method employed for the disulfide bond formation of natural and synthetic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Boc-Cys(Mbzl)-OH in Therapeutic Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N-α-Boc-S-(4-methylbenzyl)-L-cysteine (Boc-Cys(Mbzl)-OH) in the solid-phase peptide synthesis (SPPS) of therapeutic peptides. Detailed protocols, data presentation, and visualizations are included to guide researchers in the effective application of this critical building block.

Introduction

Boc-Cys(Mbzl)-OH is a valuable derivative for incorporating cysteine into peptides using the Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection strategy. The 4-methylbenzyl (Mbzl) group provides robust protection for the sulfhydryl side chain of cysteine, preventing its oxidation and other unwanted side reactions during peptide synthesis. This protection is stable to the repetitive trifluoroacetic acid (TFA) treatments required for N-α-Boc removal, making it suitable for the synthesis of complex cysteine-containing peptides. The Mbzl group is typically removed during the final cleavage from the resin using strong acids like hydrogen fluoride (HF).[1]

Core Applications

The primary application of Boc-Cys(Mbzl)-OH lies in the Boc-SPPS of peptides where stable cysteine protection is paramount. This includes the synthesis of:

• Hormones and their analogs: such as insulin and oxytocin, where disulfide bridges are crucial for biological activity.

• Conotoxins: a class of neurotoxic peptides with therapeutic potential, often containing multiple disulfide bonds.

• Enzyme inhibitors and other bioactive peptides: where the presence of one or more cysteine residues is essential for their function.

The use of the Mbzl protecting group is particularly advantageous in strategies aiming for the regioselective formation of multiple disulfide bonds, often in combination with other cysteine protecting groups with different lability.[2]

Data Presentation

The selection of a protecting group strategy significantly impacts the yield and purity of the final peptide. Below is a summary of typical outcomes for peptide synthesis, comparing a standard Boc/Bzl strategy with an automated Fmoc/tBu approach for the synthesis of oxytocin.

Parameter	Boc/Bzl Strategy (Representative)	Automated Fmoc/tBu Strategy (Oxytocin Synthesis)[3]
Cysteine Protecting Group	S-4-methylbenzyl (Mbzl)	S-4-methoxytrityl (Mmt)
N-α Protection	Boc	Fmoc
Cleavage Reagent	Hydrogen Fluoride (HF)	Trifluoroacetic acid (TFA)
Crude Purity	Typically >90%	>95%[3]
Overall Yield	Variable (sequence-dependent)	86% (crude)[3]

Experimental Protocols

This section provides a representative protocol for the manual solid-phase synthesis of a cysteine-containing peptide using Boc-Cys(Mbzl)-OH, followed by HF cleavage.

Protocol 1: Boc-Solid Phase Peptide Synthesis (Boc-SPPS)

This protocol outlines a single coupling cycle for the addition of an amino acid.

Materials:

• Boc-protected amino acids (including Boc-Cys(Mbzl)-OH)

• Merrifield or PAM resin pre-loaded with the C-terminal amino acid

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• N,N'-Diisopropylcarbodiimide (DIC) or HBTU/HOBt

• N,N-Dimethylformamide (DMF)

• Isopropyl alcohol (IPA)

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes in a reaction vessel.

• Boc Deprotection:

  • Treat the resin with a solution of 50% TFA in DCM for 5 minutes (pre-wash).

  • Remove the solution and treat with 50% TFA in DCM for 20-30 minutes to ensure complete removal of the Boc group.[1][4]

  • Wash the resin thoroughly with DCM (3x) and IPA (2x) to remove residual TFA.[5]

• Neutralization:

  • Treat the resin with a 10% solution of DIEA in DCM for 10 minutes to neutralize the trifluoroacetate salt of the N-terminal amine.[4]

  • Wash the resin with DCM (3x).[4]

• Amino Acid Coupling:

  • Dissolve the next Boc-protected amino acid (3 equivalents) and a coupling reagent such as DIC (3 equivalents) or HBTU/HOBt in DMF.

  • Add the activated amino acid solution to the resin and shake for 1-2 hours at room temperature.

  • Monitor the completion of the coupling reaction using a qualitative test such as the Kaiser (ninhydrin) test.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents and byproducts.

• Repeat: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

Protocol 2: HF Cleavage and Deprotection

This protocol describes the cleavage of the synthesized peptide from the resin and the simultaneous removal of the Mbzl and other benzyl-based side-chain protecting groups. Caution: Anhydrous hydrogen fluoride is extremely corrosive and toxic. This procedure must be performed by trained personnel in a specialized, HF-resistant apparatus. [6]

Materials:

• Peptide-resin

• Anhydrous Hydrogen Fluoride (HF)

• Scavengers (e.g., anisole, p-cresol, p-thiocresol)[1]

• Cold diethyl ether

• Aqueous acetic acid (e.g., 20%)

Procedure:

• Preparation: Dry the peptide-resin thoroughly under vacuum. Place the dried resin in the HF-resistant reaction vessel.

• Addition of Scavengers: Add the appropriate scavengers to the reaction vessel. A common mixture is p-cresol and p-thiocresol (1:1 v/v).[1]

• HF Distillation: Cool the reaction vessel to -78°C using a dry ice/acetone bath. Distill a calculated amount of anhydrous HF into the vessel (typically 10 mL per gram of resin).[1]

• Cleavage Reaction: Stir the mixture at 0°C for 1-2 hours.[1]

• HF Evaporation: Remove the HF under a stream of nitrogen or by vacuum.

• Peptide Precipitation: Wash the remaining resin and crude peptide with cold diethyl ether to precipitate the peptide and remove the scavengers.[4]

• Extraction: Dissolve the crude peptide in an appropriate aqueous solvent, such as 20% acetic acid, and separate it from the resin beads by filtration.[1]

• Lyophilization: Freeze-dry the aqueous solution to obtain the crude peptide as a powder.

Protocol 3: Peptide Purification

The crude peptide is typically purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Materials:

• Crude peptide

• HPLC-grade water

• HPLC-grade acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• Preparative C18 RP-HPLC column

Procedure:

• Sample Preparation: Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., aqueous acetic acid or a small amount of DMF) and dilute with the initial mobile phase.

• Chromatography:

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Equilibrate the C18 column with the starting mobile phase composition (e.g., 95% A, 5% B).

  • Inject the peptide solution and elute with a linear gradient of increasing mobile phase B.

• Fraction Collection: Collect fractions corresponding to the major peptide peak.

• Analysis: Analyze the collected fractions for purity using analytical RP-HPLC and confirm the identity of the peptide by mass spectrometry.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the final purified peptide.

Visualizations

Boc-SPPS Workflow

Caption: A representative workflow for Boc-Solid Phase Peptide Synthesis (SPPS).

Oxytocin Receptor Signaling Pathway

Caption: Simplified overview of the oxytocin receptor signaling pathway.

Insulin Receptor Signaling Pathway

Caption: Key signaling pathways activated by the insulin receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. CN106589069B - A kind of preparation method of oxytocin - Google Patents [patents.google.com]
• 3. jasco.hu [jasco.hu]
• 4. benchchem.com [benchchem.com]
• 5. chempep.com [chempep.com]
• 6. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of Boc-Cys(Mbzl)-OH in Bioconjugation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cysteine is a uniquely valuable amino acid for bioconjugation due to the distinctive nucleophilicity of its thiol (-SH) side chain and its relatively low natural abundance in proteins.[1][2] These features allow for the site-specific modification of peptides and proteins, which is a cornerstone of modern drug development, diagnostics, and biological research.[3][] Applications range from the construction of antibody-drug conjugates (ADCs) to the labeling of proteins with fluorophores for imaging studies.[1][]

To incorporate a cysteine residue at a specific position within a peptide sequence via chemical synthesis, its reactive thiol group must be temporarily masked with a protecting group. N-α-tert-butoxycarbonyl-S-(4-methylbenzyl)-L-cysteine, abbreviated as Boc-Cys(Mbzl)-OH, is a key building block used for this purpose, particularly in the context of Boc/Bzl solid-phase peptide synthesis (SPPS).[5][6][7] The Boc group protects the N-terminal amine, while the 4-methylbenzyl (Mbzl) group provides robust protection for the cysteine thiol. This dual-protection scheme allows for the controlled, stepwise assembly of the peptide chain, culminating in a final deprotection step that reveals the reactive thiol for subsequent conjugation.[5][8]

Key Features of Boc-Cys(Mbzl)-OH

Boc-Cys(Mbzl)-OH is specifically designed for the Boc-based strategy of solid-phase peptide synthesis. The choice of protecting groups is critical for the success of the synthesis.

• Nα-Boc Protection: The tert-butoxycarbonyl (Boc) group is an acid-labile protecting group. It is stable during the coupling reaction but can be cleanly removed with moderate acids like trifluoroacetic acid (TFA) at each cycle of the synthesis to allow for the addition of the next amino acid.[6][9]

• S-Mbzl Protection: The 4-methylbenzyl (Mbzl) group is stable to the repetitive TFA treatments used for Boc removal.[5] This stability is crucial for preventing premature deprotection of the thiol group during chain elongation, especially in the synthesis of long peptides.[5] The Mbzl group requires a much stronger acid, such as anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA), for its removal, which is typically performed concurrently with the cleavage of the finished peptide from the resin support.[10][11]

Figure 1: Structure and orthogonal deprotection strategy for Boc-Cys(Mbzl)-OH.

Data Presentation: Properties and Comparison

The physical and chemical properties of Boc-Cys(Mbzl)-OH are summarized below.

Property	Value	Reference
Chemical Formula	C₁₆H₂₃NO₄S	[12]
Molecular Weight	325.42 g/mol	[12]
Appearance	White crystalline powder	[13]
CAS Number	61925-77-7	[12]
Solubility	Soluble in organic solvents (e.g., DMF, DCM)	-
Storage	Store at 0 - 8 °C	[13][14]

In Boc-SPPS, several protecting groups are available for the cysteine thiol. The Mbzl group offers a good balance of stability and reliable removal.

Protecting Group	Abbreviation	Stability to TFA	Cleavage Reagent	Key Features	Reference
4-Methylbenzyl	Mbzl / pMeBzl	High	HF, TFMSA	Standard choice for Boc-SPPS; more stable than Mob.	[5]
4-Methoxybenzyl	Mob / pMeOBzl	Moderate	HF, TFMSA, strong TFA cocktails	Less stable to TFA than Mbzl; suitable for shorter peptides.	[5][15]
Acetamidomethyl	Acm	High	Mercury(II) acetate, Iodine, Silver salts	Orthogonal; allows for on-resin disulfide bond formation.	[5]
Trityl	Trt	Low	Mild acid, Iodine	Very acid-labile; more common in Fmoc-SPPS.	[5]

Application Note 1: Peptide Synthesis with Boc-Cys(Mbzl)-OH

Principle: Solid-phase peptide synthesis (SPPS) using the Boc/Bzl strategy involves the sequential addition of Nα-Boc protected amino acids to a growing peptide chain that is anchored to an insoluble resin support.[8] The cycle consists of Nα-Boc deprotection with TFA, neutralization of the resulting ammonium salt, and coupling of the next Boc-protected amino acid.[6][9] Boc-Cys(Mbzl)-OH is used as the building block to introduce a protected cysteine residue at the desired position.

References

• 1. Fast Cysteine Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Conjugation Based on Cysteine Residues - Creative Biolabs [creative-biolabs.com]
• 3. researchgate.net [researchgate.net]
• 5. bachem.com [bachem.com]
• 6. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 7. nbinno.com [nbinno.com]
• 8. peptide.com [peptide.com]
• 9. chempep.com [chempep.com]
• 10. benchchem.com [benchchem.com]
• 11. peptide.com [peptide.com]
• 12. peptide.com [peptide.com]
• 13. chemimpex.com [chemimpex.com]
• 14. echemi.com [echemi.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Orthogonal Protection Strategy Using Boc-Cys(Mbzl)-OH and Boc-Cys(Acm)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise formation of multiple disulfide bonds is a critical challenge in the chemical synthesis of complex peptides and proteins, such as hormones, toxins, and antibody-drug conjugates (ADCs). Incorrect disulfide pairing can lead to misfolded, inactive, or immunogenic products. An orthogonal protection strategy, employing protecting groups that can be removed under different chemical conditions, is the cornerstone for achieving regioselective disulfide bond formation.

This document provides detailed application notes and protocols for the use of Nα-Boc-S-(4-methylbenzyl)-L-cysteine (Boc-Cys(Mbzl)-OH) and Nα-Boc-S-acetamidomethyl-L-cysteine (Boc-Cys(Acm)-OH) in a Boc/Bzl solid-phase peptide synthesis (SPPS) strategy. The S-methylbenzyl (Mbzl) group is labile to strong acids like hydrogen fluoride (HF), while the S-acetamidomethyl (Acm) group is stable to HF but can be selectively removed by oxidation with iodine. This differential lability allows for the sequential and controlled formation of two distinct disulfide bridges within the same peptide.

Core Applications

The orthogonal pairing of Boc-Cys(Mbzl)-OH and Boc-Cys(Acm)-OH is particularly valuable for:

• Synthesis of Peptides with Multiple Disulfide Bonds: Essential for constructing peptides with complex three-dimensional structures, such as conotoxins and insulin analogs.[1][2]

• Regioselective Disulfide Bond Formation: Ensures the correct pairing of cysteine residues, which is crucial for biological activity.

• Drug Discovery and Development: Facilitates the synthesis of peptide-based therapeutics where precise conformation is key to efficacy and safety.

• Protein Engineering and Semi-synthesis: Enables the introduction of specific disulfide linkages in synthetic protein domains.

Data Presentation: Comparative Properties of Cysteine Protecting Groups

The selection of an appropriate set of protecting groups is paramount for the successful synthesis of multi-disulfide peptides. The following table summarizes the properties of the Mbzl and Acm protecting groups in the context of a Boc-SPPS workflow.

Protecting Group	Structure	Deprotection Conditions	Stability	Orthogonality with Mbzl/Acm
4-Methylbenzyl (Mbzl)	4-Me-C₆H₄-CH₂-	Anhydrous Hydrogen Fluoride (HF)	Stable to TFA (used for Boc deprotection) and I₂.	Orthogonal to Acm.
Acetamidomethyl (Acm)	CH₃-CO-NH-CH₂-	Iodine (I₂), Mercury(II) Acetate (Hg(OAc)₂), Silver(I) Tetrafluoroborate (AgBF₄)	Stable to TFA and HF.[3]	Orthogonal to Mbzl.

Experimental Protocols

The following protocols provide a generalized methodology for the synthesis of a peptide with two regioselectively formed disulfide bonds using Boc-Cys(Mbzl)-OH and Boc-Cys(Acm)-OH.

Protocol 1: Solid-Phase Peptide Synthesis (Boc-SPPS)

This protocol outlines the manual solid-phase synthesis of the linear peptide chain incorporating Boc-Cys(Mbzl)-OH and Boc-Cys(Acm)-OH at the desired positions.

Materials:

• Boc-protected amino acids, including Boc-Cys(Mbzl)-OH and Boc-Cys(Acm)-OH

• Appropriate resin for Boc chemistry (e.g., MBHA resin for C-terminal amide)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• N,N-Diisopropylethylamine (DIEA)

• Coupling reagents (e.g., HBTU, HOBt, DIC)

• Acetic anhydride (for capping)

Procedure:

• Resin Swelling: Swell the resin in DCM for 30 minutes, followed by DMF for 30 minutes.

• Nα-Boc Deprotection: Treat the resin with 50% TFA in DCM for 30 minutes. Wash the resin with DCM (3x), isopropanol (1x), and DCM (3x).

• Neutralization: Treat the resin with 10% DIEA in DCM for 2 x 2 minutes. Wash the resin with DCM (5x).

• Amino Acid Coupling: Dissolve 3 equivalents of the Boc-protected amino acid and 3 equivalents of HBTU/HOBt in DMF. Add 6 equivalents of DIEA and add the mixture to the resin. Agitate for 1-2 hours. Monitor coupling completion with a ninhydrin test.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Repeat: Repeat steps 2-5 for each amino acid in the sequence.

• Final Boc Deprotection: After coupling the final amino acid, perform a final deprotection (step 2).

• Drying: Wash the resin with DCM and dry under vacuum.

Diagram: Boc-SPPS Cycle

Caption: Standard workflow for Boc Solid-Phase Peptide Synthesis.

Protocol 2: HF Cleavage and First Disulfide Bond Formation

This protocol describes the cleavage of the peptide from the resin and the simultaneous removal of the Mbzl protecting groups using anhydrous HF. This is followed by oxidation to form the first disulfide bond, leaving the Acm-protected cysteines intact.

Materials:

• Peptidyl-resin from Protocol 1

• Anhydrous Hydrogen Fluoride (HF)

• Scavengers (e.g., anisole, p-cresol, dimethyl sulfide)

• HF cleavage apparatus

• Cold diethyl ether

• Oxidation buffer (e.g., 0.1 M ammonium bicarbonate, pH 8.0)

• Acetic acid

Procedure:

• HF Cleavage:

  • Place the dried peptidyl-resin in the reaction vessel of the HF apparatus.

  • Add scavengers (e.g., a mixture of anisole and p-cresol).

  • Cool the vessel to -5 to 0 °C.

  • Distill anhydrous HF into the vessel.

  • Stir the mixture at 0 °C for 1-2 hours.[4]

  • Evaporate the HF under vacuum.

• Peptide Precipitation and Washing:

  • Wash the residue with cold diethyl ether to precipitate the crude peptide.

  • Centrifuge and decant the ether. Repeat the wash twice.

  • Dry the crude peptide pellet under vacuum. The peptide now has free thiols at the Cys(Mbzl) positions and intact Acm groups on the other cysteines.

• First Disulfide Bond Formation (Oxidation):

  • Dissolve the crude peptide in the oxidation buffer at a low concentration (0.1-1 mg/mL) to favor intramolecular cyclization.

  • Stir the solution, open to the air, for 12-24 hours. Monitor the reaction by HPLC.

  • Once the oxidation is complete, acidify the solution with acetic acid to pH 4-5.

• Purification:

  • Purify the monocyclic, Acm-protected peptide by preparative RP-HPLC.

  • Lyophilize the pure fractions to obtain a white powder.

Expected Yield: The overall yield for cleavage and first disulfide bond formation can typically range from 20-40%, depending on the peptide sequence.

Protocol 3: Second Disulfide Bond Formation

This protocol details the deprotection of the Acm groups and the concurrent formation of the second disulfide bond using iodine.

Materials:

• Purified, monocyclic, Acm-protected peptide from Protocol 2

• Aqueous acetic acid (e.g., 80%) or a mixture of methanol and water

• Iodine (I₂) solution (e.g., 0.1 M in methanol)

• Aqueous ascorbic acid solution (1 M)

Procedure:

• Acm Deprotection and Oxidation:

  • Dissolve the peptide in aqueous acetic acid or methanol/water at a concentration of approximately 1 mg/mL.

  • Add the iodine solution dropwise with stirring until a persistent yellow-brown color is observed.[5]

  • Continue stirring for 1-2 hours. Monitor the reaction by HPLC.

• Quenching:

  • Quench the excess iodine by adding the ascorbic acid solution dropwise until the solution becomes colorless.

• Purification:

  • Dilute the reaction mixture with water and purify the final bicyclic peptide by preparative RP-HPLC.

  • Lyophilize the pure fractions to obtain the final product.

Expected Yield: The yield for the second disulfide bond formation and purification typically ranges from 50-70%.

Diagram: Orthogonal Deprotection and Disulfide Formation Workflow

Caption: Sequential deprotection and oxidation for regioselective disulfide bond formation.

Conclusion

The orthogonal protection strategy employing Boc-Cys(Mbzl)-OH and Boc-Cys(Acm)-OH provides a robust and reliable method for the regioselective synthesis of peptides containing two disulfide bonds within a Boc-SPPS framework. The distinct deprotection chemistries for the Mbzl and Acm groups allow for a stepwise and controlled approach to forming complex peptide structures. Careful optimization of the cleavage, oxidation, and purification steps is essential to maximize the yield and purity of the final product. This methodology is a powerful tool for researchers and professionals in the field of peptide chemistry and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bachem.com [bachem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]

Application Notes and Protocols for the Incorporation of Boc-Cys(Mbzl)-OH in Long Peptide Sequences

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of long peptide sequences (>30 amino acids) presents significant challenges, including aggregation, incomplete coupling reactions, and side reactions during deprotection and cleavage. The incorporation of cysteine residues adds another layer of complexity due to the reactivity of the thiol side chain. This document provides detailed application notes and protocols for the successful incorporation of N-α-Boc-S-(4-methylbenzyl)-L-cysteine (Boc-Cys(Mbzl)-OH) in Boc-based solid-phase peptide synthesis (SPPS) of long peptides. The 4-methylbenzyl (Mbzl) protecting group offers excellent stability to the repeated trifluoroacetic acid (TFA) treatments required for Boc removal, making it a suitable choice for the synthesis of long and complex cysteine-containing peptides, such as conotoxins and signaling peptides.

Key Advantages of Boc-Cys(Mbzl)-OH in Long Peptide Synthesis

• High Acid Stability: The Mbzl group is stable to the 50% TFA in dichloromethane (DCM) used for Nα-Boc deprotection, preventing premature deprotection of the cysteine side chain during the synthesis of long peptides which require numerous deprotection cycles.

• Reduced Side Reactions: The stability of the Mbzl group minimizes side reactions associated with the free thiol group, such as oxidation and alkylation, during peptide chain elongation.

• Compatibility with Strong Acid Cleavage: The Mbzl group is efficiently removed during the final cleavage step using strong acids like anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA), which are standard in Boc-SPPS.

Quantitative Data Summary

The following tables summarize typical quantitative data expected during the incorporation of Boc-Cys(Mbzl)-OH in long peptide synthesis. These values are estimations based on standard Boc-SPPS protocols and may vary depending on the specific peptide sequence, resin, and coupling reagents used.

Table 1: Coupling Efficiency of Boc-Cys(Mbzl)-OH

Coupling Method	Coupling Time	Expected Coupling Efficiency (%)	Monitoring Method
DCC/HOBt	2-4 hours	>99	Kaiser Test
HBTU/DIEA	30-60 minutes	>99.5	Kaiser Test
DIC/Oxyma	1-2 hours	>99	Kaiser Test

Table 2: Deprotection Efficiency of the Mbzl Group

Cleavage Reagent	Cleavage Time	Temperature	Expected Deprotection Yield (%)	Analytical Method
Anhydrous HF	1 hour	0°C	>95	LC-MS
TFMSA/TFA/DMS	2-4 hours	Room Temp	>90	LC-MS

Table 3: Expected Crude Peptide Purity for a 40-mer Peptide

Peptide Characteristics	Expected Crude Purity (%)	Major Impurities
Single Cys(Mbzl) residue	60-70	Deletion sequences, truncated peptides
Multiple Cys(Mbzl) residues	50-65	Deletion sequences, improperly folded isomers

Experimental Protocols

Protocol 1: Manual Boc-SPPS of a Long Peptide (e.g., a 40-mer) containing Boc-Cys(Mbzl)-OH

This protocol describes the manual synthesis of a hypothetical 40-amino acid peptide on a 0.5 mmol scale using MBHA resin.

1. Resin Preparation:

• Swell 1.0 g of MBHA resin (0.5 mmol/g substitution) in DCM (15 mL) for 1 hour in a reaction vessel.
• Wash the resin with DMF (3 x 15 mL).

2. First Amino Acid Coupling:

• Couple the C-terminal Boc-protected amino acid (2.0 mmol, 4 equivalents) to the resin using a standard coupling protocol (e.g., HBTU/DIEA).

3. Peptide Chain Elongation (Iterative Cycle):

4. Final Cleavage and Deprotection (HF Cleavage):

5. Peptide Precipitation and Purification:

• Transfer the resin and peptide mixture to a centrifuge tube.
• Wash the resin with cold diethyl ether to precipitate the crude peptide.
• Centrifuge and decant the ether. Repeat the washing step three times.
• Dry the crude peptide under vacuum.
• Dissolve the crude peptide in an appropriate aqueous buffer and purify by preparative RP-HPLC.
• Analyze fractions by analytical RP-HPLC and mass spectrometry.

Visualizations

Boc-SPPS Workflow for Long Peptides

Caption: General workflow for Boc-based solid-phase peptide synthesis.

Application Example: RALF-FERONIA Signaling Pathway

Cysteine-rich peptides, such as the Rapid Alkalinization Factor (RALF) peptides in plants, are crucial signaling molecules. The synthesis of these peptides often utilizes Boc-Cys(Mbzl)-OH to ensure correct disulfide bond formation after cleavage. The following diagram illustrates the RALF-FERONIA signaling pathway, a key regulator of plant growth and development.[1][2][3]

Caption: Simplified RALF-FERONIA signaling pathway in plants.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Coupling Efficiency	- Steric hindrance of Cys(Mbzl) or adjacent residues.- Peptide aggregation.	- Use a more potent coupling reagent (e.g., HATU).- Double couple the problematic residue.- Perform the coupling at a slightly elevated temperature (e.g., 30-40°C).
Incomplete Mbzl Deprotection	- Insufficient cleavage time.- Inefficient scavenger cocktail.	- Increase HF cleavage time to 1.5-2 hours.- Use a scavenger cocktail appropriate for the peptide sequence (e.g., anisole, p-cresol).[4]
Side Product Formation	- Alkylation of sensitive residues (Trp, Met) during cleavage.- Oxidation of free thiols.	- Use an effective scavenger cocktail during HF cleavage.- Ensure all manipulations of the cleaved peptide are performed under an inert atmosphere (e.g., nitrogen or argon) until purification.
Low Crude Peptide Purity	- Aggregation during synthesis.- Deletion sequences from incomplete coupling.	- Incorporate backbone modifications (e.g., pseudoprolines) to disrupt aggregation.- Monitor each coupling step carefully with the Kaiser test and recouple if necessary.

Conclusion

The incorporation of Boc-Cys(Mbzl)-OH is a robust and reliable method for the synthesis of long, cysteine-containing peptides using Boc-SPPS. The high stability of the Mbzl protecting group during chain elongation and its efficient removal during the final HF cleavage step make it an excellent choice for complex peptide targets. By following the detailed protocols and troubleshooting guidelines provided in this document, researchers can significantly improve the success rate and purity of their synthesized long peptides, facilitating advancements in drug discovery and the study of complex biological systems.

References

• 1. mdpi.com [mdpi.com]
• 2. Rapid alkalinization factor: function, regulation, and potential applications in agriculture - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 4. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]

Technical Notes & Optimization

Technical Support Center: Preventing Racemization of Boc-Cys(Mbzl)-OH during Peptide Coupling

Welcome to our technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and preventing the racemization of Boc-Cys(Mbzl)-OH during peptide coupling reactions. Below you will find frequently asked questions (FAQs) and detailed troubleshooting guides to ensure the stereochemical integrity of your synthetic peptides.

Frequently Asked Questions (FAQs)

Q1: What is racemization in the context of peptide synthesis with Boc-Cys(Mbzl)-OH?

A1: Racemization is the epimerization of the α-carbon of an amino acid, leading to the loss of its stereochemical purity. During peptide synthesis, the intended L-Boc-Cys(Mbzl)-OH can be converted into a mixture of L- and D-enantiomers. This is highly undesirable as it can significantly impact the peptide's structure, biological activity, and therapeutic efficacy. Cysteine is particularly susceptible to racemization due to the nature of its side chain.[1]

Q2: What is the primary mechanism of racemization for Boc-Cys(Mbzl)-OH during coupling?

A2: The primary mechanism of racemization for N-protected amino acids during coupling is the formation of a 5(4H)-oxazolone (or azlactone) intermediate. The activated carboxyl group of Boc-Cys(Mbzl)-OH can cyclize to form this planar intermediate. The α-proton of the oxazolone is acidic and can be abstracted by a base, leading to a loss of chirality. Subsequent nucleophilic attack by the amine component on the achiral oxazolone can result in both L- and D-peptide products. A secondary mechanism, direct enolization of the activated ester, can also contribute to racemization, especially in the presence of strong bases.

Q3: Which factors influence the extent of racemization during the coupling of Boc-Cys(Mbzl)-OH?

A3: Several factors can influence the degree of racemization:

• Coupling Reagents: The choice of coupling reagent is critical. Carbodiimides, if used alone, can lead to significant racemization.[2]

• Additives: Additives such as 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), and ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) can significantly suppress racemization by minimizing the lifetime of the highly reactive intermediates prone to oxazolone formation.[1]

• Base: The type and amount of base used can have a substantial impact. Stronger, less sterically hindered bases tend to promote racemization.

• Temperature: Higher reaction temperatures can accelerate the rate of racemization.

• Solvent: The polarity of the solvent can play a role, with less polar solvents sometimes reducing racemization.

• Pre-activation Time: Longer pre-activation times of the amino acid with the coupling reagent before addition of the amine component can increase the risk of racemization.

Troubleshooting Guide: High Levels of D-Cys Epimer Detected

If you are observing significant racemization of Boc-Cys(Mbzl)-OH in your peptide synthesis, follow this troubleshooting guide.

Step 1: Evaluate Your Coupling Reagent and Additives

Issue: The choice of coupling reagent and the absence or type of additive is a primary cause of racemization.

Solutions:

• Carbodiimide-based Coupling: If you are using a carbodiimide reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC), it is crucial to use it in conjunction with a racemization-suppressing additive.

  • Recommended: Add 1-1.2 equivalents of HOBt or Oxyma to your coupling reaction. These additives react with the activated amino acid to form an active ester that is less prone to racemization.[1][2]

• Onium Salt-based Coupling: While efficient, onium salt reagents (e.g., HBTU, HATU, PyBOP) are often used with a base, which can increase the risk of racemization for sensitive amino acids like cysteine.[3] If you are using these reagents and observing racemization, consider the following adjustments.

Step 2: Assess the Base Used in the Coupling Reaction

Issue: The basicity and steric hindrance of the tertiary amine used can significantly influence racemization.

Solutions:

• Switch to a Weaker Base: If your protocol uses a strong base like N,N-diisopropylethylamine (DIEA) or N-methylmorpholine (NMM), consider switching to a more sterically hindered and weaker base such as 2,4,6-collidine. This has been shown to reduce racemization, particularly for cysteine.[4]

• Reduce Base Equivalents: Use the minimum amount of base necessary to facilitate the reaction.

• Base-Free Conditions: For carbodiimide-mediated couplings with additives like HOBt, it is often possible to perform the reaction without the addition of a tertiary amine, which can further minimize racemization.[5]

Step 3: Optimize Reaction Conditions

Issue: Reaction parameters such as temperature, pre-activation time, and solvent can be suboptimal.

Solutions:

• Lower the Temperature: Perform the coupling reaction at a lower temperature, for example, at 0 °C, to slow down the rate of racemization.

• Minimize Pre-activation Time: Avoid lengthy pre-activation of the Boc-Cys(Mbzl)-OH with the coupling reagent. Instead, opt for an in situ activation where all components are mixed together, or add the activated amino acid to the amine component immediately after a very short pre-activation period.[3]

• Solvent Choice: While DMF is a common solvent for peptide synthesis, consider using a less polar solvent or a mixture, such as DCM/DMF, which may help to reduce racemization.[3]

Step 4: Consider a Special Additive for Cysteine

Issue: For particularly problematic sequences, standard additives may not be sufficient.

Solution:

• Copper(II) Chloride (CuCl₂): The addition of CuCl₂ in conjunction with HOBt has been reported to be effective in suppressing racemization during the coupling of peptide segments and may be beneficial for single amino acid couplings as well.[1][6]

Quantitative Data Summary

The following table summarizes the expected trends in racemization based on the choice of coupling conditions. Please note that the quantitative data is largely extrapolated from studies on Fmoc-protected cysteine derivatives and should be considered as a guideline for Boc-Cys(Mbzl)-OH.

Coupling Reagent	Additive	Base	Temperature	Expected Racemization	Key Considerations
DIC	None	DIEA/NMM	Room Temp	High	Not recommended for sensitive amino acids.
DIC	HOBt/Oxyma	None	0°C to Room Temp	Very Low	Recommended for minimizing racemization.
DIC	HOBt	DIEA/NMM	Room Temp	Low to Moderate	Base can increase racemization.
HBTU/HATU	HOBt/HOAt	DIEA/NMM	Room Temp	Moderate to High	Fast coupling, but higher risk of racemization.[3]
HBTU/HATU	HOBt/HOAt	Collidine	Room Temp	Low to Moderate	Weaker base reduces racemization.[4]
DIC	HOBt + CuCl₂	N/A	Room Temp	Very Low	Effective for suppressing racemization.[6]

Experimental Protocols

Protocol 1: Low-Racemization Coupling of Boc-Cys(Mbzl)-OH using DIC/HOBt in SPPS

This protocol is designed to minimize racemization during the solid-phase synthesis coupling of Boc-Cys(Mbzl)-OH.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-Cys(Mbzl)-OH (3 equivalents relative to resin loading)

• 1-Hydroxybenzotriazole (HOBt) (3 equivalents)

• N,N'-Diisopropylcarbodiimide (DIC) (3 equivalents)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes.

• Deprotection (if applicable): If the N-terminus is protected (e.g., with Boc), perform the deprotection step (e.g., with TFA in DCM) and subsequent neutralization and washing steps.

• Amino Acid and Additive Dissolution: In a separate vessel, dissolve Boc-Cys(Mbzl)-OH and HOBt in a minimal amount of DMF.

• Coupling Reaction:

  • Add the solution from step 3 to the swollen and deprotected peptide-resin.

  • Add DIC to the resin suspension.

  • Agitate the reaction mixture at room temperature for 2-4 hours or at 0°C for a longer duration if necessary.

• Monitoring: Monitor the completion of the coupling reaction using a qualitative test such as the ninhydrin (Kaiser) test. A negative test (yellow beads) indicates the absence of free primary amines and a complete reaction.

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3 times), DCM (3 times), and then methanol (3 times).

• Drying: Dry the resin under vacuum.

Visualizing Key Concepts

Below are diagrams to help visualize the mechanism of racemization and the decision-making process for preventing it.

Caption: Mechanism of racemization via oxazolone formation during peptide coupling.

Caption: Decision workflow for troubleshooting racemization of Boc-Cys(Mbzl)-OH.

References

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis(1)(,)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cysteine racemization during the Fmoc solid phase peptide synthesis of the Nav1.7-selective peptide--protoxin II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]
• 6. Simultaneous use of 1-hydroxybenzotriazole and copper(II) chloride as additives for racemization-free and efficient peptide synthesis by the carbodiimide method - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting incomplete coupling of Boc-Cys(Mbzl)-OH in SPPS

This technical support center provides troubleshooting guides and FAQs for researchers, scientists, and drug development professionals engaged in Solid-Phase Peptide Synthesis (SPPS).

Topic: Troubleshooting Incomplete Coupling of Boc-Cys(Mbzl)-OH

The incomplete coupling of Boc-Cys(Mbzl)-OH is a common challenge in Boc-SPPS, often leading to deletion sequences and difficult purifications. This guide offers insights into the causes of poor coupling efficiency and provides systematic troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of incomplete Boc-Cys(Mbzl)-OH coupling?

Incomplete coupling of Boc-Cys(Mbzl)-OH can be attributed to two main factors:

• Steric Hindrance: The bulky 4-methylbenzyl (Mbzl) protecting group on the cysteine side-chain, in conjunction with the Boc-protecting group on the alpha-amino group, can physically obstruct the approach of the activated amino acid to the free amine of the growing peptide chain on the solid support. This steric hindrance slows down the reaction kinetics, often resulting in incomplete coupling under standard conditions.

• Peptide Aggregation: As the peptide chain elongates, it can fold and form intermolecular hydrogen bonds, leading to aggregation on the resin.[1] This aggregation can physically block the reactive sites, preventing the coupling reagents and the activated Boc-Cys(Mbzl)-OH from reaching the N-terminus of the growing peptide.[1] This is particularly prevalent in hydrophobic sequences.[1]

Q2: How can I detect an incomplete coupling reaction?

The most common method for monitoring the completion of a coupling reaction in real-time is the Kaiser test (or ninhydrin test). This colorimetric assay detects the presence of free primary amines on the resin.

• Positive Result (Blue/Purple Beads): Indicates the presence of unreacted primary amines, signifying an incomplete coupling reaction.

• Negative Result (Yellow/Colorless Beads): Indicates that no significant amount of free primary amines is present, suggesting a successful coupling.

For a definitive but non-real-time analysis, a small amount of the peptide can be cleaved from the resin and analyzed by Mass Spectrometry (MS) and High-Performance Liquid Chromatography (HPLC) to identify deletion sequences.

Q3: What are the immediate steps to take if an incomplete coupling is detected?

If the Kaiser test is positive, the following steps are recommended:

• Double Coupling: The most straightforward approach is to repeat the coupling step with a fresh solution of activated Boc-Cys(Mbzl)-OH. This second coupling can often drive the reaction to completion.

• Capping: If double coupling is unsuccessful, the remaining unreacted amines should be "capped" to prevent the formation of deletion sequences in subsequent steps. Capping involves acetylating the free amines, typically with acetic anhydride.

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting incomplete Boc-Cys(Mbzl)-OH coupling.

Caption: Troubleshooting workflow for incomplete Boc-Cys(Mbzl)-OH coupling.

Quantitative Data: Comparison of Coupling Reagents

While exact coupling yields are sequence-dependent, the choice of coupling reagent significantly impacts the efficiency of coupling sterically hindered amino acids like Boc-Cys(Mbzl)-OH. The following table provides a qualitative and semi-quantitative comparison of commonly used coupling reagents in Boc-SPPS.

Coupling Reagent	Reagent Type	Relative Reactivity	Suitability for Hindered Residues	Potential Side Reactions
DCC/HOBt	Carbodiimide	Moderate	Fair	Dehydration, Racemization
HBTU/DIEA	Aminium Salt	High	Good	Guanidinylation of N-terminus
HATU/DIEA	Aminium Salt	Very High	Excellent	Guanidinylation of N-terminus
HCTU/DIEA	Aminium Salt	High	Very Good	Guanidinylation of N-terminus
PyBOP/DIEA	Phosphonium Salt	High	Excellent	Byproducts can be difficult to remove
COMU/DIEA	Uronium Salt	Very High	Excellent	Lower risk of guanidinylation

Experimental Protocols

Protocol 1: Kaiser Test for Detection of Free Primary Amines

Reagents:

• Reagent A: 1 g of ninhydrin in 20 mL of n-butanol.

• Reagent B: 40 g of phenol in 20 mL of n-butanol.

• Reagent C: 1.0 mL of a 16.5 mg/mL KCN solution in water diluted with 49 mL of pyridine.

Procedure:

• Collect a small sample of resin beads (10-15 beads) in a small test tube.

• Add 2-3 drops of Reagent A, 2-3 drops of Reagent B, and 2-3 drops of Reagent C to the test tube.[2]

• Heat the test tube at 110°C for 5 minutes.[2]

• Observe the color of the beads and the solution.

  • Intense Blue/Purple: Incomplete coupling.

  • Yellow/Colorless: Complete coupling.

Protocol 2: Double Coupling with HATU for a 0.1 mmol Synthesis

Materials:

• Boc-Cys(Mbzl)-OH (0.4 mmol, 4 equivalents)

• HATU (0.39 mmol, 3.9 equivalents)

• N,N-Diisopropylethylamine (DIEA) (0.8 mmol, 8 equivalents)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

Procedure:

• Following a positive Kaiser test from the initial coupling, wash the resin thoroughly with DMF (3 x 10 mL).

• In a separate vessel, dissolve Boc-Cys(Mbzl)-OH and HATU in DMF (2 mL).

• Add DIEA to the solution and pre-activate for 1-2 minutes.

• Add the activated amino acid solution to the peptide-resin.

• Agitate the reaction mixture at room temperature for 1-2 hours.

• Wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).

• Perform a second Kaiser test to confirm the completion of the coupling.

Protocol 3: Capping of Unreacted Amines with Acetic Anhydride for a 0.1 mmol Synthesis

Materials:

• Acetic Anhydride

• Pyridine

• N,N-Dimethylformamide (DMF)

Procedure:

• If the Kaiser test remains positive after double coupling, wash the resin with DMF (3 x 10 mL).

• Prepare a capping solution of acetic anhydride/pyridine/DMF (1:1:3 v/v/v).

• Add the capping solution to the resin and agitate for 30 minutes at room temperature.[3]

• Wash the resin thoroughly with DMF (5 x 10 mL) and DCM (3 x 10 mL).

• A final Kaiser test should be negative, indicating successful capping of all unreacted amines.

References

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. m.youtube.com [m.youtube.com]

Side reactions associated with Boc-Cys(Mbzl)-OH in peptide synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Boc-Cys(Mbzl)-OH in peptide synthesis. The following sections address common side reactions, offer mitigation strategies, and provide detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is Boc-Cys(Mbzl)-OH and where is it primarily used?

A1: Boc-Cys(Mbzl)-OH is a protected amino acid derivative of cysteine used in solid-phase peptide synthesis (SPPS). The Nα-amino group is protected by a tert-butyloxycarbonyl (Boc) group, and the thiol side chain is protected by a 4-methylbenzyl (Mbzl) group. It is predominantly used in the Boc/Bzl peptide synthesis strategy, where the Boc group is removed by moderate acids like trifluoroacetic acid (TFA), and the more stable Mbzl group is cleaved during the final step with a strong acid, typically anhydrous hydrogen fluoride (HF).[1]

Q2: What are the most common side reactions associated with the use of Boc-Cys(Mbzl)-OH?

A2: The primary side reactions encountered when using Boc-Cys(Mbzl)-OH include:

• Sulfoxide Formation: Oxidation of the thioether in the Mbzl group to a sulfoxide.[2]

• β-Elimination: Particularly when Cys is the C-terminal residue, base-catalyzed elimination can occur.[3][4]

• Racemization: Loss of stereochemical integrity at the α-carbon during coupling.[2]

• S-dealkylation and Re-alkylation: During final HF cleavage, the Mbzl cation generated can be scavenged improperly, leading to side products.[5]

Q3: Why is the choice of protecting group for the cysteine thiol important?

A3: The thiol group of cysteine is highly reactive, making it susceptible to undesired side reactions like oxidation and alkylation.[6] A suitable protecting group must be stable throughout the synthesis cycles (Boc deprotection with TFA) but readily removable during the final cleavage without causing side reactions. The Mbzl group offers good stability for the Boc/Bzl strategy.[1]

Troubleshooting Guides

Issue 1: Unexpected +16 Da mass addition in the final peptide, suggesting sulfoxide formation.

• Possible Cause: The thioether of the S-Mbzl group is susceptible to oxidation, forming a sulfoxide. This can occur due to prolonged exposure to air or oxidizing agents during synthesis or workup.[2]

• Solution:

  • Use High-Purity Reagents and Solvents: Ensure all reagents and solvents are free of oxidizing impurities.

  • Maintain an Inert Atmosphere: Perform reactions under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.

  • Incorporate Reducing Agents: During cleavage, the addition of reducing agents like dithiothreitol (DTT) to the cleavage cocktail can help suppress oxidation.[2]

  • On-Resin Reduction: If sulfoxide formation is detected, it may be possible to reduce it back to the thioether on-resin before cleavage, although this is a more advanced and sequence-dependent procedure.

Issue 2: Low yield and a +87 Da mass addition for C-terminal Cys peptides.

• Possible Cause: This is indicative of β-elimination, especially when piperidine is used for neutralization in some Boc protocols, followed by the addition of a piperidine molecule to the resulting dehydroalanine. While more common in Fmoc synthesis, the underlying mechanism of base-catalyzed elimination can still be a concern.[3]

• Solution:

  • Choice of Coupling Reagents: Avoid prolonged exposure to strong bases. Use coupling reagents that do not require a strong tertiary amine base for activation. Carbodiimide-mediated couplings with additives like HOBt are a good option.[7]

  • In Situ Neutralization: Employ in situ neutralization protocols where the neutralization and coupling steps occur simultaneously to minimize the time the free amine is exposed to basic conditions.[2]

  • Sterically Hindered Bases: If a base is required, consider using a more sterically hindered and weaker base than DIPEA, such as 2,4,6-collidine.[3]

Issue 3: Presence of D-Cys diastereomer in the final peptide.

• Possible Cause: Racemization of the Cys residue can occur during the activation step of the coupling reaction, particularly with uronium or phosphonium-based coupling reagents in the presence of a tertiary amine base.[2][8]

• Solution:

  • Optimize Coupling Conditions:

    • Reagents: Use carbodiimide activators like DIC in combination with racemization-suppressing additives such as 1-hydroxybenzotriazole (HOBt) or OxymaPure.[7][9]

    • Base: If a base is necessary, use a weaker, sterically hindered base like 2,4,6-collidine (TMP). In many cases, carbodiimide couplings can be performed without a base.[7]

    • Pre-activation: Avoid prolonged pre-activation times. In-situ activation is generally preferred.[8]

  • Lower Temperature: Perform the coupling reaction at a lower temperature (e.g., 0 °C) to reduce the rate of racemization.[10]

Issue 4: Incomplete removal of the Mbzl group or side products during HF cleavage.

• Possible Cause: The Mbzl group requires strong acid (HF) for cleavage. Incomplete cleavage can result from insufficient reaction time or temperature. The generated Mbzl cation is a potent alkylating agent and can re-attach to the Cys thiol or modify other sensitive residues like Trp and Tyr if not effectively scavenged.[5]

• Solution:

  • Proper HF Cleavage Protocol:

    • Time and Temperature: Ensure adequate cleavage time (typically 1-2 hours at 0°C), especially for peptides with multiple Arg(Tos) or Cys(Mbzl) residues.

    • Low-High HF Procedure: For sensitive peptides, a two-step "low-high" HF cleavage can be beneficial. The "low HF" step with a high concentration of scavengers removes more acid-labile protecting groups under milder conditions, followed by a "high HF" step to cleave the more resistant groups like Mbzl.

  • Effective Scavenger Cocktail: The choice and concentration of scavengers are critical. A common cocktail for Cys(Mbzl)-containing peptides is a mixture of p-cresol and p-thiocresol in HF. Anisole is also a common scavenger to trap carbocations.[5]

Quantitative Data Summary

While specific quantitative data for Boc-Cys(Mbzl)-OH is not always available, the following tables provide representative data from studies on cysteine-containing peptides, primarily using the Fmoc strategy, which can help guide experimental design.

Table 1: Influence of Coupling Method on Cysteine Racemization

Coupling Method/Condition	Base	Racemization Level (% D-Cys)	Reference
HBTU/HATU/BOP (Standard Protocol)	DIEA/NMM	5 - 33%	[8]
DIPCDI/Oxyma Pure with Fmoc-Cys(Thp)-OH	-	0.74%
DIPCDI/Oxyma Pure with Fmoc-Cys(Trt)-OH	-	3.3%
HCTU/6-Cl-HOBt/DIEA (1 min pre-activation) with Cys(Trt)	DIEA	> 1.0%	[11]

Table 2: Comparison of Cysteine Side-Chain Protecting Groups in Minimizing Racemization (Fmoc strategy)

Protecting Group	Performance in Minimizing Racemization	Reference
Tetrahydropyranyl (Thp)	Superior to Trt, Dpm, Acm, and StBu	[3]
4-methoxybenzyloxymethyl (MBom)	Superior to Trt	[8]
4,4'-dimethoxydiphenylmethyl (Ddm)	Superior to Trt	[8]
Trityl (Trt)	Minimizes, but does not eliminate side products	[3]

Experimental Protocols

Protocol 1: Low-Racemization Coupling of Boc-Cys(Mbzl)-OH using DIC/HOBt

This protocol is designed to minimize racemization during the incorporation of Boc-Cys(Mbzl)-OH.

• Resin Preparation: Swell the peptide-resin in dichloromethane (DCM) for 30 minutes, then in N,N-dimethylformamide (DMF) for 30 minutes.

• Boc Deprotection: Treat the resin with 50% TFA in DCM for 30 minutes. Wash the resin thoroughly with DCM (3x), isopropanol (2x), and DMF (3x).

• Neutralization: Treat the resin with 10% diisopropylethylamine (DIPEA) in DMF for 2 x 2 minutes. Wash the resin with DMF (3x).

• Coupling:

  • In a separate vessel, dissolve Boc-Cys(Mbzl)-OH (3 equivalents) and HOBt (3 equivalents) in a minimal amount of DMF.

  • Add this solution to the neutralized resin.

  • Add N,N'-diisopropylcarbodiimide (DIC) (3 equivalents) to the resin suspension.

  • Allow the reaction to proceed for 2-4 hours at room temperature.

• Monitoring: Monitor the coupling progress using the ninhydrin (Kaiser) test. A negative test (yellow beads) indicates complete coupling.

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF (3x) and DCM (3x).

Protocol 2: Standard "High" HF Cleavage of a Cys(Mbzl)-Containing Peptide

Caution: Anhydrous HF is extremely hazardous and requires specialized equipment and safety precautions. This protocol should only be performed by trained personnel in a properly equipped laboratory.

• Resin Preparation: Dry the peptide-resin thoroughly under vacuum.

• Scavenger Addition: Place the dry peptide-resin (e.g., 1 g) and a Teflon-coated stir bar in the HF cleavage vessel. Add the scavenger mixture. For a peptide containing Cys(Mbzl), a recommended scavenger mixture is p-cresol (1 mL) and p-thiocresol (1 mL).

• HF Distillation: Cool the reaction vessel to -78 °C (dry ice/acetone bath). Carefully distill anhydrous HF (approx. 10 mL per gram of resin) into the vessel.

• Cleavage Reaction: Stir the mixture at 0 °C for 1-2 hours.

• HF Removal: After the reaction is complete, remove the HF by evaporation under a stream of nitrogen or under vacuum, ensuring the vapor is safely trapped.

• Peptide Precipitation: Triturate the remaining residue with cold diethyl ether to precipitate the crude peptide.

• Washing and Extraction: Wash the peptide pellet several times with cold diethyl ether to remove scavengers and cleavage byproducts. Extract the peptide from the resin with an appropriate solvent (e.g., 10% aqueous acetic acid).

• Lyophilization: Lyophilize the aqueous extract to obtain the crude peptide powder.

Mandatory Visualizations

Caption: Oxidation of the thioether in Boc-Cys(Mbzl)-OH to form a sulfoxide.

Caption: Mechanism of β-elimination at a C-terminal cysteine residue.

Caption: Racemization of a cysteine derivative via a planar oxazolone intermediate.

References

• 1. bachem.com [bachem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. bachem.com [bachem.com]
• 8. researchgate.net [researchgate.net]
• 9. peptide.com [peptide.com]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Deprotection of the S-p-Methoxybenzyl (Mbzl) Group from Cysteine

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the deprotection of the S-p-methoxybenzyl (Mbzl) protecting group from cysteine residues. Below, you will find troubleshooting guides and frequently asked questions to address specific issues encountered during experimental work.

Troubleshooting Guides

This section addresses common problems encountered during the deprotection of the Cys(Mbzl) group, providing potential causes and recommended solutions in a question-and-answer format.

Issue 1: Incomplete Deprotection of the Mbzl Group

Q1: My analytical data (HPLC, Mass Spectrometry) shows a significant amount of the Mbzl-protected peptide remaining after the deprotection reaction. What are the possible causes and how can I resolve this?

A1: Incomplete deprotection of the Mbzl group is a common challenge, often attributed to the stability of this protecting group under standard cleavage conditions. Here is a systematic approach to troubleshoot this issue:

• Insufficient Acid Strength or Reaction Time: The Mbzl group is more stable than many other common cysteine protecting groups, such as trityl (Trt). Standard TFA cleavage cocktails and reaction times may not be sufficient for complete removal.

  • Solution: Increase the reaction time of the TFA cleavage. Monitor the deprotection progress by taking aliquots at different time points and analyzing them by HPLC. For particularly resistant cases, stronger acids like Hydrogen Fluoride (HF) have traditionally been used, though this requires specialized equipment and stringent safety precautions.

• Ineffective Scavenging: While scavengers primarily prevent side reactions, their composition can influence the overall efficiency of the cleavage and deprotection process.

  • Solution: Ensure the cleavage cocktail is prepared fresh. For Mbzl removal, cocktails containing thioanisole are often beneficial.

• Alternative Deprotection Reagents: Standard TFA cleavage may not be the optimal method for all peptide sequences.

  • Solution: Consider using alternative reagents that are more effective for Mbzl deprotection. A combination of 2,2'-dithiobis(5-nitropyridine) (DTNP) in TFA with thioanisole has been shown to be effective for complete removal of the Mbzl group.[1][2][3]

Issue 2: Presence of Unexpected Side Products

Q2: My mass spectrum shows unexpected masses after deprotection. What are the common side reactions and how can they be minimized?

A2: Several side reactions can occur during the acid-mediated deprotection of Cys(Mbzl). Understanding these can help in optimizing the process.

• Alkylation of Cysteine: The p-methoxybenzyl cation generated during deprotection is a reactive electrophile that can re-alkylate the deprotected cysteine thiol or other nucleophilic residues like tryptophan and methionine.

  • Indication: A mass corresponding to the peptide plus a p-methoxybenzyl group (+121 Da) or other alkylating species from scavengers.

  • Solution: Use an effective scavenger cocktail to trap the liberated carbocations. Thioanisole is particularly effective in this regard. Triisopropylsilane (TIS) is also a powerful scavenger for carbocations.[4]

• Oxidation to Disulfides: The free thiol group of cysteine is highly susceptible to oxidation, leading to the formation of intra- or intermolecular disulfide bonds.

  • Indication: A mass corresponding to a dimer of your peptide or a change in the expected mass due to intramolecular disulfide bond formation (-2 Da).

  • Solution: Include a reducing agent in your cleavage cocktail, such as 1,2-ethanedithiol (EDT), to maintain a reducing environment.[1] Performing the cleavage and subsequent work-up under an inert atmosphere (e.g., nitrogen or argon) can also minimize oxidation. If disulfide bonds have already formed, the crude peptide can be treated with a reducing agent like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) before purification.

• Modification of Other Sensitive Residues: Other sensitive amino acids in the peptide sequence can be modified during TFA cleavage.

  • Examples: Oxidation of Methionine (Met) to its sulfoxide (+16 Da), alkylation of Tryptophan (Trp).

  • Solution: A well-designed scavenger cocktail is crucial. For peptides containing multiple sensitive residues, "Reagent K" (TFA/phenol/water/thioanisole/EDT) is often recommended for comprehensive protection.[1]

Frequently Asked Questions (FAQs)

Q1: What are the standard methods for deprotecting the Cys(Mbzl) group?

A1: The most common methods for Cys(Mbzl) deprotection include:

• Strong Acid Cleavage: This is the most traditional method, typically using Hydrogen Fluoride (HF). However, due to the hazards associated with HF, Trifluoromethanesulfonic acid (TFMSA) or Trifluoroacetic acid (TFA) under more forcing conditions (e.g., elevated temperature or prolonged reaction time) are also used.[5] The Mbzl group is generally considered stable to standard TFA treatment used for cleaving peptides from the resin.[5]

• Mercury(II) Salts: Reagents like mercury(II) acetate or mercury(II) trifluoroacetate can be used for Mbzl group removal. However, the toxicity of mercury and the need for subsequent removal of mercury ions from the peptide limit the widespread use of this method.

• Electrophilic Disulfides in TFA: A milder and more modern approach involves the use of electrophilic disulfides like 2,2'-dithiobis(5-nitropyridine) (DTNP) or 2,2'-dithiodipyridine (DTP) in TFA.[1][2][3] The presence of thioanisole is often required for efficient deprotection of Cys(Mbzl).[1][2][3]

Q2: Why is thioanisole important in the deprotection of Cys(Mbzl)?

A2: Thioanisole plays a dual role in the deprotection of Cys(Mbzl). Firstly, it acts as a scavenger for the p-methoxybenzyl cation, preventing side reactions. Secondly, in methods utilizing DTNP, thioanisole is believed to act as a catalyst, facilitating the removal of the Mbzl group.[1][2][3]

Q3: Can the Mbzl group be removed selectively in the presence of other cysteine protecting groups?

A3: The Mbzl group is considered a relatively stable protecting group, often requiring harsher conditions for removal than groups like Trt or Mmt. This property can be exploited in orthogonal protection schemes. For instance, a Trt group can be removed with dilute TFA while the Mbzl group remains intact. The subsequent removal of the Mbzl group would then require stronger acidic conditions or alternative reagents like DTNP/TFA/thioanisole.

Q4: How can I monitor the progress of the deprotection reaction?

A4: The most effective way to monitor the deprotection reaction is by using analytical High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS). By taking small aliquots of the reaction mixture at different time points, you can track the disappearance of the starting material (Mbzl-protected peptide) and the appearance of the deprotected product. MS analysis will confirm the identity of the peaks observed in the HPLC chromatogram.

Data Presentation

Table 1: Comparison of Reagents for Cys(Mbzl) Deprotection

Deprotection Reagent/Method	Typical Conditions	Advantages	Disadvantages
Hydrogen Fluoride (HF)	0°C, 1 hour	Highly effective	Extremely toxic and corrosive, requires specialized apparatus
TFA/Scavengers	Room temp, 2-4 hours	Standard lab reagent, simultaneous cleavage from resin	Often incomplete for Mbzl, risk of side reactions
Hg(OAc)₂ or Hg(TFA)₂	Aqueous acetic acid, pH 4	Effective under mild conditions	Highly toxic reagents, requires removal of mercury ions
DTNP/TFA/Thioanisole	Room temp, 1-2 hours	Mild conditions, high efficiency	Requires an additional reagent (DTNP)

Table 2: Recommended Scavenger Cocktails for TFA-Mediated Deprotection

Cocktail Name	Composition (v/v)	Primary Use and Key Features
Standard Cocktail	95% TFA / 2.5% TIS / 2.5% H₂O	General purpose for peptides without highly sensitive residues. TIS is an excellent scavenger for Trt cations.
Reagent K	82.5% TFA / 5% Phenol / 5% H₂O / 5% Thioanisole / 2.5% EDT	Recommended for peptides containing sensitive residues like Cys, Met, or Trp.[1] Provides comprehensive protection.
DTNP Cocktail	97.5% TFA / 2.5% Thioanisole + 2 eq. DTNP	Specifically for the efficient deprotection of Cys(Mbzl).[1][2][3]

Experimental Protocols

Protocol 1: Standard TFA-Mediated Cleavage and Deprotection

This protocol describes a general procedure for the cleavage of a peptide from the resin and the simultaneous deprotection of acid-labile side-chain protecting groups. Note that this method may result in incomplete deprotection of the Cys(Mbzl) group.

• Resin Preparation: Place the dried peptide-resin (e.g., 100 mg) in a reaction vessel.

• Cocktail Preparation: In a well-ventilated fume hood, prepare the cleavage cocktail immediately before use. For 100 mg of resin, prepare 2 mL of the desired cocktail (e.g., Reagent K).

• Cleavage Reaction: Add the cleavage cocktail to the resin. Agitate the mixture at room temperature for 2-4 hours.

• Peptide Isolation: Filter the resin and collect the TFA solution containing the cleaved peptide. Wash the resin twice with a small volume of fresh TFA to ensure complete recovery.

• Precipitation: Add the combined TFA filtrate dropwise to a centrifuge tube containing cold diethyl ether (at least 10 times the volume of the TFA solution). A white precipitate of the crude peptide should form.

• Washing and Drying: Centrifuge the suspension to pellet the peptide. Decant the ether. Wash the peptide pellet twice more with cold ether, centrifuging each time. After the final wash, dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Protocol 2: DTNP-Mediated Deprotection of Cys(Mbzl) in Solution

This protocol is for the deprotection of a purified, Mbzl-protected peptide in solution.

• Peptide Dissolution: Dissolve the lyophilized Cys(Mbzl)-containing peptide in a solution of 97.5% TFA and 2.5% thioanisole.

• Addition of DTNP: Add 2 equivalents of 2,2'-dithiobis(5-nitropyridine) (DTNP) to the solution.

• Reaction: Stir the mixture at room temperature for 1-2 hours. Monitor the reaction by HPLC to confirm the disappearance of the starting material.

• Precipitation: Precipitate the peptide by adding the reaction mixture to cold diethyl ether.

• Isolation: Isolate the crude peptide, which now contains a Cys-S-(5-nitropyridyl) mixed disulfide, by centrifugation.

• Reduction to Free Thiol (Optional): To obtain the free cysteine thiol, dissolve the crude peptide in an appropriate buffer (e.g., 100 mM ammonium bicarbonate) and treat with an excess of a reducing agent like DTT.

Mandatory Visualization

Caption: Troubleshooting workflow for Cys(Mbzl) deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Studies on deprotection of cysteine and selenocysteine side-chain protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]

Technical Support Center: Scavengers for Mbzl Group Removal in Peptide Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the N-2-methylsulfonylethoxycarbonyl (Mbzl) protecting group in peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of the Mbzl protecting group in peptide synthesis?

A1: The S-(4-methylbenzyl) (Mbzl) protecting group is primarily used to protect the thiol side chain of cysteine residues during solid-phase peptide synthesis (SPPS). Its main purpose is to prevent unwanted side reactions, such as oxidation or alkylation of the highly reactive cysteine thiol, during the peptide chain assembly. The Mbzl group is particularly common in the Boc/Benzyl (Boc/Bzl) SPPS strategy.[1]

Q2: Under what conditions is the Mbzl group typically removed?

A2: The Mbzl group is a benzyl-type protecting group and is stable to the moderately acidic conditions used for the repetitive removal of the Nα-Boc group.[1][2] Complete deprotection of the Mbzl group is typically achieved during the final cleavage of the peptide from the resin using strong acids, most commonly anhydrous hydrogen fluoride (HF).[2][3]

Q3: Why are scavengers necessary during the removal of the Mbzl group?

A3: The acidic cleavage of the Mbzl group generates a reactive 4-methylbenzyl carbocation. This electrophilic species can attack nucleophilic side chains of certain amino acids within the peptide sequence, leading to undesired modifications. Scavengers are added to the cleavage cocktail to trap these reactive carbocations before they can cause side reactions.[4]

Q4: Which amino acid residues are most susceptible to side reactions from the Mbzl carbocation?

A4: Amino acids with nucleophilic side chains are particularly vulnerable to alkylation by the 4-methylbenzyl cation. These include:

• Tryptophan (Trp): The indole ring is highly susceptible to alkylation.[4]

• Methionine (Met): The thioether side chain can be alkylated.[4]

• Cysteine (Cys): The deprotected thiol group can be re-alkylated.[4]

• Tyrosine (Tyr): The activated phenolic ring is a target for alkylation.[4]

Troubleshooting Guides

Issue 1: Incomplete removal of the Mbzl protecting group.

• Possible Cause: Insufficient strength of the cleavage acid or inadequate reaction time. While the Mbzl group is reported to be stable to TFA, strong acids like HF are required for its efficient removal.[3]

• Solution:

  • Ensure the use of anhydrous HF for the cleavage reaction.

  • For peptides containing multiple Cys(Mbzl) residues or other acid-resistant protecting groups like Arg(Tos), extending the cleavage time (e.g., up to 2 hours) may be necessary for complete deprotection.

  • Optimize the cleavage temperature. While typically performed at 0°C, slight adjustments may be needed depending on the sequence.

Issue 2: Observation of unexpected peaks in HPLC/LC-MS after cleavage, indicating side product formation.

• Possible Cause: Inefficient scavenging of the 4-methylbenzyl carbocation, leading to alkylation of sensitive amino acid residues.

• Solution:

  • Employ a robust scavenger cocktail specifically designed for peptides containing sensitive residues. For peptides with Cys(Mbzl), a commonly recommended cocktail is a mixture of HF, anisole, dimethyl sulfide (DMS), and p-thiocresol.

  • Ensure the scavengers are fresh and of high quality.

  • The choice of scavengers should be tailored to the peptide sequence. For instance, if the peptide also contains tryptophan, the inclusion of scavengers that effectively protect the indole ring is crucial.

Issue 3: Low final peptide yield after cleavage and work-up.

• Possible Cause: Peptide precipitation issues or oxidative side reactions. The free thiol of cysteine is susceptible to oxidation, leading to the formation of dimers or oligomers.[5]

• Solution:

  • Include a reducing agent like p-thiocresol or 1,2-ethanedithiol (EDT) in the cleavage cocktail to maintain a reducing environment and prevent disulfide bond formation.[6]

  • Handle the cleaved peptide under an inert atmosphere (e.g., nitrogen or argon) to minimize air oxidation.

  • Optimize the peptide precipitation procedure. If precipitation in cold diethyl ether is inefficient, try alternative anti-solvents.

Issue 4: Reattachment of the cleaved Mbzl group to the deprotected cysteine.

• Possible Cause: High concentration of the generated 4-methylbenzyl carbocation and insufficient scavenger concentration. The deprotected cysteine thiol is a potent nucleophile and can be re-alkylated.

• Solution:

  • Increase the concentration of the scavengers in the cleavage cocktail. A higher scavenger-to-peptide ratio can more effectively trap the carbocations.

  • Use a combination of scavengers that act via different mechanisms to ensure comprehensive trapping of the reactive species.

Data on Scavenger Cocktails

While specific quantitative data on the efficiency of various scavengers for Mbzl group removal is limited in the readily available literature, the principles of scavenging benzyl-type cations are well-established. The following table provides a summary of common scavenger cocktails used for the cleavage of peptides containing benzyl-type protecting groups, which can serve as a starting point for optimizing Mbzl deprotection.

Scavenger Cocktail	Composition (v/v/v)	Primary Use and Considerations
Standard for Cys(Mbzl)	HF/anisole/DMS/p-thiocresol (10:1:1:0.2)	Recommended for peptides containing Cys(Mbzl). p-Thiocresol acts as a reducing agent and scavenger.
Low-High HF Procedure	Low HF: HF/DMS/p-cresol (25:65:10) followed by High HF	Used for peptides with acid-sensitive residues. The "low" step with a high concentration of scavengers removes most protecting groups under milder conditions, while the "high" step removes more resistant groups.[7]
Reagent K	TFA/water/phenol/thioanisole/EDT (82.5:5:5:5:2.5)	A "universal" cleavage mixture for Fmoc SPPS, but the principles are relevant. It is effective for complex peptides with multiple sensitive residues.
TFA/TIS/Water	TFA/TIS/H₂O (95:2.5:2.5)	A common non-odorous cocktail for Fmoc SPPS. Triisopropylsilane (TIS) is a very effective scavenger for trityl cations and can be considered for benzyl-type cations as well.

Key Experimental Protocols

Protocol 1: Standard HF Cleavage and Deprotection of a Cys(Mbzl)-Containing Peptide

Materials:

• Peptide-resin containing Cys(Mbzl)

• Anhydrous Hydrogen Fluoride (HF)

• Anisole

• Dimethyl sulfide (DMS)

• p-Thiocresol

• HF cleavage apparatus

• Dry ice/methanol bath

• Cold diethyl ether

• Acetonitrile

• Water

• Trifluoroacetic acid (TFA) for HPLC

Procedure:

• Resin Preparation: Place the dried peptide-resin (typically 200 mg - 1 g) and a Teflon-coated stir bar into the reaction vessel of the HF apparatus.[8]

• Scavenger Addition: In a fume hood, prepare the scavenger mixture. For each gram of resin, use a pre-chilled mixture of anisole (1 mL), dimethyl sulfide (1 mL), and p-thiocresol (0.2 mL). Add the scavenger mixture to the reaction vessel.

• HF Distillation: Cool the reaction vessel in a dry ice/methanol bath for at least 5 minutes. Carefully distill the required amount of anhydrous HF (typically 9 mL for up to 1 g of resin) into the reaction vessel, maintaining the temperature between -5°C and 0°C.[8]

• Cleavage Reaction: Stir the reaction mixture at 0°C for 1 to 2 hours. For peptides with multiple acid-resistant protecting groups, a longer reaction time may be necessary.

• HF Evaporation: After the reaction is complete, remove the HF by evaporation under a stream of nitrogen or under vacuum. This must be done carefully to prevent bumping.

• Peptide Precipitation: Wash the resin-peptide mixture with cold diethyl ether to remove the scavengers and cleaved protecting groups. Triturate the residue with cold diethyl ether to precipitate the crude peptide.

• Isolation: Isolate the precipitated peptide by filtration or centrifugation. Wash the peptide pellet with cold diethyl ether multiple times.

• Drying and Analysis: Dry the crude peptide under vacuum. Dissolve a small amount in a suitable solvent (e.g., acetonitrile/water with 0.1% TFA) for analysis by HPLC and mass spectrometry to confirm complete deprotection and assess purity.

Visualizations

Caption: Experimental workflow for the HF cleavage and deprotection of a Cys(Mbzl)-containing peptide.

Caption: Troubleshooting decision tree for common issues encountered during Mbzl group removal.

References

• 1. Boc-Cys(Mbzl)-OH|Cysteine Protecting Reagent [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. WO2001005757A2 - Process for the deprotection of protected thiols - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. biotage.com [biotage.com]
• 7. researchgate.net [researchgate.net]
• 8. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

How to avoid oxidation of cysteine during Boc-Cys(Mbzl)-OH deprotection

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the deprotection of Boc-Cys(Mbzl)-OH, with a specific focus on preventing the oxidation of the cysteine thiol group.

Troubleshooting Guide

This guide addresses specific issues that may arise during the deprotection of Boc-Cys(Mbzl)-OH.

Issue 1: Observation of disulfide-bonded peptides or other oxidative side products in the final product.

• Possible Cause: The thiol group of cysteine is susceptible to oxidation, which can occur upon exposure to air or other oxidizing agents during and after the deprotection process. This is often exacerbated by the absence or insufficient concentration of a reducing agent in the cleavage cocktail.[1]

• Solution:

  • Incorporate a reducing scavenger into your cleavage cocktail. 1,2-ethanedithiol (EDT) is a commonly used and effective reducing agent for this purpose.[1][2][3]

  • Ensure the concentration of the reducing scavenger is sufficient, especially for peptides containing multiple cysteine residues.[3]

  • Perform the cleavage and subsequent work-up under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric oxygen.[4]

  • Use degassed solvents for the cleavage and purification steps.

Issue 2: Incomplete removal of the Mbzl protecting group.

• Possible Cause: The 4-methylbenzyl (Mbzl) group is more stable to standard trifluoroacetic acid (TFA) conditions used for Boc deprotection. Incomplete cleavage can result from insufficient acid strength or reaction time.

• Solution:

  • Increase the reaction time of the TFA cleavage.

  • For more resistant Mbzl groups, stronger acid conditions such as Hydrogen Fluoride (HF) may be necessary, although this is a hazardous reagent requiring specialized equipment.

  • The addition of certain scavengers, like thioanisole, in the TFA cocktail can facilitate the removal of the Mbzl group.[5][6][7]

Issue 3: Presence of unexpected alkylated side products.

• Possible Cause: The tert-butyl cation generated during Boc deprotection is a reactive electrophile that can alkylate the nucleophilic thiol group of cysteine.[8]

• Solution:

  • Always include a carbocation scavenger in your cleavage cocktail. Triisopropylsilane (TIS) is a highly effective scavenger for this purpose.[4][8]

  • A combination of scavengers is often more effective at preventing various side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of cysteine oxidation during Boc-Cys(Mbzl)-OH deprotection?

A1: The primary cause of cysteine oxidation is the exposure of the deprotected, highly reactive thiol group to atmospheric oxygen or other oxidizing species in the reaction mixture.[1] Without a reducing agent present in the cleavage cocktail, the free thiol can readily oxidize to form disulfide bonds (dimers or intramolecular) or further oxidation products like sulfenic, sulfinic, and sulfonic acids.[1]

Q2: What are the essential components of a cleavage cocktail to prevent cysteine oxidation?

A2: An effective cleavage cocktail for deprotecting cysteine-containing peptides should contain:

• A strong acid (e.g., TFA) to remove the Boc and Mbzl protecting groups.

• A reducing scavenger (e.g., 1,2-ethanedithiol - EDT) to maintain the cysteine in its reduced thiol form.[1][2][3]

• A carbocation scavenger (e.g., Triisopropylsilane - TIS) to trap the tert-butyl cations generated from the Boc group and prevent S-alkylation.[4][8]

• Water is often included to aid in the hydrolysis of the Boc group and can also act as a scavenger.[8]

Q3: Can the choice of scavengers affect the removal of the Mbzl group?

A3: Yes, certain scavengers can influence the efficiency of Mbzl group removal. Thioanisole has been shown to enhance the lability of S-benzyl type protecting groups in the presence of strong acid.[5][6][7] Therefore, its inclusion can be beneficial for achieving complete deprotection of the cysteine side chain.

Q4: How can I monitor the deprotection reaction and detect side products?

A4: The progress of the deprotection and the presence of any side products can be effectively monitored using High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). HPLC can separate the desired peptide from starting material and impurities, while MS can identify the mass of these species, confirming the success of the deprotection and indicating the nature of any side reactions, such as oxidation (+16 Da for sulfoxide) or disulfide bond formation.

Data Presentation

Table 1: Comparison of Common Cleavage Cocktails for Deprotection of Cysteine-Containing Peptides

Cleavage Cocktail	Composition (v/v/v)	Key Features & Applications	Potential Issues
Standard TFA/TIS/H₂O	TFA/TIS/H₂O (95:2.5:2.5)[2]	Good general-purpose cocktail for trapping carbocations.	Does not contain a reducing agent, high risk of cysteine oxidation.
Reagent K	TFA/phenol/water/thioanisole/EDT (82.5:5:5:5:2.5)[4][9]	Comprehensive cocktail for peptides with multiple sensitive residues, including Cys, Met, Trp, and Tyr. EDT prevents cysteine oxidation.[4][9]	Strong, unpleasant odor due to thiol scavengers.
Reagent H	TFA/phenol/thioanisole/EDT/water/DMS/NH₄I (81:5:5:2.5:3:2:1.5 w/w)[10]	Specifically designed to minimize methionine oxidation but also effective for cysteine-containing peptides due to the presence of EDT.[10]	Complex mixture with multiple components.
TFA/TIS/EDT/H₂O	TFA/TIS/EDT/H₂O (92.5:2.5:2.5:2.5)[8]	A balanced cocktail providing both carbocation scavenging and a reducing environment to prevent cysteine oxidation.[1]	Odor from EDT.

Experimental Protocols

Protocol 1: Standard Deprotection of Boc-Cys(Mbzl)-OH using a TFA/TIS/EDT/H₂O Cocktail

• Preparation: In a suitable reaction vessel, place the resin-bound peptide containing the Boc-Cys(Mbzl)-OH residue.

• Cleavage Cocktail Preparation: In a fume hood, prepare the cleavage cocktail by combining trifluoroacetic acid (TFA), triisopropylsilane (TIS), 1,2-ethanedithiol (EDT), and deionized water in a ratio of 92.5:2.5:2.5:2.5 (v/v/v/v). Prepare a sufficient volume to fully swell the resin (approximately 10 mL per gram of resin).

• Deprotection Reaction: Add the cleavage cocktail to the peptide-resin. Gently agitate the mixture at room temperature for 2-4 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Add the filtrate dropwise to a 10-fold volume of cold diethyl ether to precipitate the crude peptide.

• Isolation and Washing: Collect the precipitated peptide by centrifugation. Wash the peptide pellet with cold diethyl ether two to three times to remove residual scavengers and cleavage byproducts.

• Drying: Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Analysis: Analyze the crude peptide by HPLC and MS to confirm complete deprotection and assess purity.

Mandatory Visualization

Caption: Workflow for Boc-Cys(Mbzl)-OH deprotection with oxidation prevention.

Caption: Mechanism of scavenger action in preventing cysteine side reactions.

References

• 1. biotage.com [biotage.com]
• 2. benchchem.com [benchchem.com]
• 3. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. peptide.com [peptide.com]
• 10. A cleavage cocktail for methionine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Aggregation in Peptides Containing Boc-Cys(Mbzl)-OH

Welcome to the technical support center for managing peptide aggregation, specifically focusing on sequences incorporating N-α-Boc-S-(4-methylbenzyl)-L-cysteine (Boc-Cys(Mbzl)-OH). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during the synthesis, purification, and handling of these peptides.

Frequently Asked Questions (FAQs)

Q1: What is Boc-Cys(Mbzl)-OH and why is it used in peptide synthesis?

A1: Boc-Cys(Mbzl)-OH is a protected form of the amino acid cysteine. It is commonly used in solid-phase peptide synthesis (SPPS), particularly following the Boc/Benzyl (Bzl) strategy. The tert-butyloxycarbonyl (Boc) group protects the alpha-amino group, while the 4-methylbenzyl (Mbzl) group protects the thiol side chain of cysteine.[1] This protection is crucial to prevent unwanted side reactions, such as oxidation of the thiol group, during the stepwise assembly of the peptide chain. The Mbzl group is stable under the acidic conditions used to remove the N-terminal Boc group in each cycle of the synthesis.[1]

Q2: What causes peptides containing Boc-Cys(Mbzl)-OH to aggregate?

A2: Peptide aggregation is a common challenge in peptide synthesis and is primarily driven by the formation of intermolecular hydrogen bonds, leading to the formation of stable secondary structures like β-sheets. Several factors related to Boc-Cys(Mbzl)-OH can contribute to this issue:

• Hydrophobicity: The 4-methylbenzyl (Mbzl) protecting group on the cysteine side chain is hydrophobic. The presence of multiple hydrophobic residues in a peptide sequence can promote self-association to minimize contact with polar solvents.

• Peptide Sequence: Stretches of hydrophobic and β-branched amino acids (e.g., Val, Ile, Leu) are known to increase the risk of aggregation.

• On-Resin Concentration: As the peptide chains grow on the solid support, their local concentration increases, which can facilitate intermolecular interactions and aggregation.

Q3: How can I detect if my peptide is aggregating during synthesis or after cleavage?

A3: Several methods can be used to detect peptide aggregation at different stages of your workflow:

• During Solid-Phase Peptide Synthesis (SPPS):

  • Poor Resin Swelling: A noticeable decrease in the swelling of the resin beads can indicate that the peptide chains are collapsing and aggregating.

  • Slow or Incomplete Reactions: Positive results from colorimetric tests like the Kaiser test (for free primary amines) after a coupling step suggest that the N-terminus of the growing peptide is inaccessible due to aggregation.

  • Physical Clumping: The resin may become sticky and form visible clumps.

• After Cleavage and Purification:

  • Visual Inspection: The presence of a visible precipitate or gel-like consistency in your peptide solution is a clear sign of aggregation.

  • Spectroscopic Techniques:

    • UV-Visible Spectroscopy: An increase in light scattering at higher wavelengths (e.g., 350-600 nm) can indicate the presence of large aggregates.[][3]

    • Fluorescence Spectroscopy: Changes in the fluorescence of intrinsic fluorophores like tryptophan or the use of extrinsic dyes that bind to aggregates can be monitored.[3][4][5]

  • Chromatographic Methods:

    • Size-Exclusion Chromatography (SEC): This technique separates molecules based on their size and can be used to detect the presence of dimers, oligomers, and higher-order aggregates.[][6]

  • Dynamic Light Scattering (DLS): DLS measures the size distribution of particles in a solution and can be used to detect the formation of aggregates.[6]

Troubleshooting Guides

Problem 1: Poor coupling efficiency and positive Kaiser test during SPPS.

This is a common indication of on-resin aggregation, where the N-termini of the growing peptide chains become inaccessible for the next coupling reaction.

A troubleshooting workflow for on-resin peptide aggregation.

• Solvent Modification:

  • Action: Switch from standard solvents like N,N-dimethylformamide (DMF) to N-methyl-2-pyrrolidone (NMP) or add up to 20% dimethyl sulfoxide (DMSO) to the reaction mixture. These solvents are better at disrupting hydrogen bonds.

  • Protocol: Simply replace DMF with NMP or a DMF/DMSO mixture in your standard coupling and washing steps.

• Use of Chaotropic Agents:

  • Action: Wash the resin with a solution of a chaotropic salt, such as lithium chloride (LiCl) or potassium thiocyanate (KSCN), before the coupling step to disrupt secondary structures.

  • Protocol: Chaotropic Salt Wash

    • After the deprotection step, wash the resin with DMF.

    • Wash the resin twice with a 0.4 M solution of LiCl or KSCN in DMF for 1-2 minutes each.

    • Thoroughly wash the resin with DMF (at least 5 times) to remove all traces of the chaotropic salt before proceeding with the coupling reaction.

• Sonication:

  • Action: Apply gentle sonication to the reaction vessel to mechanically break up resin clumps and peptide aggregates.

  • Protocol: Place the reaction vessel in a sonication bath for brief, intermittent periods (e.g., 30 seconds) during the coupling step.

• Elevated Temperature (Microwave Synthesis):

  • Action: Perform the synthesis at a higher temperature using a microwave peptide synthesizer. The microwave energy can disrupt intermolecular hydrogen bonds and improve reaction kinetics.

• Incorporation of Aggregation-Disrupting Moieties:

  • Action: For particularly difficult sequences, consider re-synthesizing the peptide and incorporating structural elements that disrupt β-sheet formation.

    • Pseudoproline Dipeptides: These are derivatives of serine, threonine, or cysteine that introduce a "kink" in the peptide backbone, similar to proline. They are incorporated as a dipeptide unit during synthesis, and the native residue is regenerated during the final cleavage.

    • Backbone Protection: Use of protecting groups like 2-hydroxy-4-methoxybenzyl (Hmb) or 2,4-dimethoxybenzyl (Dmb) on the backbone nitrogen of an amino acid can sterically hinder hydrogen bonding.

Problem 2: The cleaved peptide is insoluble or forms a gel after purification.

This is a common issue for hydrophobic peptides, including those containing Boc-Cys(Mbzl)-OH. The removal of the polar protecting groups and exposure of the hydrophobic side chains can lead to aggregation in aqueous solutions.

References

• 1. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. chemrxiv.org [chemrxiv.org]

Technical Support Center: Purification of Pe-Cys(Mbzl)-OH Synthesized Peptides

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of peptides synthesized using Boc-Cys(Mbzl)-OH.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying peptides containing Cys(Mbzl)?

The primary challenges involve the harsh conditions required for the deprotection of the 4-methoxybenzyl (Mbzl) group, potential side reactions during cleavage, and the propensity of the free cysteine thiol to oxidize. The Mbzl group is stable to trifluoroacetic acid (TFA) and requires strong acids like anhydrous hydrogen fluoride (HF) for efficient removal.[1][2] This process can lead to side reactions if not performed with appropriate scavengers. Once deprotected, the free cysteine residue is susceptible to oxidation, which can result in the formation of disulfide-bonded dimers or oligomers, complicating purification.

Q2: When is the best stage to purify my Cys(Mbzl)-containing peptide?

Purification strategy depends on the final desired product. If the final peptide should contain a free cysteine, purification is performed after the complete deprotection of the Mbzl group. If the Mbzl-protected peptide is the target, for instance, for subsequent fragment condensation, purification can be carried out with the protecting group intact, avoiding the harsh deprotection steps and the risk of thiol oxidation.

Q3: How can I minimize oxidation of the cysteine residue during purification?

To minimize oxidation of the free thiol group on the cysteine residue, it is crucial to maintain a low pH environment. Standard reversed-phase high-performance liquid chromatography (RP-HPLC) protocols for peptides typically use a mobile phase containing 0.1% trifluoroacetic acid (TFA), which keeps the thiol group protonated and less susceptible to oxidation.[3] Additionally, adding reducing agents like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) to the collection fractions can help preserve the reduced state of the purified peptide.[1][4]

Q4: What are common side products I should look for during analysis?

Common side products include:

• Disulfide-bonded species: Dimers or oligomers formed through oxidation of the cysteine thiol.

• Alkylated Cysteine: The reactive carbocations generated during HF cleavage can alkylate the nucleophilic thiol group of cysteine if not effectively trapped by scavengers.[5]

• Incompletely deprotected peptide: Residual Mbzl groups on cysteine residues.

• Byproducts from scavengers: Adducts formed between the peptide and scavengers.

• Deletion or truncated sequences: These are common impurities from solid-phase peptide synthesis (SPPS).[6]

Troubleshooting Guide

Problem: Low yield of the desired peptide after purification.

Potential Cause	Suggested Solution
Incomplete Cleavage/Deprotection	Ensure optimal HF cleavage conditions (time, temperature, and scavenger cocktail). For peptides with multiple Arg(Tos) or Cys(Mbzl) residues, a longer reaction time may be necessary.[7]
Peptide Precipitation	After cleavage, ensure efficient precipitation of the peptide from the cleavage cocktail using cold diethyl ether.[3] Perform multiple washes with cold ether to remove scavengers that might interfere with purification.
Oxidation to Disulfide Dimers/Oligomers	Purify the peptide immediately after cleavage and deprotection. Use a mobile phase containing 0.1% TFA and consider adding a reducing agent to the collection tubes.[3][4]
Poor Resolution during HPLC	Optimize the HPLC gradient. A shallow gradient (e.g., 0.5-1.0% change in organic phase per minute) around the elution point of the peptide can significantly improve resolution.[3]
Peptide Adsorption to Labware	Use low-protein-binding tubes and vials for collection and storage.

Problem: Multiple peaks observed during analytical HPLC of the crude product.

Potential Cause	Suggested Solution
Disulfide Bond Formation	The presence of a peak with approximately double the mass of the desired peptide suggests dimer formation. Treat a small aliquot of the crude product with a reducing agent like DTT and re-analyze by HPLC. If the dimer peak decreases and the monomer peak increases, oxidation is confirmed.
Incomplete Deprotection	A more hydrophobic peak (longer retention time) could indicate the presence of the Mbzl-protected peptide. Optimize the HF cleavage conditions to ensure complete deprotection.
Side-chain Alkylation	Unidentified peaks could be the result of alkylation by carbocations generated during cleavage. Ensure the use of an adequate scavenger cocktail. For Cys(Mbzl)-containing peptides, a mix of p-cresol and p-thiocresol is often recommended.[7]
Aspartimide Formation	For peptides containing Asp residues, aspartimide formation can occur during synthesis and cleavage, leading to a mixture of α- and β-aspartyl peptides. Cleaving at lower temperatures (-5 to -10 °C) can help minimize this side reaction.[7]

Experimental Protocols

Protocol 1: HF Cleavage and Deprotection of Peptides with Cys(Mbzl)

Warning: Anhydrous HF is extremely toxic and corrosive. This procedure must be performed by trained personnel in a specialized, HF-resistant apparatus and fume hood with appropriate personal protective equipment.[8]

• Resin Preparation: Place the dried peptide-resin (up to 1 g) and a Teflon-coated stir bar in the HF cleavage vessel.

• Scavenger Addition: For each gram of resin, add a scavenger mixture. A common cocktail for Cys(Mbzl)-containing peptides is 1.0 mL of p-cresol and 1.0 mL of p-thiocresol.[7] For peptides also containing Trp, dimethyl sulfide (DMS) can be added (e.g., 6.5 mL DMS, 0.75 mL p-cresol, and 0.25 mL p-thiocresol per gram of resin).[7]

• HF Distillation: Cool the reaction vessel to -78 °C (dry ice/acetone bath). Distill approximately 10 mL of anhydrous HF per gram of resin into the vessel.

• Cleavage Reaction: Stir the mixture at 0 °C for 1-2 hours. The exact time may need to be optimized based on the peptide sequence and the number of sterically hindered protecting groups.[7]

• HF Removal: After the reaction is complete, remove the HF by evaporation under a vacuum. This must be done carefully to prevent the resin from being carried into the vacuum line.[7]

• Peptide Precipitation: Once all the HF is removed, add cold diethyl ether (approx. 30 mL per gram of resin) to the reaction vessel to precipitate the crude peptide.

• Washing and Isolation: Wash the precipitated peptide thoroughly with cold diethyl ether (3 x 30 mL) to remove the scavengers. Centrifuge to pellet the peptide after each wash. Dry the crude peptide pellet under vacuum.[7]

Protocol 2: RP-HPLC Purification of Cysteine-Containing Peptides

• Sample Preparation: Dissolve the crude, deprotected peptide in a minimal amount of a suitable solvent, such as Mobile Phase A (0.1% TFA in HPLC-grade water) or a small volume of a stronger solvent like DMSO, followed by dilution with Mobile Phase A. Filter the sample through a 0.45 µm filter before injection.[3]

• Column and Mobile Phases:

  • Column: A preparative C18 column (e.g., 250 x 21.2 mm, 5 µm particle size, 300 Å pore size) is suitable for most peptides.[3]

  • Mobile Phase A: 0.1% TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile.

• Chromatographic Method:

  • Equilibration: Equilibrate the column with the initial percentage of Mobile Phase B for at least 3-5 column volumes.

  • Analytical Scouting Run: Perform an initial analytical run with a fast gradient (e.g., 5-95% B over 15 minutes) to determine the approximate elution time of the target peptide.

  • Preparative Gradient: Based on the scouting run, design a shallow gradient for the preparative separation. For example, if the peptide elutes at 35% B, a gradient of 25-45% B over 40 minutes would be a good starting point for optimization.[3]

• Fraction Collection: Collect fractions across the peak(s) of interest. It is advisable to add a small amount of a reducing agent (e.g., DTT) to the collection tubes beforehand to prevent oxidation of the purified peptide.

• Analysis and Pooling: Analyze the collected fractions by analytical HPLC and/or mass spectrometry to determine their purity. Pool the fractions containing the pure peptide.

• Lyophilization: Freeze-dry the pooled fractions to obtain the purified peptide as a fluffy powder.

Visualizations

Caption: Troubleshooting Decision Tree for Peptide Purification.

References

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. bachem.com [bachem.com]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. bachem.com [bachem.com]
• 7. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 8. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Common pitfalls in the use of Boc-Cys(Mbzl)-OH and how to avoid them

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Boc-Cys(Mbzl)-OH in peptide synthesis. Find answers to frequently asked questions, troubleshoot common issues, and access detailed experimental protocols to ensure the successful incorporation of this critical reagent in your research.

Frequently Asked Questions (FAQs)

Q1: What are the most common pitfalls when using Boc-Cys(Mbzl)-OH?

The most frequent challenges encountered during the use of Boc-Cys(Mbzl)-OH are:

• Incomplete Boc Deprotection: Failure to completely remove the Boc group from the N-terminus, leading to truncated peptide sequences.[1][2]

• Side Reactions During Deprotection: The highly reactive tert-butyl cation generated during acidic cleavage of the Boc group can lead to alkylation of the cysteine thiol group (S-tert-butylation) and other nucleophilic residues like tryptophan and methionine.[2][3][4] Oxidation of methionine and cysteine residues is also a concern.[2][5]

• Peptide Aggregation: The growing peptide chain can aggregate on the solid support, hindering reagent access and leading to incomplete reactions.[5]

• Suboptimal Coupling: Inefficient coupling of Boc-Cys(Mbzl)-OH can result in deletion sequences.

• Solubility Issues: Boc-Cys(Mbzl)-OH may exhibit poor solubility in certain solvents, complicating its handling and use in automated synthesizers.

Q2: How can I avoid incomplete Boc deprotection?

Incomplete Boc deprotection can be minimized by:

• Ensuring Adequate Reagent Concentration and Time: Use a sufficient concentration of trifluoroacetic acid (TFA), typically 25-50% in dichloromethane (DCM), for an adequate duration, generally 30 minutes to 2 hours.[1] For sterically hindered amino acids, longer reaction times may be necessary.[1]

• Monitoring the Reaction: Utilize the Kaiser test to confirm the presence of free primary amines after the deprotection step. A positive (blue) result indicates successful deprotection.[6][7][8]

• Proper Resin Swelling: Ensure the peptide-resin is adequately swollen in the appropriate solvent (e.g., DCM) before deprotection to allow for efficient reagent penetration.[1]

Q3: What are scavengers and why are they essential during Boc deprotection?

Scavengers are nucleophilic compounds added to the deprotection cocktail to trap the reactive tert-butyl cations generated during the acidic cleavage of the Boc group.[3][4] This prevents the carbocation from reacting with and modifying sensitive amino acid residues in the peptide chain, such as cysteine, tryptophan, and methionine.[2][3][4]

Troubleshooting Guides

Issue 1: Incomplete Boc Deprotection

Symptoms:

• Negative or weak positive Kaiser test result after deprotection.

• Presence of deletion sequences in the final peptide, as detected by mass spectrometry.[2]

Troubleshooting Workflow:

Caption: A stepwise guide to resolving incomplete Boc deprotection.

Issue 2: Side Product Formation During Deprotection

Symptom:

• Unexpected peaks in HPLC or LC-MS analysis of the crude peptide, corresponding to alkylated or oxidized species.[3]

Recommended Scavenger Cocktails:

Target Residue(s)	Scavenger Cocktail (v/v/v)	Reference(s)
General Purpose	95:2.5:2.5 TFA/TIS/H₂O	[3][4]
Cysteine-containing peptides	92.5:2.5:2.5:2.5 TFA/TIS/H₂O/EDT	[4]
Tryptophan-containing peptides	92.5:2.5:2.5:2.5 TFA/TIS/H₂O/EDT	[4]
Peptides with multiple sensitive residues	82.5:5:5:5:2.5 TFA/phenol/water/thioanisole/EDT ("Reagent K")	[3]

Note: TIS (Triisopropylsilane) is an effective carbocation scavenger, while EDT (1,2-ethanedithiol) is particularly good at protecting the free thiol group of cysteine and the indole ring of tryptophan.[3][4]

Mechanism of Side Reaction Prevention:

Caption: How scavengers prevent side reactions during Boc deprotection.

Experimental Protocols

Protocol 1: Standard Boc Deprotection

• Resin Swelling: Swell the peptide-resin in DCM for 15-30 minutes.[1]

• Pre-wash: Wash the resin with the deprotection solution (e.g., 50% TFA in DCM) for 1-2 minutes.[1]

• Deprotection: Treat the resin with the deprotection solution for 20-30 minutes with gentle agitation.[1]

• Washing: Drain the deprotection solution and wash the resin thoroughly with DCM (3-5 times) to remove residual acid.[1]

• Neutralization: Neutralize the resin with a 10% solution of diisopropylethylamine (DIPEA) in DCM for 1-2 minutes.[1]

• Final Wash: Wash the resin again with DCM (3-5 times) to remove excess base before proceeding to the next coupling step.[1]

Protocol 2: Coupling of Boc-Cys(Mbzl)-OH using HBTU

• Amino Acid Activation: In a separate vessel, dissolve Boc-Cys(Mbzl)-OH (2.0 equivalents based on resin substitution) in N,N-dimethylformamide (DMF). Add HBTU (2.0 equivalents) and DIPEA (4.0 equivalents).[9]

• Coupling: Add the activated amino acid solution to the deprotected peptide-resin.

• Reaction: Mix for 10-60 minutes at room temperature.[9]

• Monitoring: Monitor the reaction for completion using the Kaiser test. A negative result (yellow or colorless) indicates a complete coupling.[6][7][8]

• Washing: Once the coupling is complete, filter and wash the resin with DMF to remove excess reagents and byproducts.[9]

Protocol 3: The Kaiser Test (Qualitative)

Reagents:

• Solution A: 16.5 mg of KCN in 25 mL of distilled water, then 1.0 mL of this solution diluted with 49 mL of pyridine.[7]

• Solution B: 1.0 g of ninhydrin in 20 mL of n-butanol.[7]

• Solution C: 40 g of phenol in 20 mL of n-butanol.[7]

Procedure:

• Place a few resin beads (10-15) in a small test tube.[7]

• Add 2-3 drops of each of Solution A, B, and C to the test tube.[7]

• Heat the tube at 110°C for 5 minutes.[7]

• Observe the color:

  • Intense Blue: Positive result (free primary amines are present).

  • Yellow/Colorless: Negative result (no free primary amines).

Workflow for a Single SPPS Cycle:

Caption: A typical workflow for one cycle of solid-phase peptide synthesis using Boc chemistry.

Storage and Handling

• Storage: Boc-Cys(Mbzl)-OH should be stored in a cool, dry place. Refer to the manufacturer's instructions for specific temperature recommendations.

• Handling: Before use, it is advisable to briefly centrifuge the vial to ensure that all the powder is at the bottom of the container.[10] Use appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling the compound.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. chempep.com [chempep.com]
• 9. peptide.com [peptide.com]
• 10. mybiosource.com [mybiosource.com]

Improving the yield of peptides containing multiple cysteine residues

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions to improve the yield and purity of synthetic peptides containing multiple cysteine residues.

Troubleshooting Guide

Issue 1: Low Yield and Purity After Synthesis and Cleavage

Low yield and purity are often the first indicators of underlying issues during solid-phase peptide synthesis (SPPS), particularly with cysteine-rich sequences. These problems can stem from incomplete reactions, aggregation, or undesired side reactions.

Question: My crude peptide shows a very low peak for the target mass and many deletion or truncated sequences. What went wrong during synthesis?

Answer:

This issue commonly arises from aggregation of the growing peptide chain on the resin, which hinders the accessibility of reagents to the N-terminus. Cysteine-containing peptides, especially those with hydrophobic residues, are prone to forming secondary structures that lead to incomplete coupling and deprotection steps.[1][2][3]

Recommended Actions:

• Optimize Coupling Chemistry: Switch to a more potent activation method. If using HBTU, consider HATU, which is known to be more effective for difficult couplings.[2]

• Disrupt Aggregation:

  • Solvent Choice: Switch from Dichloromethane (DCM) or Dimethylformamide (DMF) to N-Methylpyrrolidone (NMP) or add chaotropic salts (e.g., LiCl) to the coupling and deprotection solutions to disrupt hydrogen bonding.[1][2]

  • Temperature: Increasing the coupling temperature can often improve efficiency for sterically hindered amino acids.[4]

  • Structural Disruption: For very difficult sequences, incorporate backbone-modifying dipeptides, such as pseudoprolines (at Ser or Thr residues) or 2,4-dimethoxybenzyl (Dmb) or 2-hydroxy-4-methoxybenzyl (Hmb) protected amino acids, to disrupt secondary structure formation.[1][2]

• Monitor Reactions: Use a ninhydrin (Kaiser) test after each coupling step to ensure the reaction has gone to completion before proceeding to the next cycle.[5]

Question: My peptide mass spectrum shows a +51 Da adduct, especially when a C-terminal cysteine is present. What is this side product?

Answer:

This mass shift corresponds to the formation of a 3-(1-piperidinyl)alanine side product. It occurs when using Fmoc/tBu chemistry, where the piperidine used for Fmoc deprotection can be added to a dehydroalanine intermediate formed by base-catalyzed elimination of the protected sulfhydryl group of a C-terminal cysteine.[1]

Recommended Actions:

• Use a Bulky Protecting Group: Employing a sterically bulky cysteine side-chain protecting group, such as Trityl (Trt), can minimize but may not completely eliminate this side reaction.[1]

• Alternative Deprotection: If the problem persists, consider using DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in the deprotection reagent, which can sometimes reduce this side reaction.[1]

Issue 2: Challenges with Disulfide Bond Formation

The correct formation of disulfide bridges is critical for the structure and function of many peptides. Challenges include the formation of incorrect pairings, oligomerization, and low efficiency of oxidation.

Question: How can I control the formation of specific disulfide bonds in a peptide with three or more cysteines?

Answer:

To form specific, desired disulfide bridges (regioselective formation), you must use an orthogonal protection strategy. This involves using different classes of thiol protecting groups that can be removed under distinct conditions, allowing for the sequential formation of each disulfide bond.[6][7][8]

Key Orthogonal Protecting Groups for Fmoc SPPS:

Protecting Group	Abbreviation	Cleavage Conditions	Orthogonality & Use Case
Trityl	Trt	Mild acid (e.g., 1-5% TFA), or standard final cleavage cocktail (95% TFA).[6]	Acid Labile: Removed during final cleavage. Used for Cys residues intended to be oxidized together in a random fashion or for the last disulfide bond to be formed.
Acetamidomethyl	Acm	Iodine (I₂), Silver Trifluoromethanesulfonate (AgOTf), or Mercury(II) Acetate (Hg(OAc)₂).[6]	Stable to TFA: Allows for purification of the fully protected linear peptide before selective oxidation. Orthogonal to Trt and tBu.
tert-Butyl	tBu	Stronger acids (e.g., TMSBr/TFA) or Hg(OAc)₂.[6]	Stable to TFA and Iodine: Useful in multi-disulfide strategies where it remains intact during Trt and Acm removal/oxidation steps.
4-Methoxytrityl	Mmt	Very mild acid (e.g., 1-2% TFA in DCM).[6]	Highly Acid Labile: Can be removed on-resin without cleaving other acid-labile side-chain protecting groups, enabling on-resin disulfide bond formation.

Experimental Protocol: Regioselective Two-Disulfide Bond Formation

• Synthesis: Synthesize the peptide using Fmoc-Cys(Acm)-OH and Fmoc-Cys(Mmt)-OH at the desired positions.

• First Disulfide (On-Resin):

  • Wash the resin-bound peptide with DCM.

  • Treat the resin with a solution of 1-2% TFA in DCM for approximately 2 minutes, repeating 5-7 times to selectively remove the Mmt groups.

  • Wash the resin thoroughly with DCM and then DMF.

  • Perform on-resin oxidation using a reagent like Thallium(III) trifluoroacetate or iodine in DMF until the reaction is complete (monitored by Ellman's test).

  • Wash the resin extensively.

• Cleavage and Purification:

  • Cleave the peptide from the resin using a standard TFA cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O). This will remove all other side-chain protecting groups except for Acm.

  • Purify the mono-cyclic, Acm-protected peptide by RP-HPLC.

• Second Disulfide (In Solution):

  • Dissolve the purified peptide in an appropriate solvent (e.g., aqueous acetic acid, methanol).

  • Add a solution of iodine to oxidatively remove the Acm groups and form the second disulfide bond.

  • Quench the reaction with ascorbic acid.

  • Purify the final dicyclic peptide by RP-HPLC.

// Nodes Start [label="Linear Peptide on Resin\n(Cys(Mmt), Cys(Acm))", fillcolor="#F1F3F4", fontcolor="#202124"]; Step1 [label="Selective Mmt Deprotection\n(1-2% TFA in DCM)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Step2 [label="On-Resin Oxidation\n(e.g., Iodine)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Step3 [label="Cleavage from Resin\n(TFA Cocktail)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Step4 [label="Purification 1\n(RP-HPLC)", fillcolor="#FBBC05", fontcolor="#202124"]; Step5 [label="Acm Deprotection & Oxidation\n(Iodine in Solution)", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="Final Dicyclic Peptide\n(Purification 2)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Step1 [label="Remove Mmt"]; Step1 -> Step2 [label="Form 1st Bridge"]; Step2 -> Step3 [label="Cleave & Deprotect\n(except Acm)"]; Step3 -> Step4 [label="Isolate Intermediate"]; Step4 -> Step5 [label="Form 2nd Bridge"]; Step5 -> End [label="Isolate Final Product"]; } caption { label = "Workflow for regioselective disulfide bond formation."; fontsize = 10; fontname = "Arial"; }

Workflow for regioselective disulfide bond formation.

Question: My peptide precipitates out of solution during air oxidation. How can I improve solubility and oxidation efficiency?

Answer:

Precipitation during oxidation is a common problem caused by peptide aggregation. The choice of solvent system and pH are critical for maintaining solubility and promoting efficient disulfide bond formation.[9]

Recommended Actions:

• pH Control: The optimal pH for disulfide formation is typically between 7.5 and 8.5.[10] A basic pH facilitates the deprotonation of the thiol group to the more reactive thiolate anion.

• Solvent System:

  • Aqueous Buffers: Use high pH buffers like ammonium bicarbonate or ammonium acetate.

  • Organic Co-solvents: Add organic solvents like acetonitrile, isopropanol, or DMSO (which also acts as a mild oxidant) to the aqueous buffer to improve the solubility of hydrophobic peptides.[6]

  • Denaturants: For highly aggregation-prone peptides, including a denaturant like 6 M Guanidine-HCl or Urea in the oxidation buffer can be effective.

• Peptide Concentration: Keep the peptide concentration low (typically < 0.1 mg/mL) to favor intramolecular cyclization over intermolecular oligomerization.

Key factors influencing disulfide bond formation.

Issue 3: Difficulty in Purification

The purification of cysteine-rich peptides by RP-HPLC can be challenging due to poor solubility, on-column aggregation, or co-elution of improperly folded isomers.

Question: My peptide gives broad peaks or elutes poorly during RP-HPLC purification. What can I do?

Answer:

Broad peaks are often a sign of aggregation or on-column misfolding. The free thiol groups of cysteine can also interact with the column matrix or other peptide molecules.

Recommended Actions:

• Use Reducing Agents: If the peptide is meant to be in a reduced state, ensure all buffers contain a reducing agent like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) to prevent oxidative dimerization.[9][11] Note that DTT can be incompatible with some metal affinity columns.[11]

• Modify HPLC Conditions:

  • Solvent Modifiers: Adjust the TFA concentration or switch to an alternative ion-pairing agent like formic acid.

  • Temperature: Running the purification at an elevated temperature (e.g., 40-60°C) can sometimes improve peak shape by disrupting aggregates.

• Purify Protected Intermediates: As described in the orthogonal strategy, it can be highly advantageous to purify Acm-protected intermediates. These are often more soluble and behave better on HPLC than the fully deprotected, reactive peptide.[6]

• Alternative Chromatography: For peptides that are difficult to purify by RP-HPLC, consider alternative methods like Ion Exchange Chromatography (IEX) or Immobilized Metal Affinity Chromatography (IMAC), if the peptide sequence is suitable.[12]

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose protecting group for cysteine in Fmoc SPPS if I only need to form one disulfide bond after cleavage?

A1: For routine synthesis of peptides where a single disulfide is formed post-cleavage and purification, Fmoc-Cys(Trt)-OH is the most common and cost-effective choice.[6] The Trt group is labile to standard TFA cleavage cocktails, yielding the free thiol ready for oxidation.

Q2: Can I form disulfide bonds while the peptide is still on the resin? What are the advantages?

A2: Yes, on-resin cyclization is a powerful technique. The main advantage is that the resin-bound peptide chains are pseudo-diluted, which strongly favors intramolecular disulfide bond formation over intermolecular oligomerization.[13][14] This often leads to higher yields of the desired cyclic monomer. This requires a cysteine protecting group that can be removed orthogonally while the peptide is resin-bound (e.g., Mmt).

Q3: My peptide is extremely hydrophobic and contains multiple cysteines. It aggregates during synthesis, oxidation, and purification. What advanced strategies can I try?

A3: For highly challenging sequences, a combination of advanced strategies is often necessary:

• Synthesis: Use pseudoproline dipeptides or Dmb/Hmb backbone protection to minimize aggregation during SPPS.[2]

• Solubility Tags: Consider synthesizing the peptide with a temporary, cleavable solubilizing tag (e.g., a string of arginines) to improve handling during oxidation and purification.

• Oxidative Folding: Use a specialized folding buffer containing a redox couple (e.g., reduced/oxidized glutathione) and a denaturant (Guanidine-HCl) to allow for gradual, controlled folding and disulfide shuffling to the thermodynamically most stable conformation.

Q4: How do I confirm that the correct disulfide bridges have been formed?

A4: Confirming disulfide connectivity is a complex analytical challenge. The primary method involves enzymatic digestion (e.g., with Trypsin or Chymotrypsin) of the peptide, followed by mass spectrometry (MS/MS) analysis of the resulting fragments. The masses of the fragments will indicate which cysteines are linked together. This is often compared to a digest of the reduced peptide to identify the disulfide-linked fragments.

References

• 1. peptide.com [peptide.com]
• 2. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 3. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. lifetein.com [lifetein.com]
• 11. researchgate.net [researchgate.net]
• 12. Purification of cysteine-containing synthetic peptides via selective binding of the alpha-amino group to immobilised Cu2+ and Ni2+ ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Disulfide bond formation in peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Battle in Boc-SPPS: Boc-Cys(Mbzl)-OH vs. Boc-Cys(Trt)-OH

For researchers, scientists, and drug development professionals navigating the complexities of solid-phase peptide synthesis (SPPS), the choice of protecting groups for cysteine residues is a critical decision that profoundly impacts synthesis efficiency, final peptide purity, and the strategic approach to disulfide bond formation. This guide provides an in-depth comparison of two commonly used cysteine derivatives in Boc-chemistry SPPS: Boc-Cys(Mbzl)-OH and Boc-Cys(Trt)-OH, supported by established experimental principles.

The tert-butyloxycarbonyl (Boc) strategy for SPPS relies on a graduated acid lability approach. The temporary Nα-Boc group is removed with a moderate acid, typically trifluoroacetic acid (TFA), while more stable protecting groups on the amino acid side chains are removed during the final cleavage step with a strong acid, such as anhydrous hydrogen fluoride (HF).[1][2] The selection of the thiol protecting group for cysteine is pivotal to prevent side reactions like oxidation and to ensure the desired disulfide bridging in the final peptide.

At a Glance: Key Differences

Feature	Boc-Cys(Mbzl)-OH	Boc-Cys(Trt)-OH
Protecting Group	p-Methylbenzyl (Mbzl)	Trityl (Trt)
Deprotection Condition	Strong acid (e.g., HF, TFMSA)[3][4]	Mild acid (e.g., TFA-based cocktails)[5][6]
Orthogonality in Boc-SPPS	Quasi-orthogonal; stable to repetitive TFA	Not fully orthogonal; labile to TFA
Racemization Risk	Generally low during coupling	Higher susceptibility to racemization[7][8]
Key Advantage	High stability during synthesis	Milder final cleavage conditions
Primary Disadvantage	Requires hazardous strong acids for cleavage	Potential for incomplete deprotection and side reactions from the stable trityl cation[6][8]

Chemical Structures and Deprotection Pathways

The fundamental difference between the two protecting groups lies in their acid lability, which dictates the final cleavage strategy.

Deprotection pathways for Mbzl and Trt groups.

Performance Comparison

Parameter	Boc-Cys(Mbzl)-OH	Boc-Cys(Trt)-OH	Justification
Stability during Synthesis	High	Moderate	The Mbzl group is highly stable to the repetitive TFA treatments used for Nα-Boc removal in long peptide sequences.[4] The Trt group, being more acid-labile, may exhibit some premature cleavage with repeated TFA exposure, although it is generally considered stable enough for most Boc-SPPS applications.
Racemization	Low	Higher	Cysteine derivatives are prone to racemization during activation and coupling.[8] The bulky Trt group has been shown to increase the susceptibility to racemization, particularly in Fmoc-SPPS, a principle that can be extrapolated to Boc-SPPS.[7]
Cleavage Efficiency	High with strong acid	Can be incomplete	The Mbzl group is reliably cleaved with strong acids like HF.[3] The cleavage of the Trt group is a reversible reaction, and incomplete removal can occur if the stable trityl cation is not effectively scavenged.[6]
Side Reactions during Cleavage	Alkylation by benzyl cations	Alkylation by trityl cations	Both deprotection methods generate reactive carbocations that can lead to side reactions with nucleophilic residues like tryptophan and methionine if not properly scavenged.[2][8]

Experimental Protocols

Detailed methodologies are crucial for the successful synthesis of cysteine-containing peptides. Below are representative protocols for the incorporation of Boc-Cys(Mbzl)-OH and Boc-Cys(Trt)-OH in manual Boc-SPPS and their respective final cleavage procedures.

General Boc-SPPS Cycle

General workflow for a Boc-SPPS cycle.

Protocol 1: Final Cleavage of Peptide-Cys(Mbzl) from Resin

WARNING: Anhydrous HF is extremely toxic and corrosive. This procedure must be performed by trained personnel in a specialized chemical fume hood with appropriate personal protective equipment.

• Resin Preparation: Dry the peptide-resin under vacuum for several hours.

• Scavenger Addition: Place the dried peptide-resin in a Teflon HF cleavage vessel. Add a scavenger mixture, typically anisole, to trap the benzyl carbocations generated during cleavage.

• HF Cleavage: Cool the vessel in a dry ice/acetone bath. Carefully condense anhydrous HF into the vessel. Allow the reaction to proceed at 0°C for 1-2 hours with stirring.

• HF Evaporation: Remove the HF under a stream of nitrogen or by vacuum.

• Peptide Precipitation and Washing: Triturate the remaining residue with cold diethyl ether to precipitate the crude peptide. Wash the peptide multiple times with cold ether.

• Extraction and Lyophilization: Dissolve the crude peptide in an appropriate aqueous solvent (e.g., 10% acetic acid) and lyophilize to obtain the peptide powder.

Protocol 2: Final Cleavage of Peptide-Cys(Trt) from Resin

• Resin Preparation: Swell the dry peptide-resin in dichloromethane (DCM).

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail, typically TFA/triisopropylsilane (TIS)/water (95:2.5:2.5 v/v/v). TIS acts as a scavenger for the trityl cation.

• Cleavage Reaction: Add the cleavage cocktail to the resin and allow the reaction to proceed at room temperature for 2-3 hours with occasional agitation.

• Peptide Precipitation and Washing: Filter the resin and collect the filtrate. Precipitate the peptide from the filtrate by adding cold diethyl ether. Centrifuge to pellet the peptide and wash several times with cold ether.

• Extraction and Lyophilization: Dissolve the crude peptide in an appropriate aqueous solvent and lyophilize.

Conclusion and Recommendations

The choice between Boc-Cys(Mbzl)-OH and Boc-Cys(Trt)-OH is a strategic one, dictated by the specific requirements of the peptide being synthesized and the laboratory's capabilities.

• Boc-Cys(Mbzl)-OH is the preferred choice for the synthesis of long peptides where the high stability of the protecting group is paramount to prevent premature deprotection and potential side reactions during the numerous TFA deprotection cycles. Its main drawback is the necessity of using hazardous HF for the final cleavage.

• Boc-Cys(Trt)-OH offers the significant advantage of a milder final cleavage protocol, avoiding the need for a specialized HF apparatus. However, researchers must be vigilant about the increased risk of racemization, especially with certain coupling reagents, and ensure the use of an effective scavenger cocktail to achieve complete deprotection and prevent side reactions from the stable trityl cation.

For routine syntheses of shorter peptides where the risk of premature deprotection is lower and access to an HF cleavage system is limited, Boc-Cys(Trt)-OH represents a practical and efficient option. For complex, lengthy peptide sequences where preserving stereochemical integrity and ensuring complete side-chain protection throughout the synthesis are the highest priorities, the robustness of the Mbzl group makes Boc-Cys(Mbzl)-OH the more reliable choice, provided the necessary equipment for HF cleavage is available.

References

• 1. chempep.com [chempep.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. bachem.com [bachem.com]
• 5. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 6. benchchem.com [benchchem.com]
• 7. Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis(1)(,)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]

A Comparative Guide to Mbzl and Acm Protecting Groups for Cysteine in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of protecting groups for the thiol functionality of cysteine is a critical determinant in the successful solid-phase peptide synthesis (SPPS) of complex peptides. The choice impacts not only the prevention of undesirable side reactions, such as oxidation and alkylation, but also dictates the strategy for forming specific disulfide bonds. This guide provides an objective comparison of two commonly employed cysteine protecting groups: the acid-labile 4-methoxybenzyl (Mbzl) group and the TFA-stable acetamidomethyl (Acm) group, supported by experimental data and detailed protocols.

At a Glance: Key Properties of Mbzl and Acm Protecting Groups

Feature	4-Methoxybenzyl (Mbzl)	Acetamidomethyl (Acm)
Chemical Structure	Benzyl group with a methoxy substituent at the 4-position	Acetamidomethyl group
Primary Deprotection Method	Strong acids (e.g., HF, TFMSA), TFA with scavengers	Oxidative methods (e.g., Iodine), heavy metal salts (e.g., Hg(OAc)₂, AgNO₃), Palladium complexes
Stability to TFA	Labile, requires scavengers for efficient removal.	Stable, allows for purification of the protected peptide post-TFA cleavage.
Orthogonality	Orthogonal to Acm and other groups removed by non-acidic methods.	Orthogonal to acid-labile groups like Trt and Mbzl.[1]
Primary Application	Boc-based SPPS, Fmoc-SPPS where acid-lability is desired.	Fmoc-based SPPS, especially for regioselective disulfide bond formation.
Common Side Reactions	S-alkylation by carbocations during cleavage.	Iodination of sensitive residues (Tyr, Trp, Met), S→O Acm shift in Ser/Thr-rich peptides.

Quantitative Comparison of Deprotection Efficiency

Direct head-to-head comparisons of deprotection yields under a variety of conditions are not extensively documented in single studies. However, data from different sources allow for a comparative analysis. A study using 2,2'-dithiobis(5-nitropyridine) (DTNP) in trifluoroacetic acid (TFA) provides a clear quantitative differentiation in reactivity.

Deprotection Reagent	Protecting Group	Equivalents of Reagent	Deprotection Achieved	Final Peptide Yield	Reference
DTNP in TFA with 2% thioanisole	Cys(Mbzl)	2	~100%	70%	[2]
DTNP in TFA with 2% thioanisole	Cys(Acm)	>15	~90%	62%	[2]

This data clearly indicates that the Mbzl group is significantly more labile to this specific deprotection cocktail than the Acm group, requiring far fewer equivalents of the reagent for complete removal.[2] Another study highlighted the relative lability of various cysteine protecting groups in a TFA/triisopropylsilane (TIS) (98/2) mixture, showing the order of lability to be Cys(Mbzl) > Cys(Acm).[3]

Logical Workflow for Protecting Group Selection

The choice between Mbzl and Acm is fundamentally driven by the overall synthetic strategy, particularly the desired disulfide bond architecture and the chemistry employed (Boc vs. Fmoc).

Caption: Decision workflow for selecting a cysteine protecting group.

Experimental Protocols

Synthesis of Protected Amino Acids

Protocol 1: Synthesis of Fmoc-Cys(Acm)-OH

This one-pot synthesis method is efficient for producing the Acm-protected cysteine building block.

• S-Alkylation: Dissolve L-cysteine hydrochloride monohydrate and N-(hydroxymethyl)acetamide in deionized water. Cool the solution in an ice bath and slowly add concentrated hydrochloric acid. Stir the reaction mixture at 0-10°C for 18-30 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• N-Fmoc Protection: To the aqueous solution of Cys(Acm)-OH from the previous step, add a solution of Fmoc-OSu in acetone. Adjust the pH of the reaction mixture to 7-8 using a sodium bicarbonate solution. Allow the reaction to proceed to completion as monitored by TLC.

• Work-up and Purification: Acidify the reaction mixture to precipitate the crude Fmoc-Cys(Acm)-OH. Collect the solid by filtration, wash with cold deionized water, and dry under vacuum. The crude product can be further purified by recrystallization or column chromatography.

Protocol 2: Synthesis of Fmoc-Cys(Mbzl)-OH

This protocol describes a typical procedure for the synthesis of the Mbzl-protected cysteine derivative.

• S-Alkylation: L-cysteine is reacted with 4-methoxybenzyl chloride in a suitable solvent system, such as aqueous ethanol, in the presence of a base (e.g., sodium hydroxide) to neutralize the generated HCl. The reaction progress is monitored by TLC.

• N-Fmoc Protection: After formation of S-(4-methoxybenzyl)-L-cysteine, the amino group is protected using Fmoc-OSu in a biphasic system of dioxane and water, with the pH maintained at 8-9 using sodium carbonate.

• Work-up and Purification: The reaction mixture is worked up by extraction and acidification to precipitate the product. The crude Fmoc-Cys(Mbzl)-OH is collected by filtration, washed, and dried. Purification is typically achieved by recrystallization.

Deprotection of Cysteine

Protocol 3: Deprotection of Cys(Mbzl) with Trifluoroacetic Acid (TFA)

This method is commonly used for the removal of the Mbzl group during the final cleavage step in Fmoc-SPPS.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of TFA containing scavengers to trap the generated 4-methoxybenzyl cation. A typical cocktail is TFA/triisopropylsilane (TIS)/water (95:2.5:2.5, v/v/v).

• Deprotection: Treat the peptide-resin with the cleavage cocktail for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and precipitate the peptide from the TFA solution by adding cold diethyl ether.

• Isolation: Centrifuge the mixture to pellet the peptide, decant the ether, and wash the pellet with cold ether. Dry the peptide under vacuum.

Protocol 4: Deprotection of Cys(Mbzl) with Hydrogen Fluoride (HF)

This is the standard method for Mbzl removal in Boc-SPPS.

• Preparation: Place the peptide-resin in a suitable HF cleavage apparatus with a scavenger such as anisole or p-cresol.

• HF Cleavage: Cool the reaction vessel to -5 to 0°C and condense liquid HF into the vessel. Stir the mixture at 0°C for 1-2 hours.

• HF Removal: Evaporate the HF under a stream of nitrogen.

• Peptide Precipitation and Isolation: Work up the residue by precipitating the peptide with cold diethyl ether, followed by washing and drying.

Protocol 5: On-Resin Deprotection and Cyclization of Cys(Acm) with Iodine

This protocol is widely used for the formation of disulfide bridges on the solid support.

• Resin Swelling: Swell the linear peptide-resin containing two Cys(Acm) residues in N,N-dimethylformamide (DMF).

• Iodine Treatment: Treat the resin with a solution of iodine (10 equivalents) in a mixture of DMF/H₂O (4:1, v/v).

• Reaction: Shake the reaction mixture at room temperature for 40-60 minutes.

• Washing: Filter the resin and wash sequentially with DMF, 2% ascorbic acid in DMF (to quench excess iodine), DMF, and dichloromethane (DCM).

• Cleavage: Cleave the cyclized peptide from the resin using a standard TFA cleavage cocktail.

Orthogonal Strategy for Regioselective Disulfide Bond Formation

The differential stability of Mbzl and Acm to various deprotection reagents allows for their use in an orthogonal strategy to direct the formation of multiple disulfide bonds in a specific pattern. A typical workflow involves the selective deprotection of one pair of cysteine residues while the other pair remains protected, followed by oxidation to form the first disulfide bond. Subsequently, the second protecting group is removed, and the second disulfide bond is formed.

References

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]

Orthogonal deprotection of Boc-Cys(Mbzl)-OH and other protected cysteines

For researchers, scientists, and drug development professionals, the strategic selection and removal of protecting groups for cysteine residues is a critical factor in the successful synthesis of complex peptides and proteins. This guide provides an objective comparison of the deprotection of Boc-Cys(Mbzl)-OH and other commonly used protected cysteines, supported by experimental data and detailed protocols.

The unique reactivity of the cysteine thiol group necessitates protection during peptide synthesis to prevent unwanted side reactions, such as oxidation and disulfide scrambling. The concept of "orthogonal" protection is paramount, allowing for the selective deprotection of one group in the presence of others, which is essential for the regioselective formation of multiple disulfide bonds.[1] This guide focuses on the deprotection of the widely used Boc-Cys(Mbzl)-OH and compares its performance with other key cysteine protecting groups.

Comparison of Cysteine Protecting Groups and Their Deprotection

The choice of a cysteine protecting group is dictated by its stability during peptide chain elongation and the specific conditions required for its removal. The following tables summarize the deprotection conditions, yields, and key characteristics of common cysteine protecting groups.

Protecting Group	Structure	Deprotection Reagent(s)	Typical Conditions	Typical Yield	Key Advantages	Key Disadvantages
Mbzl (4-Methylbenzyl)	4-CH₃-C₆H₄-CH₂-	HF, TFMSA, MsOH	HF/anisole; TFMSA/TFA	Good to High	Stable to TFA, useful in Boc SPPS.	Requires strong, hazardous acids for removal.
Trt (Trityl)	(C₆H₅)₃C-	TFA, HCl/HOAc	1-5% TFA in DCM with scavengers	High	Highly acid-labile, allows for on-resin manipulation.[2]	Can be sterically bulky.
Acm (Acetamidomethyl)	CH₃CONHCH₂-	I₂, Hg(OAc)₂, AgOTf	I₂ in MeOH or DMF/H₂O	Variable, can be high	Orthogonal to acid- and base-labile groups.[3]	Removal can require toxic heavy metals or harsh oxidation.[3]
StBu (S-tert-butylthio)	(CH₃)₃CS-	Reducing agents (DTT, TCEP)	DTT or TCEP in solution	Can be sluggish	Orthogonal to acid- and oxidation-labile groups.[3]	Deprotection can be slow and sequence-dependent.[4]
Mmt (4-Methoxytrityl)	4-CH₃O-C₆H₄(C₆H₅)₂C-	Dilute TFA, HOBt	1-2% TFA in DCM with scavengers	High	Very acid-labile, suitable for selective on-resin deprotection.[2]	May not be stable to repeated mild acid treatments.
Mob (4-Methoxybenzyl)	4-CH₃O-C₆H₄-CH₂-	HF, TFMSA, DTNP	HF/anisole; DTNP/TFA	~90% with DTNP[5]	More acid-labile than Mbzl.	Still requires strong acid for complete removal.
Thp (Tetrahydropyranyl)	C₅H₉O-	TFA	TFA during final cleavage	High	Reduces racemization during coupling.	Introduces a temporary diastereomeric center.[3]

Experimental Protocols

Detailed methodologies for the deprotection of key cysteine protecting groups are provided below.

Protocol 1: Deprotection of Boc-Cys(Mbzl)-OH

This protocol involves a two-stage deprotection strategy.

Stage 1: Removal of the N-terminal Boc group

• Dissolution: Dissolve the Boc-protected peptide in anhydrous dichloromethane (DCM) to a concentration of 0.1-0.5 M in a round-bottom flask.[6]

• Acidification: Cool the solution to 0°C and add trifluoroacetic acid (TFA) dropwise to a final concentration of 20-50% (v/v).[6][7]

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours, monitoring the reaction progress by TLC or LC-MS.[7]

• Work-up: Concentrate the reaction mixture under reduced pressure. Redissolve the residue in a suitable organic solvent and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid. Separate the organic layer, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate to yield the TFA salt of the amine.[6]

Stage 2: Removal of the S-Mbzl group with Hydrogen Fluoride (HF)

Caution: HF is extremely corrosive and toxic. This procedure must be performed in a specialized HF cleavage apparatus within a certified fume hood by trained personnel.

• Preparation: Place the peptide-resin in the HF reaction vessel with a Teflon-coated stir bar. Add scavengers such as anisole (1 mL per 0.2 mmol of peptide) to trap the liberated benzyl cations.[8]

• HF Distillation: Cool the reaction vessel in a dry ice/methanol bath. Distill anhydrous HF (approximately 10 mL per 0.2 mmol of peptide) into the vessel.[8]

• Cleavage: Stir the mixture at 0-5°C for 30-60 minutes.[8]

• HF Removal: Evaporate the HF under a stream of nitrogen.

• Peptide Precipitation: Wash the resin with a small amount of TFA and precipitate the peptide by adding 8-10 volumes of cold diethyl ether.[8]

• Isolation: Collect the precipitated peptide by centrifugation or filtration and wash with cold ether.

Protocol 2: On-Resin Deprotection of Cys(Mmt)

• Resin Swelling: Swell the Mmt-protected peptidyl-resin in DCM.[2]

• Deprotection Cocktail: Prepare a solution of 1-2% TFA and 5% triisopropylsilane (TIS) in DCM.[9][10]

• Reaction: Treat the resin with the deprotection cocktail (approximately 10 mL per gram of resin) and gently agitate for 2-10 minutes. Repeat this treatment 3-5 times until the deprotection is complete, which can be monitored by the disappearance of the yellow color of the trityl cation upon addition of a drop of TFA to a few beads.[9][10]

• Washing: Wash the resin thoroughly with DCM, followed by a neutralization wash with 1-10% N,N-diisopropylethylamine (DIEA) in N,N-dimethylformamide (DMF), and finally with DMF to prepare for the next synthetic step.[9]

Protocol 3: On-Resin Deprotection of Cys(Acm) and Disulfide Bond Formation with Iodine

• Resin Swelling: Swell the Acm-protected peptidyl-resin in DMF.[11]

• Iodine Solution: Prepare a solution of iodine (typically 10 equivalents relative to the peptide) in a mixture of DMF and water (e.g., 4:1 v/v).[11][12]

• Oxidation: Add the iodine solution to the resin and shake the mixture at room temperature for 30-60 minutes.[11]

• Washing: Filter the resin and wash thoroughly with DMF to remove excess iodine. A wash with a 2% ascorbic acid solution in DMF can also be used to quench any remaining iodine.[12]

Protocol 4: Deprotection of Cys(StBu) with a Reducing Agent

• Dissolution: Dissolve the StBu-protected peptide in a suitable solvent.

• Reduction: Add a reducing agent such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).[3]

• Reaction: Allow the reaction to proceed, monitoring by HPLC or LC-MS. The reaction time can be variable and may require optimization.[3][4]

• Purification: Purify the deprotected peptide using standard chromatographic techniques.

Visualizing Orthogonal Deprotection in Peptide Synthesis

The following diagrams illustrate the logical flow of solid-phase peptide synthesis (SPPS) with orthogonal cysteine protection and the classification of common cysteine protecting groups.

References

• 1. nbinno.com [nbinno.com]
• 2. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Boc Deprotection - TFA [commonorganicchemistry.com]
• 8. peptide.com [peptide.com]
• 9. peptide.com [peptide.com]
• 10. biotage.com [biotage.com]
• 11. benchchem.com [benchchem.com]
• 12. peptide.com [peptide.com]

A Comparative Guide to the LC-MS Analysis of Peptides Synthesized with Boc-Cys(Mbzl)-OH

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the choice of protecting groups is a critical decision that influences not only the synthetic strategy but also the subsequent analytical characterization. This guide provides an objective comparison of the performance of Boc-Cys(Mbzl)-OH in solid-phase peptide synthesis (SPPS) and the subsequent LC-MS analysis, benchmarked against common alternatives.

The tert-butyloxycarbonyl (Boc) protecting group for the N-terminus, paired with a benzyl-type (Bzl) protecting group for the cysteine thiol, such as 4-methylbenzyl (Mbzl), is a classic strategy in peptide synthesis.[1] The Mbzl group is stable to the moderately acidic conditions used for Boc removal (e.g., trifluoroacetic acid, TFA) and is typically cleaved during the final step with strong acids like hydrofluoric acid (HF).[1][2] Understanding the implications of this choice on the final LC-MS analysis is crucial for quality control, impurity profiling, and overall success of the synthetic project.

Performance Comparison with Alternative Cysteine Protecting Groups

The selection of a cysteine protecting group affects crude peptide purity, potential side reactions, and the characteristics of the peptide in the mass spectrometer. Below is a comparative summary of Boc-Cys(Mbzl)-OH and two common alternatives: Boc-Cys(Trt)-OH and Boc-Cys(Acm)-OH.

Feature	Boc-Cys(Mbzl)-OH	Boc-Cys(Trt)-OH	Boc-Cys(Acm)-OH
Nα-Protection Strategy	Boc/Bzl	Boc/Bzl or Fmoc/tBu	Boc/Bzl or Fmoc/tBu
Side-Chain Protection	4-Methylbenzyl (Mbzl)	Trityl (Trt)	Acetamidomethyl (Acm)
Deprotection Condition	Strong acid (HF, TFMSA)[2]	Mild acid (TFA)[3]	Oxidative (Iodine) or heavy metals (Hg(OAc)₂)[1]
Orthogonality	Not fully orthogonal with Boc (graded acid lability)[4]	Orthogonal to Acm and other stable groups	Orthogonal to acid-labile groups (e.g., Trt)[5]
Common Side Reactions	S-alkylation by carbocations during cleavage[6]	Premature deprotection; S-alkylation from resin linker fragments[7][8]	Incomplete removal, potential for side reactions with iodine[5]
LC-MS/MS Behavior	Prone to neutral loss of the benzyl group (91 Da) during CID.[9]	Highly labile in the gas phase, often cleaved in-source.[9]	Generally stable under standard ESI and MALDI conditions.[9]

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative protocols for the synthesis of a model peptide (e.g., H-Tyr-Cys-Phe-NH₂) using Boc-Cys(Mbzl)-OH, cleavage from the resin, and subsequent LC-MS analysis.

Boc-SPPS of a Cysteine-Containing Peptide

• Resin Preparation : Start with a suitable resin, such as MBHA resin for a C-terminal amide. Swell the resin in dichloromethane (DCM) for 30 minutes.

• First Amino Acid Coupling : Couple Boc-Phe-OH to the resin using a standard coupling agent like HBTU/DIEA in DMF for 1-2 hours.

• Boc Deprotection : Remove the Boc group with 50% TFA in DCM for 30 minutes. Wash with DCM, isopropanol, and then DCM again.[2]

• Neutralization : Neutralize the resin with 10% DIEA in DCM for 10 minutes and wash with DCM.[2]

• Coupling of Boc-Cys(Mbzl)-OH : Dissolve Boc-Cys(Mbzl)-OH, HBTU, and DIEA in DMF and add to the resin. Allow to react for 1-2 hours.

• Repeat Deprotection and Neutralization .

• Final Amino Acid Coupling : Couple Boc-Tyr(Bzl)-OH using the same procedure.

• Final Deprotection : Remove the final Boc group.

• Washing and Drying : Wash the peptide-resin with DMF, DCM, and methanol, then dry under vacuum.

Cleavage and Deprotection (HF Cleavage)

• Preparation : Place the dried peptide-resin in an HF cleavage apparatus. Add a scavenger cocktail (e.g., anisole, p-cresol).

• HF Cleavage : Cool the apparatus to -10°C and condense liquid HF into the vessel. Stir the mixture at 0°C for 1-2 hours.

• HF Evaporation : Evaporate the HF under a stream of nitrogen.

• Peptide Precipitation : Wash the resin with cold diethyl ether to precipitate the crude peptide.

• Extraction and Lyophilization : Extract the peptide from the resin with a suitable solvent (e.g., 10% acetic acid in water) and lyophilize to obtain the crude peptide powder.

LC-MS Analysis

• Sample Preparation : Dissolve the lyophilized crude peptide in a suitable solvent, such as 50% acetonitrile/water with 0.1% formic acid, to a concentration of approximately 1 mg/mL.

• LC Separation :

  • Column : C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A : 0.1% formic acid in water.

  • Mobile Phase B : 0.1% formic acid in acetonitrile.

  • Gradient : A linear gradient from 5% to 95% B over a suitable time (e.g., 15-30 minutes).

  • Flow Rate : 0.2-0.4 mL/min.

  • Column Temperature : 30-40°C.

• MS Detection :

  • Ionization Source : Electrospray ionization (ESI) in positive ion mode.

  • MS1 Scan Range : m/z 200-2000.

  • MS/MS : Data-dependent acquisition (DDA) of the top 3-5 most intense ions from the MS1 scan.

  • Collision Energy : Use a stepped or optimized collision energy to induce fragmentation.

Visualizing the Workflow and Logic

Diagrams created using Graphviz (DOT language) help to visualize the experimental and logical workflows.

Caption: Boc-SPPS workflow for a cysteine-containing peptide.

Caption: Orthogonal strategy for multi-disulfide peptides.

Conclusion

The use of Boc-Cys(Mbzl)-OH is a robust and well-established method for the synthesis of peptides, particularly within a Boc/Bzl strategy. However, it requires strong acid for final cleavage, which may not be suitable for all peptides or laboratory settings. The choice of cysteine protecting group has a direct impact on the LC-MS analysis, influencing potential side products and the fragmentation patterns observed in MS/MS. A thorough understanding of these differences is essential for the successful synthesis, purification, and characterization of cysteine-containing peptides. Researchers should select a protection strategy based on the specific requirements of their target peptide, considering the desired disulfide bond architecture and the available analytical instrumentation.

References

• 1. bachem.com [bachem.com]
• 2. benchchem.com [benchchem.com]
• 3. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Side reactions in the SPPS of Cys-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Characterization of Disulfide Bridges Formed from Boc-Cys(Mbzl)-OH

For Researchers, Scientists, and Drug Development Professionals

The precise formation and characterization of disulfide bridges are critical for the synthesis of structurally and functionally accurate peptides and proteins. The use of Nα-Boc-S-(4-methylbenzyl)-L-cysteine, Boc-Cys(Mbzl)-OH, represents a classical and robust approach, particularly within Boc/Bzl solid-phase peptide synthesis (SPPS). This guide provides a comprehensive comparison of this method with modern orthogonal strategies employing Fmoc-based chemistry. We present a detailed analysis of experimental data, in-depth protocols for disulfide bond formation and characterization, and visual workflows to aid in the strategic selection of the most suitable methodology for your research and development needs.

Performance Comparison of Cysteine Protecting Groups

The choice of the cysteine-protecting group is a pivotal decision in peptide synthesis, directly impacting the strategy for disulfide bond formation, overall yield, and purity of the final product. The 4-methylbenzyl (Mbzl) group, used in conjunction with Boc-amino acids, is known for its high stability during synthesis, requiring strong acid cleavage for removal. This contrasts with the milder conditions used for many Fmoc-compatible protecting groups, which allows for sequential and regioselective disulfide bond formation.

Protecting Group	Derivative	Deprotection Conditions	Strategy	Key Advantages	Key Disadvantages
4-Methylbenzyl (Mbzl)	Boc-Cys(Mbzl)-OH	Strong acid (e.g., HF, TFMSA)[1][2][3][4][5]	Single-pot oxidation	High stability during SPPS, suitable for long peptides.[1]	Harsh cleavage conditions can lead to side reactions; not suitable for regioselective formation of multiple disulfide bonds.[2]
Acetamidomethyl (Acm)	Fmoc-Cys(Acm)-OH	Iodine (I₂) for simultaneous deprotection and oxidation; Mercury(II) acetate for thiol liberation.[6][7][8][9]	Orthogonal	Stable to both acid and base; allows for sequential disulfide bond formation.[6][9]	Removal can require toxic heavy metals or harsh oxidation conditions.[6]
Trityl (Trt)	Fmoc-Cys(Trt)-OH	Mild acid (e.g., 1-5% TFA in DCM) or standard TFA cleavage cocktail.[6][8]	Orthogonal	Easily removed under mild acidic conditions.[6]	Can be prematurely cleaved during prolonged synthesis; potential for side reactions.
4-Methoxytrityl (Mmt)	Fmoc-Cys(Mmt)-OH	Very mild acid (e.g., 0.5-2% TFA in DCM).[6][7][8]	Orthogonal	Highly acid-labile, allowing for selective deprotection on-resin.[6][7]	May not be stable enough for very long and complex syntheses.
tert-Butylthio (StBu)	Fmoc-Cys(StBu)-OH	Reducing agents (e.g., TCEP, β-mercaptoethanol).[6][10]	Orthogonal	Stable to both acidic and basic conditions.[6]	Deprotection requires reducing agents which must be removed before oxidation.

Experimental Protocols

I. Disulfide Bridge Formation from Boc-Cys(Mbzl)-OH

This method involves the global deprotection of all side-chain protecting groups, including the Mbzl group from cysteine residues, using a strong acid, followed by oxidation in solution to form the disulfide bond(s).

A. HF Cleavage and Deprotection

Caution: Anhydrous hydrogen fluoride (HF) is extremely corrosive and toxic. This procedure must be performed in a specialized, well-ventilated fume hood with appropriate personal protective equipment.

• Preparation: Place the peptidyl-resin (e.g., 1 g) in a Kel-F HF cleavage vessel. Add a magnetic stir bar.

• Scavengers: Add appropriate scavengers to the vessel to prevent side reactions. A common cocktail is p-cresol (1.0 mL/g resin) and p-thiocresol (0.25 mL/g resin) to scavenge benzyl cations generated during cleavage.[2]

• HF Distillation: Cool the cleavage vessel to -78 °C using a dry ice/acetone bath. Distill anhydrous HF (approximately 10 mL/g resin) into the vessel.

• Cleavage Reaction: Warm the vessel to 0 °C and stir the reaction mixture for 1-2 hours. The Mbzl group is cleaved during this step.[2][3][4][5]

• HF Removal: Remove the HF by evaporation under a stream of nitrogen.

• Peptide Precipitation and Washing: Precipitate the crude peptide by adding cold diethyl ether. Wash the peptide pellet multiple times with cold diethyl ether to remove scavengers and cleavage byproducts. Dry the peptide under vacuum.

B. Air Oxidation for Disulfide Bond Formation

• Dissolution: Dissolve the crude, deprotected peptide in an aqueous buffer at a low concentration (0.1-1 mg/mL) to favor intramolecular disulfide bond formation. A suitable buffer is 0.1 M ammonium bicarbonate, pH 8.0-8.5.

• Oxidation: Stir the solution vigorously, open to the atmosphere, for 12-48 hours. The reaction can be monitored by RP-HPLC.[1]

• Lyophilization: Once the oxidation is complete (indicated by the disappearance of the reduced peptide peak and the appearance of the oxidized product peak in the HPLC chromatogram), lyophilize the solution to obtain the crude cyclized peptide.

• Purification: Purify the peptide by preparative RP-HPLC.

II. Characterization of Disulfide Bridges

A. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a primary tool for monitoring the progress of disulfide bond formation and assessing the purity of the final product.

• System: A standard analytical HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[11][12]

• Mobile Phase B: 0.1% TFA in acetonitrile.[11][12]

• Gradient: A linear gradient of 5-95% Mobile Phase B over 30 minutes is typically used to elute peptides.

• Detection: Monitor the elution profile at 214 nm and 280 nm.

• Analysis: The formation of a disulfide bond generally results in a more compact structure, leading to a shorter retention time on the RP-HPLC column compared to the linear, reduced peptide. The presence of a single, sharp peak indicates a high purity of the oxidized product.

B. Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the correct molecular weight of the oxidized peptide and for determining the connectivity of disulfide bridges.

• Sample Preparation:

  • Non-reduced sample: Dissolve the purified oxidized peptide in a suitable solvent (e.g., 50% acetonitrile/water with 0.1% formic acid).

  • Reduced sample: Dissolve the purified oxidized peptide in the same solvent and add a reducing agent such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) to a final concentration of 10-20 mM. Incubate for 30 minutes at 37 °C.

• Analysis: Analyze both the non-reduced and reduced samples by electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry.[13][14][15][16][17]

• Interpretation:

  • The non-reduced sample should show a molecular weight corresponding to the oxidized peptide (loss of 2 Da for each disulfide bond formed).

  • The reduced sample will show a molecular weight 2 Da higher for each disulfide bond that was present.

  • For peptides with multiple cysteines, peptide mapping under non-reducing and reducing conditions can be performed. This involves enzymatic digestion (e.g., with trypsin or chymotrypsin) followed by LC-MS/MS analysis to identify the specific cysteine residues involved in each disulfide bond.[13][14][16][17]

C. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed three-dimensional structural information, including the conformation of the peptide backbone and the proximity of cysteine residues, thereby confirming the disulfide bond pattern.[18][19][20]

• Sample Preparation: Dissolve the purified peptide in a suitable deuterated solvent (e.g., H₂O/D₂O 9:1 or a buffered solution in D₂O) to a concentration of 1-5 mM.

• Data Acquisition: Acquire a series of 1D and 2D NMR spectra, such as COSY, TOCSY, and NOESY.

• Analysis:

  • Assign the proton resonances using the COSY and TOCSY spectra.

  • Use the NOESY spectrum to identify through-space correlations between protons. The presence of NOEs between protons on different cysteine residues that are close in space provides direct evidence for a disulfide bond between them.[18]

  • The overall 3D structure can be calculated based on the collected NMR restraints, which will show the disulfide connectivity.

Visualizing the Workflow

Caption: Comparative workflow for disulfide bridge formation.

Caption: Logic diagram for disulfide bridge characterization.

References

• 1. bachem.com [bachem.com]
• 2. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Anhydrous Hydrogen Fluoride Cleavage in Boc Solid Phase Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. peptidetherapeutics.org [peptidetherapeutics.org]
• 8. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 9. Fmoc-Cys(Acm)-Cys(Acm)-OH: Precision Peptide Tool | Advent [adventchembio.com]
• 10. digital.csic.es [digital.csic.es]
• 11. benchchem.com [benchchem.com]
• 12. rsc.org [rsc.org]
• 13. sciex.com [sciex.com]
• 14. Direct mass spectrometric characterization of disulfide linkages - PMC [pmc.ncbi.nlm.nih.gov]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Mapping disulfide bonds from sub-micrograms of purified proteins or micrograms of complex protein mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Assignment of Disulfide Bonds in Proteins by Chemical Cleavage and Peptide Mapping by Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 18. NMR-Based Mapping of Disulfide Bridges in Cysteine-Rich Peptides: Application to the μ-Conotoxin SxIIIA - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. espace.library.uq.edu.au [espace.library.uq.edu.au]

Purity Analysis of Synthetic Peptides Containing Boc-Cys(Mbzl)-OH by HPLC: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in synthetic peptide production, ensuring the purity of the final product is a critical step. High-Performance Liquid Chromatography (HPLC) stands as the principal analytical technique for this purpose. This guide offers an objective comparison of various HPLC methodologies for the purity analysis of synthetic peptides containing the protected amino acid, Boc-Cys(Mbzl)-OH (Nα-tert-butyloxycarbonyl-S-4-methylbenzyl-L-cysteine). The inclusion of this protected cysteine, with its hydrophobic S-4-methylbenzyl group, presents specific challenges and considerations in the development of effective analytical methods.

The purity of a synthetic peptide is a crucial determinant of its biological activity, safety, and overall reliability in research and therapeutic applications. Impurities, which can arise during solid-phase peptide synthesis (SPPS), may include deletion sequences, truncated peptides, products of side-chain reactions, or incompletely deprotected species. For peptides containing Boc-Cys(Mbzl)-OH, the hydrophobicity of the 4-methylbenzyl (Mbzl) protecting group can influence the chromatographic behavior of the peptide and its impurities, necessitating careful optimization of HPLC parameters.

This guide explores the performance of different reversed-phase HPLC (RP-HPLC) columns and mobile phase modifiers in the analysis of a model peptide containing Boc-Cys(Mbzl)-OH. Furthermore, it introduces orthogonal techniques that can provide a more comprehensive purity profile.

Comparison of Key Performance Metrics

The selection of an appropriate HPLC method for purity analysis involves a trade-off between resolution, analysis time, and the physicochemical properties of the peptide and its potential impurities. Below is a summary of the expected performance of different RP-HPLC columns for the analysis of a synthetic peptide containing Boc-Cys(Mbzl)-OH.

Parameter	RP-HPLC with C18 Column	RP-HPLC with Phenyl-Hexyl Column
Principle of Separation	Primarily hydrophobic interactions.	Mixed-mode interactions (hydrophobic and π-π).[1]
Selectivity	Excellent for general peptide hydrophobicity.[2]	Enhanced for aromatic residues, offering alternative selectivity.[1]
Expected Purity (%)	95.2	94.8
Resolution of Main Impurity	2.1	1.9
Analysis Time (minutes)	25	25
Peak Shape	Generally sharp with appropriate ion-pairing agents.[2]	Can offer improved peak shape for certain peptides.

This data is representative and intended for illustrative purposes. Actual results may vary based on the specific peptide sequence, instrumentation, and method conditions.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for accurate and reliable peptide purity analysis. The following are representative protocols for the RP-HPLC methods discussed.

Protocol 1: RP-HPLC Purity Analysis on a C18 Column

Objective: To determine the purity of a synthetic peptide containing Boc-Cys(Mbzl)-OH by separating it from synthesis-related impurities based on hydrophobicity.

Instrumentation: Standard HPLC system with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water.[3]

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.[3]

• Gradient: 10-90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.[4]

• Column Temperature: 30°C.

• Detection: UV at 220 nm.

• Sample Preparation: The peptide is dissolved in Mobile Phase A at a concentration of 1 mg/mL and filtered through a 0.22 µm filter.

Protocol 2: RP-HPLC Purity Analysis on a Phenyl-Hexyl Column

Objective: To achieve an alternative selectivity profile for the purity analysis of a synthetic peptide containing Boc-Cys(Mbzl)-OH, potentially resolving impurities that co-elute on a C18 column.

Instrumentation: Standard HPLC system with a UV detector.

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: 10-90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 220 nm.

• Sample Preparation: The peptide is dissolved in Mobile Phase A at a concentration of 1 mg/mL and filtered through a 0.22 µm filter.

Orthogonal Analytical Methods

While RP-HPLC is a powerful tool, employing orthogonal methods can provide a more complete picture of peptide purity. These methods separate compounds based on different physicochemical properties, increasing the likelihood of detecting co-eluting impurities.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC separates compounds based on their hydrophilicity, which is the opposite of RP-HPLC.[5] This technique is particularly useful for highly polar peptides or for resolving impurities that are structurally similar but differ in polarity.[6]

• Ion-Exchange Chromatography (IEC): IEC separates molecules based on their net charge. This method can be valuable for identifying and quantifying impurities with different charge states, such as those arising from deamidation or the presence of acidic or basic side-products.

Mandatory Visualizations

To better illustrate the processes involved, the following diagrams have been generated using Graphviz.

Caption: General workflow for Boc-based solid-phase peptide synthesis and subsequent HPLC purity analysis.

Caption: Orthogonal HPLC approaches for comprehensive peptide purity profiling.

References

• 1. support.waters.com [support.waters.com]
• 2. researchgate.net [researchgate.net]
• 3. renyi.hu [renyi.hu]
• 4. digital.csic.es [digital.csic.es]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Effect of anionic ion-pairing reagent concentration (1–60 mM) on reversed-phase liquid chromatography elution behaviour of peptides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability of the Methoxybenzyl (Mbzl) Protecting Group in Various Cleavage Cocktails

For researchers, scientists, and drug development professionals engaged in multi-step organic synthesis, the strategic selection and cleavage of protecting groups are paramount to achieving high yields and purity. The p-methoxybenzyl (Mbzl or PMB) group is a widely utilized protecting group for alcohols, phenols, and other functionalities due to its general stability and the variety of methods available for its removal.[1] This guide provides an objective comparison of the stability and lability of the Mbzl group in different cleavage cocktails, supported by experimental data and detailed protocols.

Overview of Mbzl Group Cleavage Strategies

The cleavage of the Mbzl group can be broadly categorized into three main strategies: acidic cleavage, oxidative cleavage, and Lewis acid-catalyzed cleavage. The choice of method depends on the overall synthetic strategy, the presence of other protecting groups, and the sensitivity of the substrate to the reaction conditions. The Mbzl group's utility is enhanced by its ability to be removed under conditions that are orthogonal to many other common protecting groups, such as the benzyl (Bn) group.[2]

Comparison of Cleavage Cocktails

The following tables summarize the performance of various cleavage cocktails for the deprotection of Mbzl ethers. The data presented is a synthesis of information from multiple sources to provide a comparative overview.

Table 1: Acidic Cleavage Cocktails for Mbzl Deprotection

Cleavage Cocktail	Typical Conditions	Substrate Scope	Advantages	Disadvantages
Trifluoroacetic acid (TFA) / Dichloromethane (DCM)	10-90% TFA in DCM, 0°C to rt	Broad, commonly used for peptides and complex molecules.[1]	High efficiency, relatively mild for some substrates.	Can cleave other acid-labile groups (e.g., Boc, Trt). Requires scavengers for sensitive residues.[3][4]
CBr4 / Methanol	Catalytic CBr4, refluxing MeOH	Alcohols and phenols	Mild, selective in the presence of benzyl ethers and other functional groups.[5]	May be slow, requires heat.[5]
POCl3 / Dichloroethane	POCl3, rt	PMB esters	Effective for esters, does not affect benzyl ethers or Boc-carbamates.[1]	Reagent is corrosive and moisture-sensitive.

Table 2: Oxidative Cleavage Cocktails for Mbzl Deprotection

Cleavage Cocktail	Typical Conditions	Substrate Scope	Advantages	Disadvantages
2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)	DDQ in a suitable solvent (e.g., DCM/H2O)	Broad, particularly for alcohols	High selectivity for Mbzl over Bn ethers, mild conditions.[2]	Can react with other electron-rich moieties.[6] Stoichiometric amounts of DDQ required.
Ceric Ammonium Nitrate (CAN)	CAN in aqueous acetonitrile	Broad	Effective for deprotection.[2]	Use of a heavy metal reagent, potential for side reactions.
Methyl(trifluoromethyl)dioxirane	In situ generation in aqueous acetonitrile	Broad	Tolerates various functional groups.[7]	Reagent needs to be freshly prepared.

Table 3: Lewis Acid-Catalyzed Cleavage Cocktails for Mbzl Deprotection

Cleavage Cocktail	Typical Conditions	Substrate Scope	Advantages	Disadvantages
AlCl3 / Anisole	AlCl3 in anhydrous DCM with anisole as a scavenger, -50°C	PMB esters	Effective at low temperatures.[1]	Requires careful temperature control and anhydrous conditions.
TMSCl-SnCl2 / Anisole	TMSCl, SnCl2 in the presence of anisole	General	Lewis acidic conditions.[5]	Use of tin reagent.
CeCl3·7H2O-NaI	CeCl3·7H2O, NaI in a suitable solvent	General	Milder alternative to some stronger Lewis acids.[5]	Requires a salt additive.

Experimental Protocols

Protocol 1: Cleavage of Mbzl Ether using Trifluoroacetic Acid (TFA)

This protocol is adapted from procedures used in solid-phase peptide synthesis for the deprotection of Mbzl-protected selenocysteine.[4][8]

• Preparation of the Cleavage Cocktail: Prepare a cleavage cocktail consisting of TFA, triethylsilane (TES) as a scavenger, and thioanisole. A typical mixture is 96:2:2 (v/v/v) of TFA:TES:thioanisole.[4][8] For substrates sensitive to strong acid, a lower concentration of TFA (e.g., 10% in DCM) can be used.[1]

• Deprotection Reaction: Dissolve the Mbzl-protected substrate in the cleavage cocktail.

• Incubation: Stir the reaction mixture at room temperature or elevated temperature (e.g., 40°C) for a period ranging from 1 to 4 hours, monitoring the reaction by a suitable method (e.g., TLC or LC-MS).[4][8]

• Work-up: After completion, concentrate the reaction mixture under reduced pressure. Co-evaporate with a suitable solvent (e.g., toluene) to remove residual TFA.

• Purification: Purify the deprotected product by an appropriate method, such as flash chromatography or recrystallization.

Protocol 2: Oxidative Cleavage of Mbzl Ether using DDQ

This protocol is a general procedure for the selective deprotection of Mbzl ethers.[2]

• Reaction Setup: Dissolve the Mbzl-protected alcohol in a mixture of dichloromethane (DCM) and water (e.g., 18:1 v/v).

• Addition of DDQ: Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (typically 1.1-1.5 equivalents) to the solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is often complete within 1-2 hours.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizing Reaction Pathways and Workflows

Diagram 1: General Cleavage Pathways for the Mbzl Group

Caption: General mechanisms for Mbzl group removal.

Diagram 2: Experimental Workflow for Mbzl Cleavage and Analysis

Caption: A typical workflow for Mbzl deprotection.

Conclusion

The methoxybenzyl (Mbzl) protecting group offers a versatile option for the protection of various functional groups. Its stability profile allows for its use in complex synthetic routes, while the availability of multiple, orthogonal cleavage methods provides flexibility in deprotection strategies. The choice of the cleavage cocktail should be carefully considered based on the specific substrate and the presence of other functional groups. For acid-sensitive substrates, oxidative or milder Lewis acid-catalyzed methods are preferable. Conversely, for robust molecules, the efficiency of strong acidic cleavage with appropriate scavengers can be advantageous. The data and protocols presented in this guide aim to assist researchers in making informed decisions for the successful application and removal of the Mbzl protecting group in their synthetic endeavors.

References

• 1. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. kiesslinglab.com [kiesslinglab.com]
• 3. researchgate.net [researchgate.net]
• 4. Facile removal of 4-methoxybenzyl protecting group from selenocysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Facile removal of 4-methoxybenzyl protecting group from selenocysteine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Complex Peptides Using Boc-Cys(Mbzl)-OH

For Researchers, Scientists, and Drug Development Professionals

The synthesis of complex peptides, particularly those containing multiple cysteine residues, presents significant challenges in solid-phase peptide synthesis (SPPS). The strategic selection of cysteine-protecting groups is paramount to prevent side reactions and to orchestrate the correct formation of disulfide bonds, which are often critical for the peptide's structure and biological function. This guide provides a comparative analysis of Nα-Boc-S-(4-methylbenzyl)-L-cysteine (Boc-Cys(Mbzl)-OH) against other common S-protecting groups within the Boc/Bzl strategy, using the synthesis of α-conotoxin GI as a case study.

Introduction to Cysteine Protection in Boc-SPPS

In the Boc/Bzl strategy for SPPS, the temporary Nα-Boc group is removed by moderate acid (e.g., trifluoroacetic acid, TFA), while more stable, benzyl-based side-chain protecting groups are removed during the final cleavage step with a strong acid, typically anhydrous hydrogen fluoride (HF).[1][2] Cysteine's reactive thiol side chain necessitates protection to avoid oxidation and alkylation during synthesis.[1]

Boc-Cys(Mbzl)-OH is a frequently used derivative in Boc-SPPS. The 4-methylbenzyl (Mbzl) group is a benzyl-type protecting group that is stable to the repetitive TFA treatments used for Nα-Boc removal but is readily cleaved by HF.[3] This stability makes it a reliable choice for the synthesis of long or complex peptides.

Performance Comparison of Cysteine Protecting Groups

The choice of a cysteine protecting group impacts crude peptide purity, overall yield, and the strategy for disulfide bond formation. Below is a comparative summary of Boc-Cys(Mbzl)-OH and two common alternatives: Boc-Cys(Acm)-OH and Boc-Cys(Trt)-OH. The data are representative for the synthesis of a moderately complex peptide like α-conotoxin GI, based on typical outcomes reported in the literature.

Protecting Group Derivative	Deprotection Condition	Key Advantages	Key Disadvantages	Typical Crude Purity (%)	Overall Yield (%)
Boc-Cys(Mbzl)-OH	Anhydrous HF	High stability to TFA; Cleaved simultaneously with resin cleavage.	Requires hazardous HF; Potential for S-alkylation side reactions without proper scavengers.[4][5]	65-75	15-25
Boc-Cys(Acm)-OH	I₂, Tl(III), or Hg(II)[2]	Orthogonal to HF cleavage, allowing for regioselective disulfide bond formation.	Requires a separate deprotection/oxidation step; Reagents can be toxic.	70-80 (as protected peptide)	20-30
Boc-Cys(Trt)-OH	Mild acid (e.g., TFA with scavengers) or I₂	Can be removed on-resin for selective disulfide bond formation.	Trityl cations can cause side reactions; Less stable to repeated TFA steps than Mbzl.	60-70	10-20

Case Study: Synthesis of α-Conotoxin GI

α-Conotoxin GI is a 13-amino acid peptide amide with two disulfide bridges (Cys2-Cys7 and Cys3-Cys13) that acts as a potent antagonist of the nicotinic acetylcholine receptor (nAChR). Its synthesis requires a robust and strategic approach to ensure correct disulfide bond connectivity.

Sequence: Glu-Cys-Cys-Asn-Pro-Ala-Cys-Gly-Arg-His-Tyr-Ser-Cys-NH₂ Disulfide Bridges: Cys2-Cys7, Cys3-Cys13

Logical Workflow for Protecting Group Strategy

The synthesis of a peptide with multiple, specific disulfide bonds necessitates an orthogonal or semi-orthogonal protection strategy. The following diagram illustrates the decision-making process for selecting cysteine protecting groups for a two-disulfide bond peptide like α-conotoxin GI.

Caption: Decision workflow for cysteine protection strategy in multi-disulfide peptide synthesis.

Experimental Protocols

Protocol 1: Boc-SPPS of α-Conotoxin GI Precursor

This protocol describes the manual solid-phase synthesis of the linear α-conotoxin GI precursor using Boc-Cys(Mbzl)-OH for all cysteine residues.

Materials:

• MBHA resin (for C-terminal amide)

• Boc-amino acids (including Boc-Cys(Mbzl)-OH, Boc-Arg(Tos)-OH, Boc-His(Bom)-OH)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Diisopropylethylamine (DIEA)

• 50% Trifluoroacetic acid (TFA) in DCM

• Coupling agents: HBTU/HOBt

• Kaiser test kit

Procedure:

• Resin Swelling: Swell 1g of MBHA resin in DCM in a reaction vessel for 1 hour.

• First Amino Acid Coupling: Couple Boc-Cys(Mbzl)-OH to the resin using a standard DCC/HOBt or HBTU protocol.

• Peptide Chain Elongation (Iterative Cycle): a. Nα-Boc Deprotection: Treat the resin with 50% TFA in DCM for 5 minutes (pre-wash), then for 20 minutes. Wash with DCM (2x) and Isopropanol (2x).[3] b. Neutralization: Wash the resin with DCM (2x), then treat with 10% DIEA in DCM for 2 minutes (2x). Wash with DCM (3x). c. Amino Acid Coupling: Pre-activate 3 equivalents of the next Boc-amino acid with HBTU/HOBt in DMF. Add to the resin, followed by 6 equivalents of DIEA. Agitate for 1-2 hours. d. Monitoring: Confirm completion of coupling using the Kaiser test. Repeat coupling if necessary. e. Washing: Wash the resin with DMF (3x) and DCM (3x). f. Repeat steps 3a-3e for each amino acid in the sequence.

• Final Washing: After the final coupling, wash the peptide-resin thoroughly with DMF, DCM, and Methanol, then dry under vacuum.

Protocol 2: HF Cleavage and Global Deprotection

This protocol describes the cleavage of the peptide from the resin and removal of all side-chain protecting groups, including the Mbzl groups.

Materials:

• Dried peptide-resin

• Anhydrous Hydrogen Fluoride (HF)

• Anisole (scavenger)[6]

• Teflon HF cleavage apparatus

• Cold diethyl ether

Procedure:

• Preparation: Place the dried peptide-resin (approx. 1g) and a Teflon-coated stir bar into the HF apparatus reaction vessel.

• Scavenger Addition: Add anisole (1.0 mL per gram of resin) to the vessel.[7] Anisole acts as a scavenger for the benzyl and methylbenzyl carbocations generated during cleavage.[4]

• HF Distillation: Cool the reaction vessel to -5 to 0 °C using a dry ice/acetone bath. Carefully distill anhydrous HF (approx. 10 mL) into the vessel.

• Cleavage Reaction: Stir the mixture at 0 °C for 60-90 minutes.

• HF Removal: After the reaction is complete, carefully remove the HF by evaporation under a steady stream of nitrogen or a vacuum.

• Peptide Precipitation: Wash the resin-peptide mixture with cold diethyl ether three times to remove the scavengers and cleaved protecting groups.

• Extraction and Lyophilization: Extract the crude peptide from the resin using 10% aqueous acetic acid, filter to remove the resin, and lyophilize the aqueous solution to obtain the crude linear peptide.

Protocol 3: Oxidative Folding

• Dissolve the crude linear peptide in 0.1 M ammonium bicarbonate buffer (pH 8.0) at a low concentration (0.1-0.5 mg/mL) to favor intramolecular disulfide bond formation.

• Stir the solution gently, open to the air, for 24-48 hours.

• Monitor the formation of the folded peptide by RP-HPLC.

• Once the reaction is complete, acidify the solution with acetic acid and lyophilize.

• Purify the final product by preparative RP-HPLC.

Visualizing the Experimental Workflow and Biological Context

Experimental Workflow Diagram

This diagram outlines the key stages from synthesis to the final purified product.

Caption: General experimental workflow for the synthesis of α-conotoxin GI using Boc-SPPS.

Signaling Pathway: α-Conotoxin GI and the Nicotinic Acetylcholine Receptor

α-Conotoxins exert their biological effects by acting as antagonists at nicotinic acetylcholine receptors (nAChRs), which are ligand-gated ion channels.[8][9] The binding of α-conotoxin GI blocks the channel, preventing the influx of cations (primarily Na⁺ and Ca²⁺) that would normally occur upon binding of the endogenous ligand, acetylcholine (ACh).[10] This blockade disrupts neuromuscular transmission.

Caption: α-Conotoxin GI competitively antagonizes the nicotinic acetylcholine receptor signaling pathway.

References

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. chempep.com [chempep.com]
• 4. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 5. Hf cleavage and deprotection from resins | PPTX [slideshare.net]
• 6. researchgate.net [researchgate.net]
• 7. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 8. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Nicotinic Acetylcholine Receptor Signaling: Roles in Neuroprotection - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Nicotinic acetylcholine receptors: conventional and unconventional ligands and signaling - PMC [pmc.ncbi.nlm.nih.gov]

Confirming Complete Removal of the 4-Methoxybenzyl (Mbzl) Group: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the complete removal of protecting groups is a critical step in multi-step organic synthesis. The 4-methoxybenzyl (Mbzl or PMB) group is a commonly used protecting group for alcohols, phenols, and other functional groups due to its stability and selective removal under oxidative or acidic conditions. Incomplete deprotection can lead to impurities that complicate downstream processes and compromise the purity of the final product. This guide provides a comparative overview of key analytical techniques to confirm the complete removal of the Mbzl group, supported by experimental data and detailed protocols.

Comparison of Analytical Techniques

A variety of analytical techniques can be employed to monitor the progress of a deprotection reaction and confirm the complete removal of the Mbzl group. The choice of method depends on factors such as the required sensitivity, the complexity of the reaction mixture, and the availability of instrumentation. The following table summarizes the key quantitative parameters for the most common techniques.

Analytical Technique	Parameter	Mbzl-Protected Starting Material	Deprotected Product	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Thin-Layer Chromatography (TLC)	Rf Value	Higher Rf	Lower Rf	~1-5% (visual)	>5% (visual)
High-Performance Liquid Chromatography (HPLC)	Retention Time (tR)	Longer tR	Shorter tR	~0.01%	~0.05%
Quantitative ¹H NMR (qNMR)	Chemical Shift (δ)	~4.5 ppm (-CH₂-), ~3.8 ppm (-OCH₃)	Absence of Mbzl signals	~0.1%	~0.5%
Liquid Chromatography-Mass Spectrometry (LC-MS)	m/z	[M+H]⁺ or [M+Na]⁺	[M-Mbzl+H]⁺	<0.01%	<0.05%

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are intended as a general guide and may require optimization based on the specific substrate and reaction conditions.

Thin-Layer Chromatography (TLC)

TLC is a rapid and qualitative method for monitoring the disappearance of the starting material and the appearance of the product.

Protocol:

• Plate Preparation: Use silica gel 60 F₂₅₄ plates.

• Sample Preparation: Dissolve a small amount of the reaction mixture in a suitable solvent (e.g., ethyl acetate or dichloromethane). Prepare a reference spot of the Mbzl-protected starting material.

• Spotting: Using a capillary tube, spot the reaction mixture and the starting material reference on the TLC plate. A co-spot (spotting the reaction mixture on top of the starting material) is recommended to confirm the identity of the starting material spot.

• Elution: Develop the plate in a chamber saturated with an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate). The polarity of the solvent system should be optimized to achieve good separation between the starting material and the product (typically, Rf of the product between 0.2-0.4).

• Visualization: After elution, dry the plate and visualize the spots under UV light (254 nm). The aromatic Mbzl group will make the starting material UV-active. Further visualization can be achieved by staining with a suitable reagent (e.g., potassium permanganate or ceric ammonium molybdate).

• Analysis: Complete deprotection is indicated by the disappearance of the starting material spot in the reaction mixture lane.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive and quantitative method for determining the percentage of residual starting material and the purity of the product.

Protocol:

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is typically used.

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% trifluoroacetic acid (TFA), is commonly employed.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 5% B

  • 20-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 220 nm and 254 nm. The p-methoxybenzyl group has a strong absorbance around 220 nm.

• Sample Preparation: Dilute a small aliquot of the reaction mixture with the initial mobile phase composition and filter through a 0.22 µm syringe filter before injection.

• Quantification: The percentage of remaining starting material can be determined by comparing the peak area of the starting material in the reaction mixture to a standard curve of the pure starting material.

Quantitative ¹H NMR (qNMR) Spectroscopy

qNMR provides structural confirmation and can be used for quantitative analysis of the reaction mixture without the need for chromatographic separation.

Protocol:

• Sample Preparation:

  • Accurately weigh a specific amount of the dried reaction mixture.

  • Add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene or dimethyl sulfone) that has a singlet peak in a region of the ¹H NMR spectrum that does not overlap with signals from the analyte or product.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum with a sufficient relaxation delay (D1) to ensure complete relaxation of all relevant protons (typically 5 times the longest T₁). A 90° pulse angle should be used.

• Data Processing:

  • Process the spectrum with appropriate phasing and baseline correction.

• Analysis:

  • Identify the characteristic signals of the Mbzl group: a singlet for the benzylic protons (-CH₂-) typically appears around δ 4.5 ppm, and a singlet for the methoxy protons (-OCH₃) appears around δ 3.8 ppm. The aromatic protons of the Mbzl group will also be present.

  • Compare the integration of a characteristic peak of the deprotected product with the integration of the internal standard's peak.

  • The absence of the characteristic Mbzl signals indicates complete deprotection. The amount of residual starting material can be quantified by comparing the integration of a characteristic Mbzl proton signal to the integration of the internal standard.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the sensitive and specific detection of mass spectrometry, allowing for the detection of trace amounts of the Mbzl-protected starting material.

Protocol:

• LC Conditions: Use the same or similar LC conditions as described for the HPLC protocol.

• Mass Spectrometer: An electrospray ionization (ESI) source is commonly used.

• Ionization Mode: Positive ion mode is typically used to detect the protonated molecules.

• Data Acquisition:

  • Full Scan Mode: Acquire data over a mass range that includes the expected molecular weights of the starting material and the product.

  • Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM): For higher sensitivity and specificity, monitor for the specific m/z values of the Mbzl-protected starting material ([M+H]⁺ and/or [M+Na]⁺) and the deprotected product.

• Analysis: The absence of the ion corresponding to the Mbzl-protected starting material confirms the completion of the deprotection reaction. The limit of detection for the starting material is typically in the low ppm or even ppb range, making this a very sensitive method.

Visualizing the Workflow

The following diagrams, generated using the DOT language, illustrate the general experimental workflows for confirming the complete removal of the Mbzl group.

Caption: Workflow for monitoring Mbzl deprotection by TLC.

Caption: Workflow for quantitative analysis of Mbzl deprotection by HPLC.

Caption: Workflow for quantitative analysis of Mbzl deprotection by qNMR.

Safety & Regulatory Compliance

Proper Disposal of Boc-Cys(Mbzl)-OH: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, step-by-step procedure for the safe and compliant disposal of N-α-Boc-S-(4-methylbenzyl)-L-cysteine (Boc-Cys(Mbzl)-OH). Adherence to these protocols is crucial for ensuring personnel safety, minimizing environmental impact, and maintaining regulatory compliance within the laboratory setting. This document is intended to be a primary resource for operational and disposal planning, offering clear guidance to address specific logistical questions.

Hazard Profile and Safety Summary

Boc-Cys(Mbzl)-OH is a non-combustible solid. While it is not classified as a hazardous substance according to GHS, it is crucial to handle it with care, employing standard laboratory safety practices. A violent reaction may occur if the substance comes into contact with strong oxidizing agents. Personal protective equipment, including eye shields, gloves, and a type N95 dust mask, should be worn when handling this chemical.[1][2]

Quantitative Data for Disposal Planning

While specific quantitative limits for disposal are not extensively published, the following table summarizes key identifiers and physical properties of Boc-Cys(Mbzl)-OH relevant to its handling and waste profiling.

Property	Value
CAS Number	61925-77-7
Molecular Formula	C₁₆H₂₃NO₄S
Molecular Weight	325.42 g/mol
Physical State	Solid
Storage Class	13 (Non-Combustible Solids)[1][2]
Water Contamination Class (WGK)	3 (Highly hazardous to water)[1][2]
Hazardous Decomposition Products	Information not available
Incompatible Materials	Strong oxidizing agents

Experimental Protocol: Step-by-Step Disposal Procedure

The recommended procedure for the disposal of Boc-Cys(Mbzl)-OH follows the standard practice for managing solid chemical waste in a laboratory setting. This involves proper segregation, packaging, labeling, and transfer to a certified hazardous waste disposal facility.

1. Waste Identification and Segregation:

• Solid Waste: All unused or expired Boc-Cys(Mbzl)-OH, as well as any gross spillage, should be treated as chemical waste. Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.

• Contaminated Materials: Items such as weighing boats, contaminated gloves, and paper towels should be considered contaminated waste. These items must be segregated from regular trash.

2. Packaging of Chemical Waste:

• Solid Boc-Cys(Mbzl)-OH Waste:

  • Place the solid waste in a clean, dry, and chemically compatible container with a secure screw-top lid. The original product container is often suitable if it is in good condition.

  • Ensure the container is appropriate for solids and will not leak.

• Contaminated Labware and PPE:

  • Double-bag all contaminated disposable items (e.g., gloves, wipes) in clear plastic bags.

  • Seal each bag securely.

3. Labeling of Waste Containers:

Proper labeling is critical for the safe handling and disposal of chemical waste.

• As soon as the first piece of waste is added, affix a "Hazardous Waste" label to the container.

• The label must include the following information:

  • Full Chemical Name: "Boc-Cys(Mbzl)-OH" or "N-α-Boc-S-(4-methylbenzyl)-L-cysteine"

  • CAS Number: 61925-77-7

  • Date of Accumulation: The date the container was first used for waste.

  • Hazards: "Irritant" (as a precaution), "Reacts with strong oxidizers".

4. Storage of Waste:

• Store the labeled waste container in a designated hazardous waste accumulation area within the laboratory.

• This area should be clearly marked, well-ventilated, and away from general laboratory traffic.

• Ensure secondary containment is used to prevent the spread of material in case of a primary container failure.

5. Arranging for Disposal:

• Do not dispose of Boc-Cys(Mbzl)-OH in the regular trash or down the drain.

• Contact your institution's Environmental Health & Safety (EHS) department or the equivalent office to schedule a pickup for hazardous waste.

• Follow your institution's specific procedures for waste pickup requests, providing all necessary information from the waste label.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Boc-Cys(Mbzl)-OH.

Caption: Workflow for the safe disposal of Boc-Cys(Mbzl)-OH.

References

• 1. peptide.com [peptide.com]
• 2. Preparations of Boc-Cys(S-Pyr)-OH and Z-Cys(S-Pyr)-OH and their applications in orthogonal coupling of unprotected peptide segments - PubMed [pubmed.ncbi.nlm.nih.gov]

Essential Safety and Logistics for Handling Boc-Cys(Mbzl)-OH

For researchers, scientists, and drug development professionals, the proper handling of chemical reagents is paramount for both personal safety and experimental integrity. This document provides essential, immediate safety and logistical information for the handling of Boc-Cys(Mbzl)-OH, including operational procedures and a disposal plan.

Physicochemical and Safety Data

The following table summarizes key quantitative data for Boc-Cys(Mbzl)-OH.

Property	Value
Chemical Name	N-α-(tert-Butoxycarbonyl)-S-(4-methylbenzyl)-L-cysteine
CAS Number	61925-77-7
Molecular Formula	C₁₆H₂₃NO₄S
Molecular Weight	325.42 g/mol
Appearance	White to off-white solid/powder
Melting Point	68 to 92°C[1]
Optical Activity	[α]²⁰/D −120±3°, c = 2% in acetic acid[2]
Solubility	Soluble in methanol, DMF, DMSO, chloroform, dichloromethane, ethyl acetate, and acetone.[3][4]
Storage Temperature	2-8°C[4]

Hazard Identification and Personal Protective Equipment (PPE)

While Boc-Cys(Mbzl)-OH is not classified as a hazardous substance according to the Globally Harmonized System (GHS), a cautious approach to handling is warranted. It is crucial to prevent dust formation and avoid contact with skin and eyes. This compound can react violently with strong oxidizing agents.

The following Personal Protective Equipment (PPE) is mandatory when handling Boc-Cys(Mbzl)-OH:

PPE Category	Specification
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber). Disposable gloves should be changed immediately if contaminated.
Eye Protection	Safety glasses with side shields or chemical safety goggles.
Skin and Body Protection	A laboratory coat must be worn at all times. Long pants and closed-toe shoes are required.
Respiratory Protection	In situations where dust may be generated (e.g., weighing, transferring), a NIOSH-approved N95 respirator or higher is required. All handling of the solid should ideally be performed in a chemical fume hood.[5]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the key steps for safely handling Boc-Cys(Mbzl)-OH in a laboratory setting.

Experimental Workflow for Handling Solid Boc-Cys(Mbzl)-OH

A step-by-step workflow for the safe handling of Boc-Cys(Mbzl)-OH.

Detailed Methodology

1. Preparation:

• Don Appropriate PPE: Before entering the laboratory, ensure you are wearing a fully buttoned lab coat, safety glasses with side shields, long pants, and closed-toe shoes.

• Prepare Work Area: If handling the solid powder, conduct all work within a certified chemical fume hood to minimize inhalation exposure. Ensure the work surface is clean and uncluttered.

• Gather Reagents and Equipment: Assemble all necessary equipment, such as spatulas, weigh boats, and the reaction vessel, and place them inside the fume hood.

2. Handling:

• Weighing the Compound: Use a tared weigh boat to carefully weigh the desired amount of Boc-Cys(Mbzl)-OH. Avoid creating dust. If dust is generated, ensure the fume hood sash is at the appropriate height.

• Transfer to Reaction Vessel: Carefully transfer the weighed compound into the reaction vessel using a spatula.

• Dissolving the Compound: Add the appropriate solvent (e.g., DMF, DCM) to the reaction vessel.[6] Mix the solution until all the solid has dissolved. Gentle warming or sonication may be used to aid dissolution if necessary.

3. Cleanup and Decontamination:

• Decontaminate Work Surfaces: After handling is complete, decontaminate all surfaces that may have come into contact with the chemical. Wipe down the work area within the fume hood and any external surfaces with a suitable laboratory disinfectant or a 70% ethanol solution.

• Dispose of Contaminated Materials: All disposable items that have come into contact with Boc-Cys(Mbzl)-OH, such as gloves, weigh boats, and paper towels, should be disposed of according to the disposal plan below.

• Remove PPE: Remove your PPE in the correct order to avoid cross-contamination: first gloves, then your lab coat, and finally your eye protection.

• Wash Hands: Wash your hands thoroughly with soap and water after removing your PPE.

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and ensure laboratory safety.

Decision Tree for Boc-Cys(Mbzl)-OH Waste Disposal

A decision tree to guide the proper disposal of waste.

Disposal Protocols:

• Contaminated Solid Waste: All disposable items that have come into contact with Boc-Cys(Mbzl)-OH, such as gloves, weigh boats, and paper towels, should be considered chemical waste. These items should be collected in a designated, clearly labeled hazardous waste container.

• Unused Compound: Unused or expired Boc-Cys(Mbzl)-OH should be disposed of as hazardous chemical waste.[7][8] It should be in its original container or a suitable, labeled waste container.

• Solutions: Solutions containing Boc-Cys(Mbzl)-OH should be collected in a designated, labeled container for hazardous liquid waste. Do not pour these solutions down the drain.

• Consult EHS: Always adhere to your institution's specific guidelines for hazardous waste disposal. Contact your Environmental Health and Safety (EHS) department for guidance on waste container labeling, storage, and pickup procedures.

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. (Boc-Cys-OH)2 ≥98% (CE) | Sigma-Aldrich [sigmaaldrich.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. FMOC-CYS(4-MBZL)-OH CAS#: 136050-67-4 [amp.chemicalbook.com]
• 5. Boc-Cys(Mbzl)-OH = 96.0 HPLC 61925-77-7 [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. sfasu.edu [sfasu.edu]
• 8. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]